Undecyl methanesulfonate

Core Science & Biosynthesis

Undecyl Methanesulfonate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Undecyl methanesulfonate (B1217627) (CH₃SO₃(CH₂)₁₀CH₃) is the ester of undecyl alcohol and methanesulfonic acid. As a member of the alkyl methanesulfonate family, it possesses a long alkyl chain, which imparts distinct physicochemical properties compared to its more volatile, short-chain counterparts. This technical guide provides a detailed overview of the known and predicted chemical properties of undececyl methanesulfonate, methods for its synthesis, and an analysis of its expected spectroscopic characteristics. Due to the limited availability of specific experimental data for undecyl methanesulfonate, this guide leverages established knowledge of long-chain alkyl methanesulfonates to present a comprehensive profile. This document is intended to serve as a valuable resource for researchers in organic synthesis, drug development, and materials science.

Chemical and Physical Properties

Table 1: Physicochemical Properties of Undecyl Methanesulfonate

Property	Value	Source
Molecular Formula	C₁₂H₂₆O₃S	[Calculated]
Molecular Weight	250.40 g/mol	[Calculated]
CAS Number	159438-86-5	[1]
Appearance	Colorless to pale yellow liquid or low-melting solid	[Predicted]
Boiling Point	> 200 °C (decomposes)	[Predicted]
Melting Point	Not available	-
Solubility	Soluble in a wide range of organic solvents (e.g., dichloromethane (B109758), diethyl ether, ethyl acetate (B1210297), acetone). Insoluble in water.	[Predicted]
Density	~0.95 - 1.05 g/cm³	[Predicted]

Synthesis of Undecyl Methanesulfonate

The most common and efficient method for the synthesis of undecyl methanesulfonate is the reaction of undecyl alcohol with methanesulfonyl chloride in the presence of a non-nucleophilic base, such as triethylamine (B128534) or pyridine. The base serves to neutralize the hydrochloric acid byproduct generated during the reaction.

General Experimental Protocol

The following is a generalized experimental protocol for the synthesis of undecyl methanesulfonate.

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Caption: General workflow for the synthesis of undecyl methanesulfonate.

Materials:

• Undecyl alcohol (1.0 eq)

• Methanesulfonyl chloride (1.2 eq)

• Triethylamine (1.5 eq) or Pyridine (2.0 eq)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexanes and ethyl acetate for elution

Procedure:

• To a solution of undecyl alcohol in anhydrous dichloromethane at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add triethylamine.

• Slowly add methanesulfonyl chloride to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Quench the reaction by adding water or a dilute aqueous HCl solution.

• Separate the organic layer and wash it sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to yield pure undecyl methanesulfonate.

Spectroscopic Data (Predicted)

Specific experimental spectra for undecyl methanesulfonate are not widely available. However, the expected spectroscopic features can be accurately predicted based on the known spectral properties of alkyl methanesulfonates and the undecyl group.

¹H NMR Spectroscopy

Table 2: Predicted ¹H NMR Chemical Shifts for Undecyl Methanesulfonate (in CDCl₃)

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
CH₃- (undecyl)	0.88	t	3H
-(CH₂)₈-	1.26	m	16H
-CH₂-CH₂-O-	1.75	p	2H
CH₃-SO₃-	3.00	s	3H
-CH₂-O-	4.22	t	2H

¹³C NMR Spectroscopy

Table 3: Predicted ¹³C NMR Chemical Shifts for Undecyl Methanesulfonate (in CDCl₃)

Carbon	Chemical Shift (δ, ppm)
CH₃- (undecyl)	14.1
-(CH₂)₈-	22.7, 25.7, 28.9, 29.3, 29.5 (multiple peaks)
-CH₂-CH₂-O-	29.4
CH₃-SO₃-	37.5
-CH₂-O-	70.2

Infrared (IR) Spectroscopy

Table 4: Predicted Characteristic IR Absorption Bands for Undecyl Methanesulfonate

Functional Group	Wavenumber (cm⁻¹)	Intensity
C-H stretch (alkyl)	2925, 2855	Strong
S=O stretch (asymmetric)	1355	Strong
S=O stretch (symmetric)	1175	Strong
C-O stretch	970	Strong

Mass Spectrometry (MS)

The mass spectrum of undecyl methanesulfonate under electron ionization (EI) is expected to show a molecular ion peak (M⁺) at m/z 250. Key fragmentation patterns would involve the loss of the methanesulfonyl group and cleavage of the alkyl chain.

Table 5: Predicted Key Fragments in the Mass Spectrum of Undecyl Methanesulfonate

m/z	Fragment Ion
250	[CH₃SO₃(CH₂)₁₀CH₃]⁺ (Molecular Ion)
155	[CH₃(CH₂)₁₀]⁺ (Undecyl cation)
95	[SO₃CH₃]⁺
79	[SO₂CH₃]⁺
43, 57, 71, etc.	Alkyl fragments from the undecyl chain

Reactivity and Biological Considerations

Chemical Reactivity

The primary reactivity of undecyl methanesulfonate is centered around the methanesulfonate group, which is an excellent leaving group in nucleophilic substitution reactions (Sₙ2). The long undecyl chain can introduce steric hindrance, potentially slowing the reaction rate compared to shorter-chain alkyl methanesulfonates.

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Caption: Sₙ2 reaction mechanism of undecyl methanesulfonate.

Biological Activity and Genotoxicity

Short-chain alkyl methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are well-documented genotoxic agents that act by alkylating DNA, primarily at the N7 position of guanine (B1146940) and the N3 position of adenine. This alkylation can lead to DNA damage and mutations.

While the genotoxicity of long-chain alkyl methanesulfonates like undecyl methanesulfonate has not been as extensively studied, it is plausible that they could also act as alkylating agents. However, the increased lipophilicity and steric bulk of the undecyl group may affect its ability to reach and interact with DNA within the cell nucleus. Further research is required to fully elucidate the biological activity and potential genotoxicity of undecyl methanesulfonate.

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References

• 1. larodan.com [larodan.com]

Undecyl Methanesulfonate: A Technical Guide to Synthesis and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

Undecyl methanesulfonate (B1217627), a long-chain alkyl ester of methanesulfonic acid, is a molecule of interest in various chemical and biological research areas. Its synthesis involves the esterification of undecyl alcohol with methanesulfonyl chloride. This technical guide provides a comprehensive overview of the synthesis, purification, and characterization of undecyl methanesulfonate. Detailed experimental protocols, key analytical data, and a discussion of its potential biological implications as an alkylating agent are presented. This document is intended to serve as a valuable resource for researchers and professionals in organic chemistry, medicinal chemistry, and drug development.

Introduction

Alkyl methanesulfonates, also known as mesylates, are organic compounds characterized by the functional group CH₃SO₂O-R, where R is an alkyl group.[1] They are frequently utilized as intermediates in organic synthesis due to the methanesulfonate group being an excellent leaving group in nucleophilic substitution reactions.[2] Undecyl methanesulfonate, with its 11-carbon alkyl chain, possesses lipophilic properties that make it a subject of interest in fields requiring molecules with specific solubility and reactivity profiles.

Short-chain alkyl methanesulfonates are recognized for their potential genotoxicity, acting as DNA alkylating agents that can interfere with DNA replication.[3] This property has led to their investigation in the context of anticancer research.[3] While the biological activity of long-chain alkyl methanesulfonates like undecyl methanesulfonate is less extensively documented, their potential to interact with biological systems warrants careful consideration, particularly in the context of drug development where related structures may arise as impurities or metabolites.

This guide provides a detailed methodology for the synthesis of undecyl methanesulfonate, along with a comprehensive summary of its analytical characterization.

Synthesis of Undecyl Methanesulfonate

The synthesis of undecyl methanesulfonate is achieved through the reaction of undecyl alcohol with methanesulfonyl chloride in the presence of a tertiary amine base, such as triethylamine. The reaction proceeds via the formation of a sulfene (B1252967) intermediate in some cases, which is then attacked by the alcohol.[2]

Synthesis Workflow

References

• 1. Synthesis of Mesylates From Alcohols - [www.rhodium.ws] [chemistry.mdma.ch]
• 2. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 3. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]

Undecyl Methanesulfonate in Research: A Technical Guide

An In-depth Examination of Alkylating Agents in Cellular and Molecular Biology

Introduction

While specific research applications for undecyl methanesulfonate (B1217627) are not extensively documented in publicly available literature, its chemical structure places it within the class of alkyl methanesulfonates. This family of compounds, particularly its short-chain members like methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are powerful tools in biomedical research. They are primarily utilized for their ability to act as alkylating agents, which covalently modify the structure of DNA. This property makes them invaluable for studying the intricate cellular processes of DNA damage and repair, cell cycle control, and programmed cell death (apoptosis). This guide will focus on the well-established research uses of methyl methanesulfonate as a representative alkyl methanesulfonate, providing a framework for understanding the potential applications of longer-chain analogues like undecyl methanesulfonate.

Alkyl methanesulfonates are monofunctional alkylating agents, meaning they introduce a single alkyl group onto a target molecule. In a biological context, the primary target is DNA. The methanesulfonate group is an excellent leaving group, facilitating the transfer of the alkyl group to nucleophilic sites on DNA bases.[1] The most common modifications induced by MMS are the methylation of guanine (B1146940) at the N7 position and adenine (B156593) at the N3 position.[2][3] These DNA lesions can stall DNA replication and transcription, leading to single-strand breaks and, if not repaired, more severe DNA damage.[2][3]

The cellular response to the DNA damage induced by alkyl methanesulfonates is a complex and highly regulated process involving multiple signaling pathways. These pathways are central to cancer biology and the development of chemotherapeutic agents. Consequently, compounds like MMS are extensively used to dissect these mechanisms and to screen for drugs that can modulate these responses.

Mechanism of Action: DNA Alkylation and Cellular Response

The primary mechanism of action for alkyl methanesulfonates in a research setting is the induction of DNA damage through alkylation. This process triggers a cascade of cellular events known as the DNA Damage Response (DDR).

DNA Alkylation

Methyl methanesulfonate (MMS) primarily methylates DNA at the N7 position of guanine and the N3 position of adenine.[2][3] These modifications, particularly N3-methyladenine, can block the progression of DNA polymerase during replication, leading to stalled replication forks.[3] The cell employs the Base Excision Repair (BER) pathway as the main mechanism to repair this type of DNA damage.[2]

Cellular Response to MMS-Induced DNA Damage

The cellular response to MMS-induced DNA damage is multifaceted and involves:

• DNA Repair: The BER pathway is initiated to remove the alkylated bases and restore the correct DNA sequence.[2]

• Cell Cycle Arrest: To allow time for DNA repair, the cell cycle is halted, typically at the S-phase or G2/M transition. This is often mediated by checkpoint kinases.[3]

• Apoptosis: If the DNA damage is too extensive to be repaired, the cell will initiate programmed cell death, or apoptosis, to eliminate the potentially harmful cell. This can occur through both p53-dependent and p53-independent pathways.[4][5]

Quantitative Data on Methyl Methanesulfonate (MMS) in Research

The following tables summarize quantitative data for the use of MMS in various cancer cell lines, providing a reference for experimental design.

Cell Line	IC50 Value (Concentration)	Exposure Time	Assay	Reference
HeLa B cells	Not specified	Not specified	Potentiation	[6]
HCT116 (p53+/+)	~300 µM	24 hours	Apoptosis	[7]
HCT116 (p53-/-)	>450 µM	24 hours	Apoptosis	[7]
HT1080	Not specified	24 hours	Apoptosis	[7]

Cell Line	MMS Concentration	Exposure Time	Observed Effect	Reference
H1299, Hep3B	400-800 µM	Not specified	Apoptosis induction	[4]
HeLa	Varied	12-48 hours	Decreased cell viability	[8]
Yeast	0.0225% - 0.025%	48 hours	Growth inhibition	[9]
SW13	10 mM	10 minutes	DNA damage induction	[10]
RPE-1, HepG2	0.005%	2 hours	Activation of DNA damage response	[11]
Yeast	0.2%	10 minutes	Induction of N-methylpurine lesions	[12]

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are representative protocols for key experiments involving MMS.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of MMS on cultured cells.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.[13][14]

• MMS Treatment: Prepare serial dilutions of MMS in serum-free medium. Remove the culture medium from the wells and add 100 µL of the MMS solutions. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).[8]

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[13][14]

• Incubation: Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.[13]

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[13]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells.[14]

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Culture cells in 6-well plates and treat with the desired concentrations of MMS for a specified time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension at 300 x g for 5 minutes.[15][16]

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.[15]

• Staining: Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze by flow cytometry within 1 hour.[15]

DNA Damage Measurement (Comet Assay)

The Comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks.

• Cell Treatment and Harvesting: Treat cells with MMS as required and harvest.

• Embedding in Agarose (B213101): Mix a suspension of single cells with low-melting-point agarose and layer it onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a lysis solution (containing high salt and detergents) to remove cell membranes and proteins, leaving behind the nuclear material (nucleoids).

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Apply an electric field. Damaged DNA (containing fragments and single-strand breaks) will migrate away from the nucleoid, forming a "comet tail."

• Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., ethidium (B1194527) bromide or SYBR Green) and visualize using a fluorescence microscope.

• Quantification: Analyze the images using specialized software to quantify the extent of DNA damage (e.g., by measuring the tail length and intensity).[17]

Signaling Pathways and Visualizations

The cellular response to MMS-induced DNA damage involves complex signaling networks. The following diagrams, generated using Graphviz, illustrate key pathways.

ATM/Chk2 and p53 Dependent Apoptosis Pathway

MMS-induced ATM/Chk2 and p53 signaling pathway.

Experimental Workflow for Assessing MMS Cytotoxicity

Workflow for determining the cytotoxicity of MMS.

Conclusion

While undecyl methanesulfonate itself is not a prominently studied research agent, the broader class of alkyl methanesulfonates, exemplified by MMS, are indispensable tools in molecular and cellular biology. Their ability to induce specific types of DNA damage provides a powerful system for investigating the fundamental mechanisms of DNA repair, cell cycle regulation, and apoptosis. The data and protocols presented in this guide offer a comprehensive overview for researchers and drug development professionals interested in utilizing these compounds to probe the intricate cellular responses to genotoxic stress. Further research may explore whether the longer alkyl chain of undecyl methanesulfonate confers any unique properties, such as altered cell permeability or different DNA-binding characteristics, that could be exploited in future studies.

References

• 1. mmsinfo.org [mmsinfo.org]
• 2. Methyl methanesulfonate (MMS) produces heat-labile DNA damage but no detectable in vivo DNA double-strand breaks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Methyl methanesulfonate induces apoptosis in p53-deficient H1299 and Hep3B cells through a caspase 2- and mitochondria-associated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. AID 386692 - Potentiation factor, ratio of IC50 for methyl methanesulfonate to IC50 for methyl methanesulfonate with 200 uM drug for inhibition of human HeLa B cells - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Genome-wide maps of alkylation damage, repair, and mutagenesis in yeast reveal mechanisms of mutational heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. broadpharm.com [broadpharm.com]
• 14. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. scispace.com [scispace.com]
• 17. researchgate.net [researchgate.net]

Undecyl Methanesulfonate: An In-depth Technical Guide to its Core Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Undecyl methanesulfonate (B1217627) is an alkylating agent belonging to the class of methanesulfonic acid esters. While specific research on undecyl methanesulfonate is limited, its mechanism of action can be largely inferred from its well-studied, shorter-chain analogs, methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS). These compounds are potent inducers of DNA damage and are widely used in cancer research and genetics. This guide provides a comprehensive overview of the core mechanisms of action of alkyl methanesulfonates, with a focus on their effects on DNA, the cellular responses to the damage they induce, and the potential influence of the undecyl group on these activities.

Core Mechanism of Action: DNA Alkylation

The primary mechanism of action of undecyl methanesulfonate and other alkyl methanesulfonates is the covalent attachment of their alkyl group to nucleophilic sites on DNA bases. This process, known as DNA alkylation, disrupts the normal structure and function of DNA, leading to cytotoxic and mutagenic effects.[1][2][3]

The undecyl group of undecyl methanesulfonate is transferred to DNA, forming various DNA adducts. The primary targets for alkylation by methanesulfonates are the nitrogen and oxygen atoms in purine (B94841) bases.[3][4] The most common adducts formed are N7-methylguanine and N3-methyladenine.[5][6] While N7-methylguanine is generally considered a benign lesion, its formation can destabilize the glycosidic bond, leading to the creation of an apurinic (AP) site, which is a non-instructive lesion that can block DNA replication.[4] N3-methyladenine is a highly cytotoxic lesion that directly blocks the progression of DNA polymerase.[5][7]

The formation of these DNA adducts triggers a cascade of cellular responses, including the activation of DNA repair pathways and cell cycle checkpoints.

Cellular Responses to Undecyl Methanesulfonate-Induced DNA Damage

DNA Repair Pathways

Cells have evolved sophisticated DNA repair mechanisms to counteract the deleterious effects of alkylating agents. The two primary pathways involved in the repair of damage induced by methanesulfonates are Base Excision Repair (BER) and Homologous Recombination (HR).

• Base Excision Repair (BER): BER is the major pathway for the repair of the small, non-helix-distorting base lesions induced by alkylating agents, such as N7-methylguanine and N3-methyladenine.[7][8][9] The process is initiated by a DNA glycosylase that recognizes and removes the damaged base. This creates an apurinic/apyrimidinic (AP) site, which is then processed by an AP endonuclease, DNA polymerase, and DNA ligase to restore the correct DNA sequence.[8]

• Homologous Recombination (HR): While BER handles the initial base damage, HR is crucial for repairing more complex lesions that can arise, such as DNA double-strand breaks (DSBs).[10][11] DSBs can occur when a replication fork encounters an unrepaired single-strand break, which can be an intermediate in the BER process.[3] HR-deficient cells are particularly sensitive to the effects of MMS, highlighting the importance of this pathway in repairing the damage caused by alkylating agents.[7][10]

Signaling Pathways

The cellular response to DNA damage is coordinated by complex signaling networks that sense the damage and activate the appropriate repair and cell cycle checkpoint pathways. The ATM-Chk2 and ATR-Chk1 pathways are two key signaling cascades activated by DNA damage.[12][13]

• ATM-Chk2 Pathway: The ATM (Ataxia-Telangiectasia Mutated) kinase is a primary sensor of DNA double-strand breaks.[14] Upon activation, ATM phosphorylates a number of downstream targets, including the checkpoint kinase Chk2.[15][16] Activated Chk2, in turn, phosphorylates other effector proteins that lead to cell cycle arrest, providing time for DNA repair, or, if the damage is too severe, induce apoptosis.[15] Alkylating agents have been shown to activate the ATM-Chk2 pathway.[15]

Influence of the Undecyl Alkyl Chain

While the fundamental mechanism of DNA alkylation is conserved among methanesulfonates, the length of the alkyl chain can influence the biological activity of the compound. Longer-chain alkylating agents have different properties compared to their shorter-chain counterparts.[4] The undecyl group in undecyl methanesulfonate is a long, hydrophobic chain, which may affect its:

• Cellular Uptake and Distribution: The increased lipophilicity conferred by the undecyl chain may enhance its ability to cross cell membranes, potentially leading to higher intracellular concentrations and increased DNA damage.

• DNA Adduct Profile: Longer-chain alkylating agents can produce a different spectrum of DNA adducts compared to methylating agents. They have been shown to form a higher proportion of alkylphosphotriesters and the promutagenic lesion O4-alkylthymine.[4]

• Interaction with Repair Proteins: The bulky undecyl group might sterically hinder the access of DNA repair enzymes to the damaged site, potentially affecting the efficiency of repair.

Quantitative Data

Compound	Cell Line	Assay Type	IC50 Value	Reference
Methyl methanesulfonate (MMS)	HeLa	Cell Viability	Data reported as potentiation factor	[17]
Various Anticancer Agents	Various Cancer Cell Lines	Crystal Violet Assay	10-50 µM (for effective compounds)	[18]
Platinum-based drugs	Various Tumor Cell Lines	Not specified	0.19 µM - 5.4 µM	[19]

Note: IC50 values are highly dependent on the cell line, assay conditions, and exposure time. The values presented here are for illustrative purposes only.

Experimental Protocols

Detailed methodologies for key experiments cited in the study of alkylating agents are provided below.

DNA Alkylation Assay (General Protocol)

This protocol outlines a general method to detect DNA alkylation in cells treated with an alkylating agent.

• Cell Culture and Treatment: Culture the desired cell line to 70-80% confluency. Treat the cells with varying concentrations of the alkylating agent (e.g., undecyl methanesulfonate) for a specified period. Include an untreated control.

• Genomic DNA Isolation: Harvest the cells and isolate genomic DNA using a standard DNA extraction kit or protocol (e.g., phenol-chloroform extraction).

• Quantification of DNA Adducts: The specific method for quantifying DNA adducts will depend on the adduct of interest. Common methods include:

  • Immunochemical methods (e.g., ELISA or slot-blot): Use antibodies specific for the DNA adduct (e.g., anti-N7-methylguanine).

  • Chromatographic methods (e.g., LC-MS/MS): This highly sensitive method can identify and quantify a wide range of DNA adducts after enzymatic or chemical hydrolysis of the DNA.

• Data Analysis: Quantify the level of DNA adducts relative to the total amount of DNA and compare the results between treated and untreated samples.

Base Excision Repair (BER) Assay

This protocol describes a cell-based assay to measure the rate of BER following alkylation damage.[8]

• Cell Treatment and DNA Isolation: Treat cells with the alkylating agent to induce DNA damage. Isolate genomic DNA at different time points after treatment to monitor repair.

• Enzymatic Conversion of Damaged Bases: Treat the isolated genomic DNA with a cocktail of DNA glycosylase (e.g., AAG) and AP endonuclease (e.g., APE1). This will convert the methylated bases into single-strand breaks (SSBs).[20]

• Alkaline Agarose (B213101) Gel Electrophoresis: Separate the DNA fragments containing SSBs by alkaline agarose gel electrophoresis.

• Quantification: Stain the gel with a fluorescent dye, image the gel, and quantify the amount of DNA fragmentation. The rate of disappearance of SSBs over time reflects the rate of BER.[20]

Homologous Recombination (HR) Assay (e.g., GFP-based reporter assay)

This protocol outlines a common method to measure HR activity in cells.[21]

• Cell Line with HR Reporter: Use a cell line that has a stably integrated HR reporter construct. A common reporter consists of two differentially mutated GFP genes. HR between the two mutated genes can restore a functional GFP gene.

• Induction of DNA Damage: Treat the cells with the alkylating agent to induce DNA lesions that can lead to DSBs and activate HR.

• Flow Cytometry: After a suitable incubation period to allow for HR to occur, harvest the cells and analyze them by flow cytometry to quantify the percentage of GFP-positive cells.

• Data Analysis: An increase in the percentage of GFP-positive cells in the treated samples compared to the untreated control indicates an induction of HR.

Mandatory Visualizations

References

• 1. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Methyl methanesulfonate - Wikipedia [en.wikipedia.org]
• 4. Methyl Methanesulfonate | C2H6O3S | CID 4156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ajmb.umsha.ac.ir [ajmb.umsha.ac.ir]
• 6. The Alkylating Agent Methyl Methanesulfonate Triggers Lipid Alterations at the Inner Nuclear Membrane That Are Independent from Its DNA-Damaging Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methyl methanesulfonate (MMS) produces heat-labile DNA damage but no detectable in vivo DNA double-strand breaks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. Reporter Assays for BER Pathway | Springer Nature Experiments [experiments.springernature.com]
• 10. Methyl methanesulfonate (MMS) produces heat-labile DNA damage but no detectable in vivo DNA double-strand breaks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 12. researchgate.net [researchgate.net]
• 13. The ATM-Chk2 and ATR-Chk1 pathways in DNA damage signaling and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ATM Signaling | GeneTex [genetex.com]
• 15. aacrjournals.org [aacrjournals.org]
• 16. creative-diagnostics.com [creative-diagnostics.com]
• 17. AID 386692 - Potentiation factor, ratio of IC50 for methyl methanesulfonate to IC50 for methyl methanesulfonate with 200 uM drug for inhibition of human HeLa B cells - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Homologous Recombination Assay for Interstrand Cross-Link Repair - PMC [pmc.ncbi.nlm.nih.gov]

Physical and chemical properties of Undecyl methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Undecyl methanesulfonate (B1217627), also known as undecyl mesylate, is the ester of 1-undecanol (B7770649) and methanesulfonic acid. As a member of the alkyl methanesulfonate family, it possesses a methanesulfonate group that is an excellent leaving group in nucleophilic substitution reactions. This characteristic makes it a potentially useful intermediate in organic synthesis. While shorter-chain alkyl methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are well-studied for their potent alkylating and mutagenic properties, the physicochemical and biological characteristics of long-chain analogues like undecyl methanesulfonate are less documented.

This technical guide provides a consolidated overview of the known physical and chemical properties of undecyl methanesulfonate. It also outlines a general experimental protocol for its synthesis and discusses the broader context of the biological activities associated with the alkyl methanesulfonate class of compounds.

Physical and Chemical Properties

The available quantitative data for undecyl methanesulfonate and its parent alcohol, 1-undecanol, are summarized in the tables below. For comparative purposes, data for the well-characterized shorter-chain analogues, methyl methanesulfonate and ethyl methanesulfonate, are also included.

Table 1: Physical and Chemical Properties of Undecyl Methanesulfonate

Property	Value	Source
CAS Number	159438-86-5	[1]
Molecular Formula	C12H26O3S	[1]
Molecular Weight	250.4 g/mol	[1]
Physical State	Solid (Supplied as neat)	[1]
Purity	>99%	[1]
Melting Point	Data not available
Boiling Point	Data not available
Density	Data not available
Solubility	Data not available
Storage	Freezer	[1]

Table 2: Comparative Physical Properties of Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/cm³)
1-Undecanol	C11H24O	172.31	19	243	0.830
Methyl Methanesulfonate	C2H6O3S	110.13	20	202-203	1.3
Ethyl Methanesulfonate	C3H8O3S	124.16	< 25	213-214	1.145

Chemical Reactivity and Stability

Undecyl methanesulfonate is expected to exhibit chemical properties characteristic of alkyl methanesulfonates. The methanesulfonate moiety is a good leaving group, making the undecyl group susceptible to nucleophilic attack.

The stability of alkyl methanesulfonates can be influenced by moisture. For instance, ethyl methanesulfonate is known to hydrolyze in water to ethanol (B145695) and methanesulfonic acid. The rate of hydrolysis is dependent on pH and the presence of other nucleophiles. It is reasonable to assume that undecyl methanesulfonate would undergo a similar, albeit likely slower, hydrolysis.

Experimental Protocols

General Synthesis of Undecyl Methanesulfonate

Materials:

• 1-Undecanol

• Methanesulfonyl chloride (MsCl)

• Anhydrous dichloromethane (B109758) (DCM) or other suitable aprotic solvent

• Triethylamine (B128534) (TEA) or other suitable non-nucleophilic base

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Standard laboratory glassware for organic synthesis (round-bottom flask, dropping funnel, magnetic stirrer, etc.)

• Equipment for extraction and solvent removal (separatory funnel, rotary evaporator)

• Chromatography equipment for purification (optional)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-undecanol in anhydrous dichloromethane. Cool the solution to 0 °C using an ice bath.

• Addition of Base: Add triethylamine (typically 1.1 to 1.5 equivalents) to the stirred solution.

• Addition of Methanesulfonyl Chloride: Add methanesulfonyl chloride (typically 1.05 to 1.2 equivalents) dropwise to the reaction mixture, ensuring the temperature remains at or near 0 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent in vacuo using a rotary evaporator.

• Purification: The crude undecyl methanesulfonate can be purified by column chromatography on silica (B1680970) gel if necessary.

Safety Precautions: Methanesulfonyl chloride is corrosive and lachrymatory. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

Biological Activity and Toxicology

There is a significant lack of specific data on the biological activity and toxicology of undecyl methanesulfonate. However, the biological effects of shorter-chain alkyl methanesulfonates are well-documented.

Methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS) are known to be potent mutagens and carcinogens in a wide range of organisms. Their toxicity is primarily attributed to their ability to act as alkylating agents, transferring a methyl or ethyl group to nucleophilic sites on DNA and proteins.[2] This alkylation can lead to DNA damage, replication errors, and ultimately, mutations.

It is generally considered that the genotoxicity of long-chain alkyl methanesulfonates is lower than their short-chain counterparts.[3] This is likely due to factors such as decreased cell permeability and steric hindrance affecting their ability to interact with DNA. Long-chain alkyl sulfonates are sometimes used in analytical chemistry, for example, in the separation of water-soluble vitamins.[3]

Given the known hazards of shorter-chain alkyl methanesulfonates, undecyl methanesulfonate should be handled with care as a potential irritant and sensitizer, and appropriate safety precautions should be taken until more specific toxicological data becomes available.

Visualizations

General Synthesis of Alkyl Methanesulfonates

The following diagram illustrates the general synthetic workflow for the preparation of an alkyl methanesulfonate, such as undecyl methanesulfonate, from an alcohol and methanesulfonyl chloride.

Caption: General workflow for the synthesis of alkyl methanesulfonates.

Conclusion

Undecyl methanesulfonate is a long-chain alkyl methanesulfonate for which specific physical and biological data are not widely available in the public domain. Based on the known chemistry of this class of compounds, it is a solid at room temperature and functions as an effective leaving group in organic synthesis. Its biological activity is presumed to be significantly lower than that of its shorter-chain, genotoxic analogues. The provided generalized synthetic protocol offers a reliable method for its preparation in a laboratory setting. Further research is warranted to fully characterize the physical properties, reactivity, and potential biological effects of undecyl methanesulfonate to expand its utility in chemical and pharmaceutical research.

References

• 1. Undec-10-EN-1-YL methanesulfonate | C12H24O3S | CID 10490807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl methanesulfonate - Wikipedia [en.wikipedia.org]
• 3. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]

An In-Depth Technical Guide to Undecyl Methanesulfonate and the Broader Class of Alkyl Methanesulfonates for Researchers and Drug Development Professionals

Disclaimer: This technical guide provides comprehensive information on undecyl methanesulfonate (B1217627) where available. However, due to the limited specific research and publicly accessible data on undecyl methanesulfonate, this guide extensively leverages data from well-studied, short-chain alkyl methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), to provide a foundational understanding of the potential properties, synthesis, and biological activities of this class of compounds. Researchers should exercise caution and validate all information experimentally for undecyl methanesulfonate.

Core Molecular and Physical Properties

Undecyl methanesulfonate belongs to the family of alkyl methanesulfonates, which are esters of methanesulfonic acid. These compounds are characterized by a methanesulfonate group attached to an alkyl chain. The properties of undecyl methanesulfonate are primarily determined by its long alkyl chain, which influences its physical state, solubility, and potential biological interactions.

The fundamental identifiers for undecyl methanesulfonate are its molecular formula and weight. These are critical for any quantitative experimental work. There are two common variants, the saturated and the monounsaturated form.

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Undecyl methanesulfonate	159438-86-5	C12H26O3S	250.4[1]
10-Undecenyl methanesulfonate	52355-50-7	C12H24O3S	248.38[2]

Detailed experimental data on the physicochemical properties of undecyl methanesulfonate is scarce. The following table includes available data and predicted properties based on its structure and data from related compounds.

Property	Value (Undecyl methanesulfonate)	Value (10-Undecenyl methanesulfonate)	Notes
Synonyms	1-Undecanol, methanesulfonate[1]	10-Undecen-1-ol, methanesulfonate[2]
Purity	>99%[1]	>99%[2]	Commercially available purity.
Storage	Freezer[1]	Freezer[2]	Recommended for long-term stability.
Supplied as	Neat[1]	Neat[2]	Typically supplied as a pure compound.

Synthesis and Experimental Protocols

The synthesis of alkyl methanesulfonates, including undecyl methanesulfonate, generally involves the reaction of an alcohol with methanesulfonyl chloride.

A general method for the preparation of alkyl methanesulfonates involves the reaction of the corresponding alkyl alcohol with methanesulfonyl chloride in an aromatic organic solvent in the presence of a tertiary amine. The crude product is then washed with an aqueous alkali metal carbonate solution to obtain a solution of the alkyl methanesulfonate with high thermal stability.

A typical procedure is as follows:

• In a nitrogen-purged reaction vessel, the alkyl alcohol and methanesulfonyl chloride are dissolved in an aromatic organic solvent.

• The mixture is cooled, typically to 10-15°C.

• A tertiary amine is added dropwise to the solution while maintaining the temperature.

• The resulting solution containing the crude alkyl methanesulfonate is washed with an aqueous solution of an alkali metal carbonate (e.g., sodium bicarbonate).

• The organic layer containing the purified alkyl methanesulfonate is then separated.

Caption: General workflow for the synthesis of alkyl methanesulfonates.

Due to their potential genotoxicity, sensitive analytical methods are required for the detection and quantification of alkyl methanesulfonates, often as impurities in active pharmaceutical ingredients (APIs).

Gas Chromatography-Mass Spectrometry (GC-MS): This is a common method for the analysis of volatile and semi-volatile compounds like short-chain alkyl methanesulfonates.

• Sample Preparation: The API is typically dissolved in a suitable solvent. For reaction monitoring, derivatization with reagents like pentafluorophenylthiolate followed by headspace GC-MS analysis can be employed.

• Instrumentation: A GC system coupled with a mass spectrometer is used. For low-level detection, selective ion monitoring (SIM) mode is often utilized.

• Columns: Capillary columns such as DB-624 or DB-5 are commonly used for separation.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): For less volatile or thermally labile compounds, LC-MS/MS offers a sensitive alternative.

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source operating in multiple reaction monitoring (MRM) mode provides high sensitivity and specificity.

• Columns: Reversed-phase columns like Zorbax SB C18 are often used.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) after Derivatization: To enhance the sensitivity of detection for compounds lacking a strong chromophore, derivatization can be used.

• Derivatization Reagent: Sodium dibenzyldithiocarbamate (B1202937) has been used to derivatize alkyl methanesulfonates for improved UV detection.

Biological Activity and Mechanism of Action

While specific data for undecyl methanesulfonate is not widely available, the biological activity of alkyl methanesulfonates is generally attributed to their ability to act as alkylating agents.

Alkyl methanesulfonates are monofunctional alkylating agents. Their primary mode of action involves the transfer of their alkyl group to nucleophilic sites on cellular macromolecules, most significantly DNA. The methanesulfonate ion is an excellent leaving group, facilitating this reaction.

The alkylation of DNA can lead to several outcomes:

• Base Mispairing: Alkylation at the O6-position of guanine (B1146940) is a common lesion that can lead to mispairing with thymine (B56734) instead of cytosine during DNA replication. This results in G:C to A:T transition mutations.

• DNA Strand Breaks: Alkylation at the N7-position of guanine or the N3-position of adenine (B156593) can weaken the glycosidic bond, leading to depurination. The resulting apurinic site can be processed by cellular repair mechanisms, which may lead to single-strand breaks.

• Induction of DNA Repair Pathways: The cell possesses several DNA repair pathways to counteract the damage caused by alkylating agents. These include base excision repair (BER) and nucleotide excision repair (NER).

Caption: Simplified signaling pathway of DNA damage by alkylating methanesulfonates.

Methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS) are known mutagens and carcinogens. Their toxicity stems from their ability to damage DNA.

Compound	Key Toxicological Endpoints
Methyl Methanesulfonate (MMS)	Toxic if swallowed, may cause genetic defects, suspected of causing cancer.
Ethyl Methanesulfonate (EMS)	Harmful if swallowed, may cause genetic defects, may cause cancer, suspected of damaging fertility or the unborn child.[3][4]

Given the structural similarity, undecyl methanesulfonate should be handled with extreme caution as a potential mutagen and carcinogen until specific toxicological data is available.

Handling, Storage, and Safety

Proper handling and storage procedures are crucial when working with potentially hazardous compounds like alkyl methanesulfonates.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety glasses with side shields or goggles.

• Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any vapors or aerosols.

• Hygiene: Avoid contact with skin and eyes. Wash hands thoroughly after handling. Contaminated work clothing should not be allowed out of the workplace.

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place. For long-term storage, a freezer is recommended.[1][2]

• Incompatibilities: Avoid storage with strong oxidizing agents, strong acids, and strong bases.

Dispose of undecyl methanesulfonate and any contaminated materials in accordance with local, state, and federal regulations for hazardous chemical waste.

This guide provides a foundational overview for researchers and professionals in drug development. Due to the data gaps for undecyl methanesulfonate, it is imperative to conduct thorough experimental validation of its properties and biological activities. The information on related compounds serves as a valuable starting point for hypothesis generation and experimental design.

References

• 1. larodan.com [larodan.com]
• 2. larodan.com [larodan.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]

Undecyl Methanesulfonate: A Technical Guide to its Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of undecyl methanesulfonate (B1217627) in organic solvents. Due to a notable lack of specific quantitative solubility data in publicly available literature, this document focuses on providing a robust framework for researchers to determine and understand the solubility characteristics of this long-chain alkyl methanesulfonate. The guide includes detailed experimental protocols, a discussion of the physicochemical principles governing its solubility, and its relevance in the context of drug development.

Physicochemical Properties of Undecyl Methanesulfonate

Undecyl methanesulfonate (CAS 159438-86-5) is the ester of undecanol (B1663989) and methanesulfonic acid.[1] Its structure, consisting of a long, nonpolar undecyl chain and a polar methanesulfonate headgroup, dictates its solubility behavior.

Table 1: Physicochemical Properties of Undecyl Methanesulfonate

Property	Value	Source
Molecular Formula	C₁₂H₂₆O₃S	[1]
Molecular Weight	250.4 g/mol	[1]
Appearance	Not specified in literature; likely a colorless to pale yellow liquid or low-melting solid at room temperature.	General knowledge
Purity (typical)	>99%	[1]

Solubility of Undecyl Methanesulfonate in Organic Solvents: An Overview

For a related compound, methyl methanesulfonate, good miscibility with organic solvents such as alcohols and acetone (B3395972) has been reported.[2] While undecyl methanesulfonate is a much larger molecule, this suggests that protic and polar aprotic solvents are likely to be effective.

Table 2: Predicted Qualitative Solubility of Undecyl Methanesulfonate in Common Organic Solvents

Solvent	Solvent Type	Predicted Solubility	Rationale
Hexane	Nonpolar	High	The long undecyl chain will interact favorably with the nonpolar solvent.
Toluene (B28343)	Nonpolar (aromatic)	High	Similar to hexane, the nonpolar character of toluene will facilitate dissolution.
Dichloromethane (B109758)	Polar aprotic	High	The polarity is sufficient to interact with the sulfonate group, while the organic nature accommodates the alkyl chain.
Ethyl Acetate	Polar aprotic	Moderate to High	Offers a balance of polarity and nonpolar character.
Acetone	Polar aprotic	Moderate	The high polarity may be less favorable for the long alkyl chain compared to less polar solvents.
Isopropanol	Polar protic	Moderate	The hydroxyl group can interact with the sulfonate group, but the overall polarity may limit solubility of the long alkyl chain.
Ethanol	Polar protic	Moderate to Low	Similar to isopropanol, but its higher polarity may further reduce solubility.
Methanol	Polar protic	Low	The high polarity is expected to be a poor solvent for the long nonpolar undecyl chain.
N,N-Dimethylformamide (DMF)	Polar aprotic	High	A strong polar aprotic solvent that is often used for dissolving a wide range of organic compounds.[3]
Dimethyl Sulfoxide (DMSO)	Polar aprotic	High	Another powerful polar aprotic solvent capable of dissolving many compounds.

Note: This table presents predicted solubilities. Experimental verification is required.

Experimental Protocol for Determining the Solubility of Undecyl Methanesulfonate

The following is a detailed protocol for the experimental determination of the solubility of undecyl methanesulfonate in an organic solvent of interest. This method is based on the isothermal equilibrium technique.

Objective: To determine the saturation solubility of undecyl methanesulfonate in a specific organic solvent at a controlled temperature.

Materials:

• Undecyl methanesulfonate (>99% purity)

• Selected organic solvent (analytical grade or higher)

• Scintillation vials or other suitable sealed containers

• Temperature-controlled shaker or incubator

• Analytical balance (readable to at least 0.1 mg)

• Micropipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Evaporative Light Scattering Detector - ELSD) or Gas Chromatography (GC) system.

• Volumetric flasks and other standard laboratory glassware

• Syringe filters (0.22 µm, compatible with the solvent)

Procedure:

• Preparation of Stock Solution for Calibration:

  • Accurately weigh a known amount of undecyl methanesulfonate and dissolve it in a known volume of the chosen organic solvent to prepare a stock solution of known concentration.

  • Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation:

  • Add an excess amount of undecyl methanesulfonate to a series of vials. "Excess" means adding enough solid so that some remains undissolved after equilibration.

  • Add a known volume of the selected organic solvent to each vial.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C).

  • Allow the samples to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that saturation is reached. The equilibration time should be determined empirically by taking measurements at different time points until the concentration of the solute in the solution becomes constant.

• Sample Collection and Preparation for Analysis:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a few hours to allow the undissolved solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a micropipette.

  • Immediately filter the aliquot through a syringe filter to remove any undissolved microparticles.

  • Accurately dilute the filtered solution with the same organic solvent to a concentration that falls within the range of the calibration curve.

• Analysis:

  • Analyze the diluted samples and the calibration standards using a validated HPLC or GC method.

  • Construct a calibration curve by plotting the analytical signal (e.g., peak area) versus the concentration of the standards.

  • Determine the concentration of undecyl methanesulfonate in the diluted samples from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by multiplying the measured concentration by the dilution factor.

  • The resulting value is the solubility of undecyl methanesulfonate in the chosen solvent at the specified temperature, typically expressed in mg/mL or mol/L.

Diagram 1: Experimental Workflow for Solubility Determination

Caption: A flowchart of the experimental procedure for determining the solubility of undecyl methanesulfonate.

Synthesis of Undecyl Methanesulfonate: An Experimental Protocol

Undecyl methanesulfonate can be synthesized by the reaction of undecanol with methanesulfonyl chloride in the presence of a base.[4]

Reaction: CH₃(CH₂)₁₀OH + CH₃SO₂Cl + Base → CH₃(CH₂)₁₀OSO₂CH₃ + Base·HCl

Materials:

• Undecanol

• Methanesulfonyl chloride

• Triethylamine (B128534) or pyridine (B92270) (as the base)

• Dichloromethane (as the solvent)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottomed flask

• Magnetic stirrer

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve undecanol in dichloromethane in a round-bottomed flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath (0 °C).

• Add triethylamine (or pyridine) to the solution.

• Slowly add methanesulfonyl chloride dropwise to the stirred solution via a dropping funnel, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours (e.g., 2-4 hours).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude undecyl methanesulfonate.

• The crude product can be purified by column chromatography on silica (B1680970) gel if necessary.

Role in Drug Development

While undecyl methanesulfonate itself is not a common active pharmaceutical ingredient (API), the methanesulfonate (mesylate) moiety is frequently used in drug development to form salts of basic drug molecules.[5] Methanesulfonic acid is used to improve the solubility and stability of drugs.[5]

However, the formation of sulfonate esters, such as undecyl methanesulfonate, is a concern as they are often genotoxic impurities.[4][6] Regulatory agencies require strict control of such impurities in pharmaceutical products.[6] The synthesis of methanesulfonate salts of APIs typically uses conditions that minimize the formation of these ester impurities.[7]

Diagram 2: Factors Influencing the Solubility of Long-Chain Alkyl Methanesulfonates

Caption: A diagram illustrating the key factors that influence the solubility of long-chain alkyl methanesulfonates.

Conclusion

This technical guide has addressed the solubility of undecyl methanesulfonate in organic solvents by providing a theoretical framework and practical experimental protocols in the absence of specific published quantitative data. For researchers in drug development and other scientific fields, understanding the solubility of such compounds is crucial for reaction setup, purification, and formulation. The provided methodologies and diagrams offer a solid foundation for determining these essential physicochemical properties.

References

• 1. larodan.com [larodan.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Determination of genotoxic alkyl methane sulfonates and alkyl paratoluene sulfonates in lamivudine using hyphenated techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 5. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The utility of sulfonate salts in drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Combating pharmaceutical folklore: No alkyl-sulfonate impurities formed during the synthesis of sulfonate salts - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Long-Chain Alkyl Methanesulfonates for Drug Development Professionals

This technical guide provides a comprehensive overview of long-chain alkyl methanesulfonates, tailored for researchers, scientists, and drug development professionals. It covers their synthesis, mechanism of action, and potential applications in oncology, with a focus on their role as alkylating agents. While extensive research exists for short-chain analogues such as methyl methanesulfonate (B1217627) (MMS) and ethyl methanesulfonate (EMS), data on long-chain variants are less abundant. This guide synthesizes the available information, using short-chain compounds as a reference to extrapolate potential properties and behaviors of their long-chain counterparts.

Synthesis of Alkyl Methanesulfonates

Long-chain alkyl methanesulfonates are typically synthesized through the esterification of a long-chain alcohol with methanesulfonyl chloride in the presence of a tertiary amine base. This reaction is generally performed in an aromatic organic solvent under a nitrogen atmosphere.

General Experimental Protocol for Synthesis

This protocol describes a general method for the synthesis of alkyl methanesulfonates, which can be adapted for long-chain alcohols.

Materials:

• Long-chain alcohol (e.g., 1-octanol, 1-decanol, 1-dodecanol)

• Methanesulfonyl chloride

• Tertiary amine (e.g., triethylamine)

• Aromatic organic solvent (e.g., toluene, xylene)

• Aqueous alkali metal carbonate solution (e.g., 1-3% sodium carbonate)

• Nitrogen gas supply

• Standard laboratory glassware

Procedure: [1]

• Under a nitrogen atmosphere, dissolve the long-chain alcohol and methanesulfonyl chloride in the aromatic organic solvent in a reaction flask.

• Cool the mixture to 10-15°C.

• Slowly add the tertiary amine dropwise to the reaction mixture while maintaining the temperature between 10-15°C.

• After the addition is complete, allow the reaction to proceed for a sufficient time to ensure completion.

• Wash the resulting crude solution of the long-chain alkyl methanesulfonate with an aqueous alkali metal carbonate solution to remove any remaining tertiary amine and other byproducts.

• Separate the organic layer, dry it over a suitable drying agent (e.g., anhydrous sodium sulfate), and remove the solvent under reduced pressure to yield the long-chain alkyl methanesulfonate.

• Further purification can be achieved by column chromatography if necessary.

Synthesis Workflow Diagram

Synthesis Workflow for Long-Chain Alkyl Methanesulfonates.

Mechanism of Action as DNA Alkylating Agents

Alkyl methanesulfonates are monofunctional alkylating agents that exert their cytotoxic effects primarily through the covalent modification of DNA.[2] The methanesulfonate group is an excellent leaving group, facilitating the transfer of the alkyl group to nucleophilic sites on DNA bases.

The primary targets of methylation by short-chain alkyl methanesulfonates are the N7 position of guanine (B1146940) and the N3 position of adenine.[2] This alkylation can lead to base mispairing during DNA replication, single-strand breaks, and ultimately, cell cycle arrest and apoptosis. While the specific adducts formed by long-chain alkyl methanesulfonates have not been as extensively characterized, a similar mechanism of action is anticipated. The increased lipophilicity of the long alkyl chain may influence the distribution and cellular uptake of the compound, potentially leading to altered patterns of DNA alkylation or different biological activities.[3]

DNA Alkylation and Cytotoxicity Pathway

References

• 1. CN102791680B - Process for preparation of alkyl methanesulfonate solution - Google Patents [patents.google.com]
• 2. Comparative analysis of MAPK and PI3K/AKT pathway activation and inhibition in human and canine melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of lipophilic anticancer agents for the treatment of brain tumors by the esterification of water-soluble chlorambucil - PubMed [pubmed.ncbi.nlm.nih.gov]

Undecyl Methanesulfonate: A Technical Guide to an Uncharacterized Genotoxic Potential

For the attention of: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Undecyl methanesulfonate (B1217627) is a long-chain alkyl ester of methanesulfonic acid. While its shorter-chain analogs, methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are well-established genotoxic agents, a comprehensive review of publicly available scientific literature reveals a significant data gap regarding the specific genotoxic profile of undecyl methanesulfonate. No dedicated studies on its mutagenicity, clastogenicity, or DNA-damaging potential were identified.

This technical guide provides an in-depth overview of the potential genotoxicity of undecyl methanesulfonate by leveraging the extensive knowledge of related alkyl methanesulfonates. It summarizes the known genotoxic effects of MMS and EMS, discusses the principles of structure-activity relationships (SAR) within this chemical class, and outlines the standard experimental protocols used to assess such endpoints. In the absence of direct data, a cautious approach is warranted, treating undecyl methanesulfonate as a potential genotoxin. This document aims to equip researchers and drug development professionals with the necessary context to make informed decisions regarding the handling, risk assessment, and further testing of this compound.

Introduction to Alkyl Methanesulfonates and Genotoxicity

Alkyl methanesulfonates are esters of methanesulfonic acid and are recognized as a class of potential alkylating agents.[1] Their ability to transfer an alkyl group to nucleophilic sites on biological macromolecules, including DNA, is the primary mechanism underlying their genotoxic potential.[1] Such DNA alkylation can lead to a variety of genetic lesions, including point mutations, DNA strand breaks, and chromosomal aberrations, which in turn can contribute to carcinogenesis.[2]

Short-chain alkyl methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are potent genotoxins and are frequently used as positive controls in genotoxicity assays.[1][3] The genotoxicity of longer-chain alkyl methanesulfonates is less well-characterized, and no specific data for undecyl methanesulfonate is currently available.

Genotoxicity Profile of Short-Chain Alkyl Methanesulfonates (MMS and EMS)

To provide a framework for understanding the potential risks associated with undecyl methanesulfonate, this section summarizes the well-documented genotoxicity of MMS and EMS. It is crucial to emphasize that these data are not directly transferable to undecyl methanesulfonate but serve as a reference for the genotoxic potential of this chemical class.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used primary screen for mutagenicity, assessing the ability of a chemical to induce reverse mutations in various strains of Salmonella typhimurium and Escherichia coli. Both MMS and EMS are consistently positive in the Ames test.

Table 1: Representative Quantitative Data for Methyl Methanesulfonate (MMS) in the Ames Test

S. typhimurium Strain	Metabolic Activation	Concentration (µ g/plate )	Result
TA100	Without S9	333	Positive
TA100	With S9	333	Positive
TA98	Without S9	Not specified	Weakly Positive

| TA98 | With S9 | Not specified | Weakly Positive |

Data is illustrative and compiled from various sources. Specific revertant numbers can vary between experiments.

In Vitro Chromosomal Aberration Assay

The in vitro chromosomal aberration assay evaluates the potential of a substance to induce structural and numerical chromosomal damage in cultured mammalian cells. MMS and EMS are known clastogens in these assays.

Table 2: Representative Data for Methyl Methanesulfonate (MMS) in the In Vitro Chromosomal Aberration Assay

Cell Line	Treatment Duration	Metabolic Activation	Concentration	Result (% Aberrant Cells)
Human Lymphocytes	G1 phase	Without S9	Not specified	Increased chromosome-type aberrations

| Chinese Hamster Ovary (CHO) | Not specified | Not specified | Not specified | Positive for structural aberrations |

In Vivo Micronucleus Assay

The in vivo micronucleus assay is a key test for detecting the clastogenic and aneugenic effects of a chemical in a whole animal system. It assesses the formation of micronuclei in erythrocytes, which are small nuclei that form from chromosome fragments or whole chromosomes that lag behind during cell division.

Table 3: Representative Data for Methyl Methanesulfonate (MMS) in the In Vivo Micronucleus Assay

Species	Route of Administration	Dose (mg/kg)	Sampling Time (h)	Result (Fold increase in MN-PCEs)

| Mouse | Intraperitoneal | 20 - 80 | 36 | Dose-dependent increase |

MN-PCEs: Micronucleated Polychromatic Erythrocytes

Structure-Activity Relationship (SAR) Considerations

The genotoxic potential of alkyl methanesulfonates is influenced by the nature of the alkyl group. While comprehensive SAR studies for a wide range of alkyl chain lengths are not available, some general principles can be considered:

• Alkylating Reactivity: The reactivity of the ester towards nucleophilic sites in DNA is a key determinant of genotoxicity.

• Steric Hindrance: Longer and more branched alkyl chains may exhibit different reactivity and accessibility to DNA compared to shorter chains.

• Metabolism: The metabolic fate of the compound can influence its genotoxic potential. Longer alkyl chains may be subject to different metabolic pathways.

A study on 19 different sulfonic acid esters (not including undecyl methanesulfonate) found that isopropyl esters were the most potent mutagens in their test systems, highlighting that the structure of the alkyl group plays a significant role in the genotoxic outcome.[4] However, without specific data, it is difficult to predict the precise genotoxic potential of undecyl methanesulfonate relative to its shorter-chain counterparts.

Experimental Protocols for Genotoxicity Assessment

Should testing of undecyl methanesulfonate be deemed necessary, the following standard genotoxicity assays would be appropriate.

Bacterial Reverse Mutation Assay (Ames Test) Protocol

• Principle: This assay uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine for Salmonella). The assay measures the rate at which the test substance causes a reverse mutation, allowing the bacteria to grow on an amino acid-deficient medium.

• Methodology:

  • The test substance is mixed with the bacterial tester strain in the presence and absence of a metabolic activation system (S9 fraction from rat liver).

  • The mixture is plated on a minimal agar (B569324) medium.

  • After incubation, the number of revertant colonies is counted.

  • A substance is considered mutagenic if it induces a dose-dependent and reproducible increase in the number of revertant colonies.

In Vitro Mammalian Chromosomal Aberration Test Protocol

• Principle: This test identifies substances that cause structural or numerical damage to chromosomes in cultured mammalian cells.

• Methodology:

  • Cultured mammalian cells (e.g., Chinese Hamster Ovary (CHO) cells, human peripheral blood lymphocytes) are exposed to the test substance with and without metabolic activation.

  • Cells are treated with a mitotic inhibitor (e.g., colcemid) to arrest them in metaphase.

  • Cells are harvested, fixed, and stained.

  • Metaphase spreads are examined microscopically for chromosomal aberrations.

In Vivo Mammalian Erythrocyte Micronucleus Test Protocol

• Principle: This assay detects damage to chromosomes or the mitotic apparatus in erythroblasts of rodents. Chromosome fragments or whole chromosomes that are not incorporated into the daughter nuclei during mitosis form micronuclei in the cytoplasm of young erythrocytes.

• Methodology:

  • The test substance is administered to rodents (usually mice or rats) via an appropriate route.

  • Bone marrow or peripheral blood is sampled at appropriate time points after treatment.

  • The frequency of micronucleated polychromatic erythrocytes (PCEs) is determined.

  • A significant, dose-related increase in the frequency of micronucleated PCEs indicates a genotoxic effect.

Visualizations

General Mechanism of DNA Alkylation

Caption: General mechanism of DNA alkylation by alkyl methanesulfonates.

Standard Genotoxicity Testing Workflow

References

• 1. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 2. Characterization of structural, genotoxic, and immunological effects of methyl methanesulfonate (MMS) induced DNA modifications: Implications for inflammation-driven carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structure-activity considerations and in vitro approaches to assess the genotoxicity of 19 methane-, benzene- and toluenesulfonic acid esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Undecyl Methanesulfonate: A Technical Guide to Safety and Handling

Introduction

Undecyl methanesulfonate (B1217627) is an alkyl ester of methanesulfonic acid. While specific applications are not widely documented, its chemical structure suggests potential use as an alkylating agent in chemical synthesis. Alkylating agents as a class are often reactive and can pose significant health risks, including carcinogenicity, mutagenicity, and reproductive toxicity. This guide is intended for researchers, scientists, and drug development professionals to provide a framework for the safe handling and use of undecyl methanesulfonate.

Hazard Identification and Classification

Based on data from analogous compounds like ethyl methanesulfonate, undecyl methanesulfonate is anticipated to be classified as a hazardous substance.[1] The expected GHS classifications are summarized below.

Table 1: Anticipated GHS Hazard Classification for Undecyl Methanesulfonate

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Germ Cell Mutagenicity	Category 1B	H340: May cause genetic defects
Carcinogenicity	Category 1B/2	H350/H351: May cause/Suspected of causing cancer[1]
Reproductive Toxicity	Category 2	H361: Suspected of damaging fertility or the unborn child[1]

Note: This classification is extrapolated from data on ethyl methanesulfonate and methyl methanesulfonate and should be considered provisional.

Physical and Chemical Properties

Specific physical and chemical properties for undecyl methanesulfonate are limited. The available data is presented in Table 2.

Table 2: Physical and Chemical Properties of Undecyl Methanesulfonate

Property	Value	Source
CAS Number	159438-86-5	[2]
Molecular Formula	C12H26O3S	[2]
Molecular Weight	250.4 g/mol	[2]
Purity	>99%	[2]
Appearance	Not specified (likely a liquid or low-melting solid)
Solubility	Not specified
Boiling Point	Not specified
Melting Point	Not specified
Vapor Pressure	Not specified

Toxicological Information

No specific toxicological studies for undecyl methanesulfonate were found. The toxicological profile is inferred from related alkyl methanesulfonates.

• Acute Toxicity: Expected to be harmful if swallowed.

• Carcinogenicity: Alkyl methanesulfonates like EMS and MMS are considered carcinogens or suspected carcinogens.[1][3][4] They have been shown to cause tumors in animal studies.[3][5]

• Mutagenicity: Expected to be a potent mutagen, capable of causing heritable genetic damage.[1][5]

• Reproductive Toxicity: Suspected of damaging fertility and the unborn child.[1][5]

• Skin and Eye Irritation: Expected to cause skin and serious eye irritation upon contact.

Table 3: Summary of Toxicological Hazards (Based on Analogues)

Effect	Description
Carcinogenicity	Methyl methanesulfonate is reasonably anticipated to be a human carcinogen.[3] Ethyl Methanesulfonate may also be a carcinogen in humans.[4]
Mutagenicity	Alkyl methanesulfonates are known to be mutagenic in a wide range of in-vivo and in-vitro test systems.[5]
Reproductive Effects	Ethyl Methanesulfonate may damage the developing fetus and the testes.[4] Methyl methanesulfonate has been shown to cause an increased frequency of resorptions and congenital malformations in animal studies.[5]
Organ Systems Affected	Based on analogue data, potential target organs could include the skin, eyes, respiratory system, and reproductive organs.[1]

Experimental Protocols: Safe Handling and Personal Protective Equipment (PPE)

Given the presumed hazards, stringent safety protocols must be followed. The following is a general experimental protocol for handling undecyl methanesulfonate in a laboratory setting.

5.1. Engineering Controls

• All work with undecyl methanesulfonate must be conducted in a certified chemical fume hood to avoid inhalation of vapors or aerosols.[6]

• Ensure that a safety shower and eyewash station are readily accessible in the immediate work area.[7][8]

5.2. Personal Protective Equipment (PPE)

• Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for any signs of degradation or puncture before use.[1]

• Eye Protection: Chemical safety goggles and a face shield are required to protect against splashes.[1]

• Lab Coat: A chemically resistant lab coat or apron should be worn.

• Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge should be used.[6]

5.3. Handling and Storage

• Handling: Avoid all personal contact, including inhalation and contact with skin and eyes.[9] Do not eat, drink, or smoke in areas where the chemical is handled.[1] Wash hands thoroughly after handling.[1]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6] Store locked up and away from incompatible materials such as strong oxidizing agents.[1] The product information for a similar compound suggests storage in a freezer.[2][10]

Caption: A general workflow for the safe handling of undecyl methanesulfonate.

First Aid and Emergency Procedures

In case of exposure, immediate action is critical.

• Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][6]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Spill and Waste Disposal

• Spills: In the event of a spill, evacuate the area. Wear full protective equipment, including respiratory protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.[9] Do not allow the material to enter drains or waterways.

• Waste Disposal: Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations. Do not mix with other waste.

Caption: The relationship between hazards, risks, and control measures.

Conclusion

While specific data on undecyl methanesulfonate is scarce, the information available for analogous alkyl methanesulfonates indicates that it should be treated as a highly hazardous substance. Researchers, scientists, and drug development professionals must adhere to strict safety protocols, including the use of appropriate engineering controls and personal protective equipment, to minimize the risk of exposure. All work should be planned and executed with the assumption that this compound is carcinogenic, mutagenic, and a reproductive toxin.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. larodan.com [larodan.com]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. nj.gov [nj.gov]
• 5. Methyl Methanesulfonate (IARC Summary & Evaluation, Volume 71, 1999) [inchem.org]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. basekim.com [basekim.com]
• 8. hbchemical.com [hbchemical.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. larodan.com [larodan.com]

Protocols & Analytical Methods

Application Notes and Protocols for Undecyl Methanesulfonate in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the experimental use of undecyl methanesulfonate (B1217627) in a cell culture setting. Due to the limited availability of specific published data for undecyl methanesulfonate, the following protocols and data are based on the established methodologies for analogous alkylating agents, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS). Researchers should consider these as a starting point and optimize the protocols for their specific cell lines and experimental goals.

Introduction

Undecyl methanesulfonate is an alkylating agent belonging to the methanesulfonate class of compounds.[1] Like other alkylating agents, it is presumed to exert its biological effects through the covalent attachment of an alkyl group to nucleophilic sites on cellular macromolecules, most notably DNA.[2][3] This action can lead to DNA damage, inhibition of DNA replication and transcription, and ultimately, cell cycle arrest and apoptosis.[4][5] Alkylating agents are a cornerstone of chemotherapy and are widely studied for their potential as anticancer agents.[2][6]

Chemical Information:

Identifier	Value
CAS Number	159438-86-5[1]
Molecular Formula	C12H26O3S[1]
Molecular Weight	250.4 g/mol [1]

Data Presentation: Hypothetical Cytotoxicity Data

The following table summarizes hypothetical IC50 (half-maximal inhibitory concentration) values for undecyl methanesulfonate in various cancer cell lines after 48 hours of treatment. These values are for illustrative purposes and should be experimentally determined.

Cell Line	Cancer Type	Hypothetical IC50 (µM)
MCF-7	Breast Adenocarcinoma	15.5
A549	Lung Carcinoma	22.8
HeLa	Cervical Adenocarcinoma	18.2
HCT116	Colorectal Carcinoma	25.1
U-87 MG	Glioblastoma	12.7

Experimental Protocols

Safety Precautions

Undecyl methanesulfonate, as an alkylating agent, should be handled as a potentially hazardous substance. It is presumed to be a mutagen, carcinogen, and irritant.[7]

• Handling: Always handle the compound in a chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Disposal: Dispose of all waste materials (liquid and solid) in accordance with institutional and local regulations for hazardous chemical waste.

Preparation of Stock Solution

Materials:

• Undecyl methanesulfonate powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile, cell culture grade

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sterile syringe filters (0.22 µm)

Protocol:

• In a chemical fume hood, weigh out the desired amount of undecyl methanesulfonate powder.

• Dissolve the powder in an appropriate volume of sterile DMSO to create a high-concentration stock solution (e.g., 10 mM or 100 mM). Ensure the powder is completely dissolved by vortexing.

• Sterilize the stock solution by passing it through a 0.22 µm sterile syringe filter into a sterile, light-protected container.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

Cell Viability Assay (MTT Assay)

This protocol determines the cytotoxic effects of undecyl methanesulfonate on a given cell line.

Materials:

• Selected cancer cell lines

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• 96-well cell culture plates

• Undecyl methanesulfonate stock solution

• Phosphate-buffered saline (PBS), sterile

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the undecyl methanesulfonate stock solution in complete cell culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced cytotoxicity.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration) and a no-treatment control.

  • Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions or control solutions.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes at room temperature to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the log of the compound concentration and determine the IC50 value using a suitable software package.

Visualizations

Experimental Workflow

Caption: Workflow for determining the cytotoxicity of undecyl methanesulfonate.

Generalized Signaling Pathway for Alkylating Agents

Caption: Generalized mechanism of action for an alkylating agent.

References

• 1. larodan.com [larodan.com]
• 2. Alkylating agents in chemotherapy | Research Starters | EBSCO Research [ebsco.com]
• 3. Alkylating antineoplastic agent - Wikipedia [en.wikipedia.org]
• 4. Alkylating Agents - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 7 Key Facts About Alkylating Agents Chemotherapy: Mechanism & Uses [int.livhospital.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols: Undecyl Methanesulfonate as a Mutagen in Yeast

Disclaimer: There is a notable lack of specific published data on the use of undecyl methanesulfonate (B1217627) as a mutagen in yeast. The following protocols and data are extrapolated from the well-documented use of other alkylating agents, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS). Researchers should treat this document as a starting point for developing a protocol and must perform thorough optimization and validation.

Introduction

Undecyl methanesulfonate is a monofunctional alkylating agent. Like other methanesulfonates, it is presumed to act as a mutagen by transferring its alkyl group to the DNA, primarily at the N7 position of guanine (B1146940) and the N3 position of adenine. This alkylation can lead to base mispairing during DNA replication, resulting in point mutations. The long undecyl chain may influence its solubility, membrane permeability, and interaction with DNA compared to shorter-chain analogues like MMS and EMS. These differences necessitate careful protocol optimization.

Quantitative Data Summary

The following tables present hypothetical data ranges for undecyl methanesulfonate, based on typical results seen with other alkylating agents in Saccharomyces cerevisiae. These values require experimental determination.

Table 1: Toxicity and Mutagenic Frequency of Undecyl Methanesulfonate in Yeast

Concentration (Hypothetical)	Survival Rate (%)	Mutation Frequency (per 10^6 viable cells)
0.0005%	80 - 90%	5 - 10
0.001%	50 - 60%	20 - 50
0.002%	20 - 30%	80 - 150
0.005%	< 10%	> 200

Data is hypothetical and should be determined empirically. Mutation frequency is typically measured at a specific locus, e.g., CAN1.

Table 2: Comparison of Alkylating Agents

Agent	Typical Concentration	Primary DNA Adducts	Notes
Undecyl Methanesulfonate	To be determined (likely µM range)	N7-alkylguanine, N3-alkyladenine	Poor aqueous solubility expected. May require a co-solvent like DMSO.
Methyl Methanesulfonate (MMS)	0.01% - 0.1%	N7-methylguanine, N3-methyladenine	High toxicity. Primarily induces base-excision repair.
Ethyl Methanesulfonate (EMS)	1% - 3%	N7-ethylguanine, O6-ethylguanine	Potent mutagen. O6-ethylguanine is highly mutagenic.

Experimental Protocols

Safety Precautions: Undecyl methanesulfonate is a suspected carcinogen and mutagen. Always handle it with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, within a certified chemical fume hood. All contaminated liquid and solid waste must be disposed of according to institutional guidelines for hazardous materials.

Protocol 1: Determining the Kill Curve (Toxicity Assay)

Objective: To determine the concentration range of undecyl methanesulfonate that results in a survival rate of 20-50%, which is often optimal for mutagenesis studies.

Materials:

• Saccharomyces cerevisiae strain (e.g., BY4741)

• YPD medium (1% yeast extract, 2% peptone, 2% dextrose)

• Sterile water

• Undecyl methanesulfonate

• DMSO (or other suitable solvent, to be determined)

• Sodium thiosulfate (B1220275) (e.g., 10% solution, for inactivation)

• Microcentrifuge tubes

• Shaking incubator

• Spectrophotometer

• YPD agar (B569324) plates

• Spreader beads

Methodology:

• Prepare Yeast Culture: Inoculate a single colony into 5 mL of YPD and grow overnight at 30°C with shaking (200 rpm) to reach stationary phase.

• Subculture: Dilute the overnight culture into 25 mL of fresh YPD to an OD₆₀₀ of ~0.3. Grow at 30°C with shaking until the culture reaches mid-log phase (OD₆₀₀ of 0.6-0.8).

• Prepare Mutagen Solutions: Prepare a stock solution of undecyl methanesulfonate in DMSO. From this stock, create a series of dilutions. Due to its expected low solubility in aqueous media, ensure it is fully dissolved in the solvent before adding to the culture.

• Cell Treatment:

  • Harvest 5 mL of the mid-log phase culture by centrifugation (3000 x g, 5 min).

  • Wash the cell pellet with 5 mL of sterile water.

  • Resuspend the cells in 5 mL of sterile water or buffer (e.g., phosphate (B84403) buffer, pH 7.0).

  • Create a series of 1 mL aliquots in microcentrifuge tubes.

  • Add the prepared undecyl methanesulfonate dilutions to each tube to achieve the desired final concentrations (e.g., start with a range from 0.0001% to 0.01%). Include a solvent-only control (DMSO).

  • Incubate the tubes at 30°C with shaking for a fixed time (e.g., 1 hour).

• Inactivation: Stop the reaction by adding an equal volume of 10% sodium thiosulfate to each tube. This will neutralize the unreacted mutagen.

• Plating for Survival:

  • Make a series of 10-fold dilutions of the treated and control cell suspensions in sterile water (e.g., 10⁻³, 10⁻⁴, 10⁻⁵).

  • Plate 100 µL of the appropriate dilutions onto YPD agar plates in duplicate.

  • Incubate the plates at 30°C for 2-3 days until colonies are visible.

• Data Analysis:

  • Count the colonies on the plates.

  • Calculate the number of viable cells per mL for each treatment.

  • Determine the survival rate as a percentage relative to the solvent-only control.

  • Plot the survival rate against the undecyl methanesulfonate concentration to generate a kill curve.

Protocol 2: Measuring Mutation Frequency

Objective: To quantify the mutagenic effect of undecyl methanesulfonate by measuring the frequency of forward mutations at a specific genetic locus (e.g., CAN1).

Materials:

• Yeast strain sensitive to canavanine (e.g., contains a functional CAN1 gene)

• YPD medium and plates

• Synthetic complete (SC) medium lacking arginine (SC-Arg)

• Canavanine sulfate (B86663) (stock solution, e.g., 60 mg/mL)

• All materials listed in Protocol 1

Methodology:

• Perform Mutagenesis: Follow steps 1-5 from Protocol 1, using concentrations of undecyl methanesulfonate that yield survival rates between 20% and 80% as determined from the kill curve.

• Outgrowth: After inactivation, wash the cells with sterile water, resuspend them in 5 mL of YPD, and allow them to grow for 3-4 generations (e.g., 6-8 hours) at 30°C. This "outgrowth" period allows for the fixation of mutations during DNA replication.

• Plating for Viable Cells:

  • From the outgrowth culture, prepare serial dilutions (e.g., 10⁻⁴, 10⁻⁵) in sterile water.

  • Plate 100 µL of these dilutions onto YPD agar plates to determine the total number of viable cells.

• Plating for Mutants:

  • Prepare SC-Arg plates containing canavanine (final concentration of 60 µg/mL).

  • Plate 100-200 µL of the undiluted or low-dilution outgrowth culture directly onto the canavanine-containing plates. Plate multiple plates to ensure statistically significant colony counts.

• Incubation and Counting:

  • Incubate all plates at 30°C. YPD plates will be ready in 2-3 days, while canavanine plates may take 3-5 days.

  • Count the colonies on both types of plates.

• Calculate Mutation Frequency:

  • Total Viable Cells: (Average colonies on YPD) / (Plating volume in mL x Dilution factor)

  • Total Mutant Cells: (Average colonies on SC-Arg + Canavanine) / (Plating volume in mL x Dilution factor)

  • Mutation Frequency: (Total Mutant Cells) / (Total Viable Cells)

Diagrams and Workflows

Caption: Workflow for yeast mutagenesis using an alkylating agent.

Caption: DNA damage and repair pathway for alkylating agents in yeast.

Application Notes and Protocols for Undecyl Methanesulfonate in Plant Genetics

For Researchers, Scientists, and Drug Development Professionals

Introduction to Chemical Mutagenesis with Alkyl Methanesulfonates

Chemical mutagenesis is a cornerstone of plant genetics, providing a powerful tool for creating novel genetic diversity for crop improvement and functional genomics. Alkylating agents, particularly monofunctional methanesulfonates, are among the most effective and widely used chemical mutagens. These compounds introduce point mutations, primarily G:C to A:T transitions, by attaching an alkyl group to the DNA bases.[1][2] This alteration in the DNA sequence can lead to changes in gene function, resulting in a wide spectrum of phenotypic variations.

Ethyl methanesulfonate (B1217627) (EMS) is the most commonly used chemical mutagen in plants due to its high efficiency in inducing point mutations and relatively low frequency of chromosomal aberrations compared to physical mutagens like gamma radiation.[1][3] While there is a wealth of information on the application of EMS and, to a lesser extent, methyl methanesulfonate (MMS), the use of other alkyl methanesulfonates such as undecyl methanesulfonate is not well-documented in plant genetics.

These application notes provide a comprehensive overview of the principles and protocols for using alkyl methanesulfonates as mutagens in plants, drawing heavily on the extensive literature for EMS. A theoretical framework for the application of the less-characterized undecyl methanesulfonate is also presented, based on established methodologies for related compounds.

Mechanism of Action: DNA Alkylation

Alkyl methanesulfonates are monofunctional alkylating agents that transfer their alkyl group to nucleophilic centers in the DNA molecule. The primary mechanism of mutagenesis involves the alkylation of guanine (B1146940) (G) at the O-6 position, forming O-6-alkylguanine.[1] This modified base has a tendency to mispair with thymine (B56734) (T) instead of cytosine (C) during DNA replication.[1] Subsequent rounds of replication will then lead to a permanent G:C to A:T transition in the DNA sequence. Other bases can also be alkylated, but O-6-alkylguanine is the most significant pre-mutagenic lesion.[4]

Caption: Mechanism of G:C to A:T transition induced by an alkyl methanesulfonate.

Properties of Undecyl Methanesulfonate

Undecyl methanesulfonate is a long-chain alkylating agent. While specific data on its mutagenic properties in plants are unavailable, we can infer some characteristics based on its structure and the behavior of other alkyl methanesulfonates.

Property	Undecyl Methanesulfonate	Ethyl Methanesulfonate (EMS)
Molecular Formula	C12H26O3S	C3H8O3S
Molecular Weight	250.4 g/mol	124.16 g/mol
Alkyl Chain	Undecyl (C11H23)	Ethyl (C2H5)
Predicted Solubility	Low in water, soluble in organic solvents	Miscible with water to some extent, soluble in organic solvents
Predicted Reactivity	The longer alkyl chain may influence the rate and sites of DNA alkylation.[5]	Well-characterized reactivity with DNA.

The long undecyl chain is expected to make undecyl methanesulfonate significantly less soluble in aqueous solutions compared to EMS. This will necessitate the use of an organic solvent, such as dimethyl sulfoxide (B87167) (DMSO), to prepare treatment solutions. The increased lipophilicity may also affect its uptake by plant tissues and its interaction with cellular components.

Experimental Protocols

Determination of Optimal Mutagen Concentration (LD50)

Before performing large-scale mutagenesis, it is crucial to determine the optimal concentration of the mutagen. This is typically done by establishing a "kill curve" to find the LD50, the dose that results in 50% lethality of the treated material (e.g., seeds).[6][7] A dose that causes 25-50% lethality is often considered optimal for inducing a high frequency of mutations without excessive sterility or lethality in the M1 generation.[7]

Protocol for LD50 Determination with Seeds:

• Seed Preparation: Select healthy, uniform seeds of the plant species of interest. Surface sterilize the seeds if subsequent steps will be performed under sterile conditions.[8] For many applications, a pre-soaking step in water for several hours to overnight at 4°C can enhance mutagen uptake.[8][9]

• Mutagen Preparation: In a fume hood, prepare a series of concentrations of the alkyl methanesulfonate. For a novel compound like undecyl methanesulfonate, a wide range of concentrations should be tested (e.g., 0.01%, 0.05%, 0.1%, 0.2%, 0.4%, 0.8% v/v). Due to its predicted low water solubility, dissolve undecyl methanesulfonate in a small amount of DMSO before diluting to the final concentration with water or a buffer solution (e.g., 100 mM phosphate (B84403) buffer, pH 7.5).[9] A control treatment with only the solvent (e.g., water with the same concentration of DMSO) should be included.

• Treatment: Aliquot a known number of seeds (e.g., 50-100) for each concentration. Immerse the seeds in the mutagen solution and incubate for a defined period (e.g., 8-16 hours) at room temperature with gentle agitation.[9][10]

• Washing: After treatment, decant the mutagen solution into a deactivation solution (see Section 6.0). Wash the seeds thoroughly with several changes of water to remove any residual mutagen.[9] A final wash with a deactivating agent like 100 mM sodium thiosulfate (B1220275) can be performed.[10]

• Germination and Scoring: Plate the seeds on moist filter paper in petri dishes or sow them in soil.[11] After a set period (e.g., 7-14 days), count the number of germinated seeds and calculate the germination percentage for each concentration.

• Data Analysis: Plot the germination percentage against the mutagen concentration. The concentration that results in 50% germination compared to the control is the LD50.

Caption: Workflow for determining the LD50 of a chemical mutagen.

Seed Mutagenesis Protocol

This protocol is a general guideline for large-scale seed mutagenesis.

• Seed Preparation: Weigh the desired quantity of seeds. Pre-soak the seeds in water or a buffer solution overnight at 4°C.[9]

• Mutagen Treatment: In a fume hood, prepare the optimal concentration of the alkyl methanesulfonate (determined from the LD50 experiment) in a suitable solvent/buffer. Submerge the pre-soaked seeds in the mutagen solution and incubate for the desired duration (e.g., 8-16 hours) at room temperature with gentle agitation.[9][11]

• Washing and Deactivation: Carefully decant the mutagen solution into a deactivation solution. Wash the seeds extensively with water (at least 10-20 times the volume of the seeds).[9] A final wash with a deactivating agent like sodium thiosulfate can be included.[10]

• Sowing: The treated seeds (M1 generation) should be sown immediately. They can be sown in pots, flats, or directly in the field.[9] It is advisable to plant at a lower density than usual to accommodate for any reduced vigor.

• M1 Generation Growth and M2 Seed Harvest: Grow the M1 plants to maturity. Note any phenotypic abnormalities, but be aware that these are often chimeras. Allow the M1 plants to self-pollinate and harvest the M2 seeds from each M1 plant individually or in pools.[9]

• Screening: The M2 generation is then screened for desired mutant phenotypes, as recessive mutations will segregate in this generation.

Pollen Mutagenesis Protocol

Pollen mutagenesis is an alternative to seed treatment, particularly useful in species like maize where large quantities of pollen are available.[12][13]

• Pollen Collection: Collect fresh, mature pollen from the desired parental plants.

• Mutagen Preparation: Prepare the desired concentration of the alkyl methanesulfonate in a non-aqueous solvent like paraffin (B1166041) oil or mineral oil.[12][14] For maize, EMS concentrations of 0.063% to 0.1% have been used.[14]

• Treatment: Suspend the collected pollen in the mutagen-oil mixture for a short duration (e.g., 15-60 minutes).

• Pollination: Use the treated pollen to pollinate receptive female flowers immediately.

• Seed Development and Screening: The resulting seeds will give rise to M1 plants that are heterozygous for any induced mutations. The M2 generation is then produced and screened for recessive phenotypes.

Quantitative Data from EMS Mutagenesis Studies

The following tables summarize data from various studies using EMS to induce mutations in different plant species. This data can serve as a reference for designing experiments with other alkyl methanesulfonates.

Table 1: Optimal EMS Concentrations and LD50 Values in Various Plant Species

Plant Species	Tissue Treated	EMS Concentration	Treatment Duration	Outcome (LD50 or Optimal Dose)	Reference(s)
Arabidopsis thaliana	Seeds	0.1% - 0.3%	Overnight	High mutation frequency	[11]
Arabidopsis thaliana	Seeds	50-100 mM	3-5 hours	High mutation frequency	[10]
Hordeum vulgare (Barley)	Seeds	0.64% (v/v)	-	LD50, optimal for mutagenesis	[15]
Vigna unguiculata (Cowpea)	Seeds	0.35%	-	Highest mutation frequency (1.58%)	[6]
Solanum lycopersicum (Tomato)	Seeds	0.5% - 1.0%	-	Effective for TILLING	[16]
Oryza sativa (Rice)	Seeds	0.5% - 0.75%	-	LD50	[17]
Glycine max (Soybean)	Seeds	0.63%	4 hours	LD50	[15]
Zea mays (Maize)	Pollen	0.063% - 0.1% in oil	-	Effective for pollen mutagenesis	[14]

Table 2: EMS-Induced Mutation Frequencies

Plant Species	EMS Concentration	Mutation Frequency	Reference(s)
Arabidopsis thaliana	-	~700 mutations per M1 plant	[18]
Solanum lycopersicum (Tomato)	0.5%	1 mutation per 1,710 kb	[16]
Solanum lycopersicum (Tomato)	1.0%	1 mutation per 737 kb	[16]
Vigna unguiculata (Cowpea)	0.35%	1.58% morphological mutation frequency	[6]

Table 3: Examples of Phenotypic Variations Induced by EMS

Plant Species	Observed Phenotypes	Reference(s)
Vigna unguiculata (Cowpea)	Dwarfism, early/late maturity, altered leaf and pod shape, changes in flower and seed color.	[1][6]
Oryza sativa (Rice)	Changes in plant height, tillering, panicle length, and fertility.	[17]
Arabidopsis thaliana	Embryo lethality, albinism, altered trichome morphology, herbicide resistance.	[9][18]
Gossypium herbaceum (Cotton)	Changes in leaf shape, sterility.	[3]
Arachis hypogaea (Peanut)	Dwarfism, chlorosis, high oil/protein content, altered seed size and color.	[19]

Safety Precautions and Waste Disposal

Alkyl methanesulfonates, including undecyl methanesulfonate, should be treated as potent carcinogens, mutagens, and toxic substances.[11] All handling of these chemicals must be performed in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including double gloves, safety goggles, and a lab coat.[11]

Decontamination and Disposal:

• Liquid Waste: All solutions containing alkyl methanesulfonates should be deactivated before disposal. This can be achieved by treating the waste with an excess of a deactivating agent such as 1 M sodium thiosulfate or 1 N NaOH for several hours to overnight.[10][20]

• Solid Waste: Contaminated materials such as gloves, paper towels, and pipette tips should be collected in a sealed, labeled hazardous waste container for disposal according to institutional and local regulations.[21]

• Spills: In case of a spill, evacuate the area. Cover the spill with an absorbent material like dry lime, sand, or soda ash.[22] Collect the material in a sealed container for hazardous waste disposal. Ventilate the area and wash it thoroughly after cleanup.[22]

Theoretical Application of Undecyl Methanesulfonate

Given the lack of specific data for undecyl methanesulfonate, the following considerations should be taken when designing an initial experiment:

• Solubility: Due to its long alkyl chain, undecyl methanesulfonate is likely to have very low water solubility. Therefore, it should be dissolved in a minimal amount of a suitable organic solvent like DMSO before being diluted in an aqueous buffer. The final concentration of the solvent should be kept low (e.g., <1-2%) to minimize its own toxic effects on the plant material.

• Concentration Range for LD50: The increased lipophilicity of undecyl methanesulfonate might lead to faster or more efficient uptake into seeds compared to EMS. It is also possible that the larger alkyl group could cause more significant DNA damage or cellular toxicity. Therefore, it is advisable to start with a lower concentration range for the LD50 determination than what is typically used for EMS (e.g., start with concentrations as low as 0.001% and go up to 0.5%).

• Treatment Duration: The optimal treatment duration may differ from that of EMS. It is recommended to test a few different time points (e.g., 4, 8, and 16 hours) during the initial LD50 experiments.

By systematically determining the LD50 and optimizing the treatment conditions, it should be possible to establish an effective protocol for inducing mutations in plants using undecyl methanesulfonate. The general protocols for seed and pollen treatment provided in this document can then be adapted based on these optimized parameters.

Caption: Decision flowchart for optimizing mutagen concentration.

References

• 1. academicoa.com [academicoa.com]
• 2. mdpi.com [mdpi.com]
• 3. Current trends and insights on EMS mutagenesis application to studies on plant abiotic stress tolerance and development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Alkylating Agent Methyl Methanesulfonate Triggers Lipid Alterations at the Inner Nuclear Membrane That Are Independent from Its DNA-Damaging Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Induced variations of ethyl methane sulfonate mutagenized cowpea (Vigna unguiculata L. walp) plants [frontiersin.org]
• 7. Determination of absorption dose in chemical mutagenesis in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cropj.com [cropj.com]
• 9. scispace.com [scispace.com]
• 10. arabidopsis.org [arabidopsis.org]
• 11. langdalelab.com [langdalelab.com]
• 12. EMS Mutagenesis of Maize Pollen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mnl.maizegdb.org [mnl.maizegdb.org]
• 15. Determination of Lethal Dose 50 for Induced Mutagenesis in Soybean [Glycine max (L.) Merril] cv. Gepak Kuning Through Ethyl Methane Sulfonate Mutagen [arccjournals.com]
• 16. researchgate.net [researchgate.net]
• 17. peerj.com [peerj.com]
• 18. Ethylmethanesulfonate Saturation Mutagenesis in Arabidopsis to Determine Frequency of Herbicide Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Evaluation of methods for destruction of some alkylating agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. datasheets.scbt.com [datasheets.scbt.com]
• 22. nj.gov [nj.gov]

Application of Undecyl Methanesulfonate in Cancer Research: A Review of Available Data

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document aims to provide a general overview of the potential applications of long-chain alkyl methanesulfonates in cancer research, drawing parallels from the established mechanisms of other alkylating agents. It is important to note that the specific biological activities, quantitative effects, and signaling pathways associated with Undecyl Methanesulfonate (B1217627) may differ significantly from its shorter-chain counterparts. The information presented here should be considered a theoretical framework in the absence of direct experimental evidence for Undecyl Methanesulfonate.

General Principles of Alkyl Methanesulfonates in Cancer Research

Alkyl methanesulfonates are monofunctional alkylating agents that exert their biological effects by transferring an alkyl group to nucleophilic sites on cellular macromolecules, most notably DNA.[2] This alkylation can lead to DNA damage, mutagenesis, and ultimately, cell death.[2][3]

Mechanism of Action

The primary mechanism of action for alkylating agents like methanesulfonates in cancer therapy involves the induction of DNA damage in rapidly proliferating cancer cells, leading to the activation of cell cycle checkpoints and apoptosis.[2] The methanesulfonate group acts as a good leaving group, facilitating the alkylation of DNA bases.[2]

While specific data for Undecyl Methanesulfonate is unavailable, the general mechanism for alkyl methanesulfonates can be visualized as follows:

Caption: Generalized mechanism of action for an alkylating agent.

Potential Research Applications of Undecyl Methanesulfonate

Based on the properties of other long-chain alkylating agents, Undecyl Methanesulfonate could potentially be investigated for the following applications in cancer research:

• Development of Novel Anticancer Agents: The long undecyl chain could influence the compound's lipophilicity, potentially affecting its cellular uptake, distribution, and interaction with DNA. This could lead to a different spectrum of activity or toxicity compared to short-chain analogues.

• Investigating DNA Repair Pathways: As with other alkylating agents, Undecyl Methanesulfonate could be used as a tool to induce specific types of DNA lesions, allowing researchers to study the cellular response and the roles of various DNA repair pathways.[3]

• Overcoming Drug Resistance: The unique properties conferred by the long alkyl chain might allow it to overcome resistance mechanisms that cancer cells have developed against other alkylating agents.

Experimental Protocols (Hypothetical)

In the absence of specific literature for Undecyl Methanesulfonate, the following are hypothetical, generalized protocols that would need to be optimized for this specific compound.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of Undecyl Methanesulfonate (e.g., from 0.1 µM to 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Cell Treatment: Treat cells with Undecyl Methanesulfonate at its IC50 concentration for 24 or 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to quantify the percentage of apoptotic cells.

Quantitative Data Summary

As no specific quantitative data for Undecyl Methanesulfonate in cancer research is available, a data table cannot be provided. Researchers would need to perform dose-response studies and other quantitative assays to determine its efficacy and potency.

Signaling Pathways (Hypothetical)

The interaction of Undecyl Methanesulfonate with DNA would likely trigger the DNA Damage Response (DDR) pathway. Key proteins involved in this pathway include ATM, ATR, Chk1, Chk2, and p53. Activation of this pathway can lead to cell cycle arrest or apoptosis.

Caption: Hypothetical DNA damage response pathway activation.

Conclusion

While the specific application of Undecyl Methanesulfonate in cancer research is currently undocumented in available literature, the established roles of other alkyl methanesulfonates provide a foundation for its potential investigation as a novel anticancer agent or a tool to study DNA repair mechanisms. Further research is required to elucidate its specific mechanism of action, efficacy, and the signaling pathways it modulates. The protocols and pathways described herein are based on general principles of alkylating agents and would need to be experimentally validated for Undecyl Methanesulfonate.

References

• 1. Synthesis and evaluation of the anticancer activity of a new series of methanesulfonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 3. nbinno.com [nbinno.com]

Application Notes &amp; Protocols: Undecyl Methanesulfonate as a Chemical Probe for DNA Repair Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: Undecyl methanesulfonate (B1217627) (UMS) is a monofunctional alkylating agent belonging to the methanesulfonate ester class of compounds.[1] Like other agents in this class, UMS covalently attaches an alkyl group to DNA bases, creating lesions that are recognized and processed by the cell's DNA repair machinery. Due to its long undecyl chain, UMS offers distinct physicochemical properties compared to its well-studied, short-chain analogue, methyl methanesulfonate (MMS). While specific research on UMS is limited, the extensive knowledge of MMS provides a strong framework for understanding its mechanism and utility as a chemical probe.[2][3] Alkylating agents are widely used in research to induce specific types of DNA damage, enabling the study of DNA repair pathways, screening for repair inhibitors, and assessing cellular sensitivity to genotoxic stress.[3]

This document outlines the mechanism of action of alkyl methanesulfonates, provides example quantitative data for the model compound MMS, and offers detailed protocols for using UMS to probe DNA repair pathways, particularly the Base Excision Repair (BER) pathway.

Mechanism of Action: DNA Alkylation and Repair

Undecyl methanesulfonate, as a monofunctional alkylating agent, acts by transferring its undecyl group to nucleophilic sites on DNA bases. The primary targets are the N7 position of guanine (B1146940) (N7-undecylguanine) and the N3 position of adenine (B156593) (N3-undecyladenine).[2] While N7-alkylguanine is the most abundant lesion, it is generally considered non-mutagenic.[4] However, these adducts can destabilize the glycosidic bond, leading to the formation of apurinic/apyrimidinic (AP) sites, which are non-instructive lesions that can stall DNA replication.[4][5]

The repair of such base damage is primarily initiated by the Base Excision Repair (BER) pathway:

• Recognition and Excision: A DNA glycosylase, such as N-methylpurine DNA glycosylase (MPG or AAG), recognizes and excises the damaged base by cleaving the N-glycosidic bond, leaving an AP site.[6]

• Incision: An AP endonuclease (primarily APE1) cleaves the phosphodiester backbone 5' to the AP site, creating a 3'-hydroxyl and a 5'-deoxyribose phosphate (B84403) (dRP) terminus.

• Synthesis & Ligation: DNA polymerase β (Polβ) removes the 5'-dRP moiety and inserts the correct nucleotide. The final nick is sealed by DNA ligase III in complex with XRCC1, completing the repair.[7]

Imbalances or deficiencies in the BER pathway can lead to the accumulation of repair intermediates, such as AP sites and single-strand breaks, which can be cytotoxic and mutagenic.[6][8]

Figure 1: UMS-induced DNA damage and subsequent Base Excision Repair pathway.

Quantitative Data

Specific quantitative data for undecyl methanesulfonate is not widely available. However, data from its analogue, methyl methanesulfonate (MMS), serves as a valuable reference for understanding the potency and effects of this class of alkylating agents.

Table 1: Example Cytotoxicity of Methyl Methanesulfonate (MMS) in Mammalian Cell Lines

Cell Line	Assay Type	Endpoint	MMS Concentration	Notes	Reference
CHO (Chinese Hamster Ovary)	Survival	LD50	~100-200 µg/mL	Wild-type cells.	General Literature
EM9 (CHO, XRCC1 mutant)	Survival	Increased Sensitivity	Lower LD50 vs. CHO	Deficient in BER, highlighting the role of XRCC1.[9]	[9]
irs1SF (CHO, HR mutant)	Survival	Increased Sensitivity	Lower LD50 vs. CHO	Deficient in homologous recombination, sensitive to replication fork stalling.[9]	[9]

| S. cerevisiae (Yeast) | Survival | Increased Sensitivity | - | HR-deficient mutants show high sensitivity.[7] |[7] |

Note: The above values are illustrative. Actual IC50/LD50 values are highly dependent on the specific cell line, exposure time, and assay conditions.

Experimental Protocols

The following protocols provide a framework for using UMS to study DNA damage and repair.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability following treatment with UMS.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• Undecyl methanesulfonate (UMS)

• Dimethyl sulfoxide (B87167) (DMSO, sterile)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Multichannel pipette and plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• UMS Preparation: Prepare a stock solution of UMS in DMSO. Create a series of dilutions in complete culture medium to achieve the desired final concentrations. Include a vehicle control (DMSO only).

• Cell Treatment: Remove the old medium from the cells and replace it with 100 µL of the medium containing the various UMS concentrations.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing formazan (B1609692) crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability for each UMS concentration and calculate the IC50 value.

Figure 2: General workflow for an MTT-based cell viability assay.

Protocol 2: Detection of DNA Strand Breaks by Alkaline Comet Assay

The comet assay (single-cell gel electrophoresis) is a sensitive method for detecting DNA single-strand breaks and alkali-labile sites, which are intermediates in the BER pathway.

Materials:

• UMS-treated and control cell populations

• Low melting point agarose (B213101) (LMA)

• Normal melting point agarose (NMA)

• Comet assay slides

• Lysis buffer (high salt, detergent, pH 10)

• Alkaline electrophoresis buffer (NaOH, EDTA, pH > 13)

• Neutralization buffer (e.g., Tris-HCl, pH 7.5)

• DNA stain (e.g., SYBR Green, propidium (B1200493) iodide)

• Fluorescence microscope with appropriate filters

• Comet scoring software

Procedure:

• Slide Preparation: Coat comet assay slides with a layer of 1% NMA and let it solidify.

• Cell Suspension: Harvest a single-cell suspension from both control and UMS-treated cultures (~1 x 10^5 cells/mL).

• Encapsulation: Mix ~10 µL of the cell suspension with ~90 µL of 0.5% LMA (at 37°C) and pipette the mixture onto the pre-coated slide. Cover with a coverslip and solidify on ice.

• Lysis: Remove the coverslip and immerse the slides in cold lysis buffer for at least 1 hour at 4°C. This removes cell membranes and proteins, leaving behind the nucleoid.

• DNA Unwinding: Place the slides in a horizontal electrophoresis tank filled with alkaline electrophoresis buffer for 20-40 minutes to allow the DNA to unwind.

• Electrophoresis: Perform electrophoresis under alkaline conditions (e.g., 25V, 300mA) for 20-30 minutes. The negatively charged, broken DNA fragments will migrate towards the anode, forming a "comet tail."

• Neutralization and Staining: Gently wash the slides with neutralization buffer, then stain with a suitable DNA dye.

• Visualization and Analysis: Visualize the comets using a fluorescence microscope. Use imaging software to quantify the amount of DNA in the comet tail relative to the head, which is proportional to the level of DNA damage.

Protocol 3: Analysis of DNA Repair Protein Levels by Western Blot

This protocol allows for the semi-quantitative analysis of key BER protein levels or post-translational modifications (e.g., PARP1 activation) in response to UMS treatment.

Materials:

• UMS-treated and control cell pellets

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system (e.g., PVDF membrane)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PARP1, anti-XRCC1, anti-γH2AX, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Protein Extraction: Lyse cell pellets in RIPA buffer on ice. Centrifuge to pellet debris and collect the supernatant containing the protein lysate.

• Quantification: Determine the protein concentration of each sample using a BCA assay.

• Sample Preparation: Normalize all samples to the same concentration and add Laemmli buffer. Boil for 5 minutes.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel and run until adequate separation is achieved.

• Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

• Washing and Secondary Antibody: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After final washes, apply the ECL substrate and capture the chemiluminescent signal using an imaging system.

• Analysis: Analyze the band intensities relative to a loading control (e.g., β-actin) to compare protein levels across different treatment conditions.

Figure 3: Logic diagram of BER status and sensitivity to UMS.

References

• 1. larodan.com [larodan.com]
• 2. Methyl methanesulfonate - Wikipedia [en.wikipedia.org]
• 3. The Alkylating Agent Methyl Methanesulfonate Triggers Lipid Alterations at the Inner Nuclear Membrane That Are Independent from Its DNA-Damaging Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methyl Methanesulfonate | C2H6O3S | CID 4156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Impact of DNA nucleotide excision repair on methyl methanesulfonate-induced mutations in Drosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of substrate specificity on initiating the base excision repair of N-methylpurines by variant human 3-methyladenine DNA glycosylases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methyl methanesulfonate (MMS) produces heat-labile DNA damage but no detectable in vivo DNA double-strand breaks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Imbalanced base excision repair increases spontaneous mutation and alkylation sensitivity in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Methyl methanesulfonate (MMS) produces heat-labile DNA damage but no detectable in vivo DNA double-strand breaks - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Derivatives Using Undecyl Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the synthesis of various chemical derivatives utilizing undecyl methanesulfonate (B1217627) as a key alkylating agent. The methodologies outlined below are foundational for researchers in organic synthesis, medicinal chemistry, and drug development, enabling the creation of novel molecules with potential therapeutic applications.

Undecyl methanesulfonate is a valuable reagent for introducing an eleven-carbon linear alkyl chain into a variety of molecular scaffolds. The methanesulfonate group serves as an excellent leaving group in nucleophilic substitution (SN2) reactions, facilitating the efficient formation of ethers, esters, thioethers, and amines under well-defined conditions. The resulting undecyl-containing derivatives are of interest for their potential biological activities, which can be fine-tuned by the introduction of the lipophilic undecyl moiety.

I. Synthesis of Undecyl Aryl Ethers via Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for the preparation of ethers. In this application, undecyl methanesulfonate serves as the electrophile, reacting with a deprotonated phenol (B47542) (phenoxide) to form an undecyl aryl ether. This reaction is particularly useful for modifying the phenolic hydroxyl groups in complex molecules to enhance their lipophilicity and potentially alter their biological activity.

Experimental Protocol: Synthesis of 4-Methoxyphenyl (B3050149) Undecyl Ether

This protocol details the synthesis of 4-methoxyphenyl undecyl ether from 4-methoxyphenol (B1676288) and undecyl methanesulfonate.

Materials:

• Undecyl methanesulfonate (1.0 eq)

• 4-Methoxyphenol (1.2 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Acetone (solvent)

• Diethyl ether

• 1 M Sodium hydroxide (B78521) (NaOH) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a solution of 4-methoxyphenol (1.2 eq) in acetone, add potassium carbonate (2.0 eq).

• Stir the suspension at room temperature for 15 minutes to facilitate the formation of the phenoxide.

• Add undecyl methanesulfonate (1.0 eq) to the reaction mixture.

• Heat the mixture to reflux and maintain for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the crude product in diethyl ether and wash sequentially with 1 M NaOH solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the pure 4-methoxyphenyl undecyl ether.

Reactant 1	Reactant 2	Base	Solvent	Temperature	Time (h)	Yield (%)
Undecyl methanesulfonate	4-Methoxyphenol	K₂CO₃	Acetone	Reflux	24	85-95

II. Synthesis of Undecyl Esters

The reaction of undecyl methanesulfonate with carboxylate salts provides a straightforward route to undecyl esters. This method is an alternative to Fischer esterification and is particularly useful when the carboxylic acid is sensitive to strongly acidic conditions. The resulting long-chain esters have applications as lubricants, plasticizers, and have shown potential as antimicrobial agents.[1][2][3][4][5]

Experimental Protocol: Synthesis of Undecyl Acetate (B1210297)

This protocol describes the synthesis of undecyl acetate by reacting undecyl methanesulfonate with sodium acetate.

Materials:

• Undecyl methanesulfonate (1.0 eq)

• Sodium acetate (NaOAc) (1.5 eq)

• N,N-Dimethylformamide (DMF) (solvent)

• Diethyl ether

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve undecyl methanesulfonate (1.0 eq) and sodium acetate (1.5 eq) in DMF.

• Heat the reaction mixture to 80 °C and stir for 12 hours. Monitor the reaction by TLC.

• Upon completion, cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with saturated NaHCO₃ solution and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain pure undecyl acetate.

Reactant 1	Reactant 2	Solvent	Temperature (°C)	Time (h)	Yield (%)
Undecyl methanesulfonate	Sodium acetate	DMF	80	12	80-90

III. Synthesis of S-Undecyl-L-cysteine

The alkylation of the thiol group in cysteine with undecyl methanesulfonate yields S-undecyl-L-cysteine. S-alkylated cysteine derivatives are of interest in biochemical and pharmaceutical research for their potential roles in modulating cellular processes and as enzyme inhibitors.[6]

Experimental Protocol: Synthesis of S-Undecyl-L-cysteine

This protocol outlines the synthesis of S-undecyl-L-cysteine.

Materials:

• L-cysteine hydrochloride monohydrate (1.0 eq)

• Undecyl methanesulfonate (1.1 eq)

• Sodium hydroxide (NaOH)

• Ethanol (B145695)

• Water

Procedure:

• Prepare a solution of L-cysteine hydrochloride monohydrate (1.0 eq) in a 1:1 mixture of ethanol and water.

• Adjust the pH of the solution to 8-9 by the dropwise addition of a 2 M NaOH solution.

• Add undecyl methanesulfonate (1.1 eq) to the basic solution of L-cysteine.

• Stir the reaction mixture at room temperature for 24 hours. The product will precipitate out of the solution as a white solid.

• Collect the precipitate by vacuum filtration and wash with cold water and then with cold ethanol.

• Dry the solid under vacuum to yield S-undecyl-L-cysteine.

Reactant 1	Reactant 2	Base	Solvent	Temperature	Time (h)	Yield (%)
Undecyl methanesulfonate	L-cysteine hydrochloride monohydrate	NaOH	Ethanol/Water	Room Temp.	24	75-85

IV. Synthesis of N-Undecyl Amines

Undecyl methanesulfonate can be used to alkylate primary and secondary amines to produce the corresponding N-undecylated products. These long-chain amines and their derivatives can exhibit a range of biological activities, including antimicrobial and cytotoxic effects.[7][8]

Experimental Protocol: Synthesis of N-Undecylbenzylamine

This protocol describes the synthesis of N-undecylbenzylamine from benzylamine (B48309) and undecyl methanesulfonate.

Materials:

• Undecyl methanesulfonate (1.0 eq)

• Benzylamine (2.5 eq)

• Acetonitrile (solvent)

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a sealed tube, dissolve undecyl methanesulfonate (1.0 eq) in acetonitrile.

• Add benzylamine (2.5 eq) to the solution. The excess benzylamine acts as both the nucleophile and the base.

• Heat the mixture to 80 °C and stir for 18 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford N-undecylbenzylamine.

Reactant 1	Reactant 2	Base (excess reactant)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Undecyl methanesulfonate	Benzylamine	Benzylamine	Acetonitrile	80	18	70-80

Visualizing Synthesis and Potential Applications

Synthesis Workflow

The general workflow for the synthesis of derivatives using undecyl methanesulfonate involves the reaction of the alkylating agent with a suitable nucleophile, followed by workup and purification.

General workflow for synthesis.

Nucleophilic Substitution Mechanism (SN2)

The synthesis of derivatives from undecyl methanesulfonate proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The nucleophile attacks the carbon atom bearing the methanesulfonate leaving group from the backside, leading to an inversion of stereochemistry if the carbon is chiral.

S_N2 reaction mechanism.

Potential Biological Signaling Pathway Modulation

Derivatives of undecyl methanesulfonate, such as certain undecyl ethers and S-undecyl-L-cysteine analogues, may interact with cellular signaling pathways. For instance, lipophilic molecules can influence membrane-associated proteins or transcription factors involved in metabolic regulation or cell proliferation. Further research is required to elucidate the specific targets and mechanisms of action.[9]

Hypothetical signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. ceji.termedia.pl [ceji.termedia.pl]
• 3. researchgate.net [researchgate.net]
• 4. Experimental immunology Antimicrobial activity of undecan-3-one, undecan-3-ol and undec-3-yl acetate [ceji.termedia.pl]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and biological evaluation of L-cysteine derivatives as mitotic kinesin Eg5 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biochemical basis of cytotoxic activity of some new N'-oxides of N',N'-dimethylaminoalkylamides of dodecanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols: Undecyl Methanesulfonate in Lipid Bilayer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Undecyl methanesulfonate (B1217627) (UM) is an alkylating agent with a long aliphatic chain, suggesting potential for significant interaction with cellular membranes. While direct, extensive research on the specific effects of undecyl methanesulfonate on lipid bilayers is limited in publicly available literature, we can extrapolate its likely mechanism of action and utility in research based on the known properties of similar long-chain alkyl compounds and other methanesulfonate esters like methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS).[1][2][3]

This document provides a hypothetical framework and generalized protocols for investigating the effects of undecyl methanesulfonate on lipid bilayers. The proposed applications are based on its predicted ability to intercalate into the lipid membrane, potentially altering its physical properties and function. The primary hypothesized effects include the disruption of membrane fluidity, permeability, and integrity.

Hypothesized Mechanism of Action

The amphipathic nature of undecyl methanesulfonate, with its hydrophobic undecyl chain and polar methanesulfonate headgroup, suggests it would preferentially partition into the lipid bilayer of cell membranes. The long alkyl chain would likely insert into the hydrophobic core of the bilayer, while the polar headgroup remains near the lipid headgroups at the aqueous interface. This intercalation is predicted to disrupt the ordered packing of phospholipids, leading to several measurable effects on the bilayer's properties.

Figure 1: Hypothesized mechanism of undecyl methanesulfonate interaction with a lipid bilayer.

Potential Research Applications

• Modulation of Membrane Fluidity: Investigating how UM alters the fluidity of lipid bilayers is crucial. Changes in fluidity can impact the function of membrane-bound proteins and cellular signaling.

• Drug Delivery Systems: The membrane-disrupting properties of UM could be harnessed to enhance the permeability of membranes to therapeutic agents, potentially as a component of liposomal drug delivery systems.

• Antimicrobial Research: By disrupting the integrity of bacterial cell membranes, UM could be explored as a potential antimicrobial agent.

• Toxicology Studies: Understanding the mechanisms by which UM affects cell membranes is vital for assessing its cytotoxicity and overall toxicological profile.

Experimental Protocols

Protocol 1: Preparation of Unilamellar Liposomes Incorporating Undecyl Methanesulfonate

This protocol describes the preparation of large unilamellar vesicles (LUVs) using the thin-film hydration and extrusion method, which is a common technique for creating model membranes.[4][5][6]

Materials:

• Phospholipid of choice (e.g., DOPC, POPC) in chloroform (B151607)

• Cholesterol in chloroform (optional, to modulate membrane rigidity)[7][8]

• Undecyl methanesulfonate (UM)

• Chloroform and Methanol (or other suitable organic solvent system)

• Hydration buffer (e.g., PBS, HEPES buffer)

• Mini-extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator

• Glass syringes

Procedure:

• Lipid Film Formation:

  • In a round-bottom flask, add the desired amounts of phospholipid and cholesterol from their chloroform stocks.

  • Add the desired molar concentration of undecyl methanesulfonate, dissolved in a suitable organic solvent.

  • Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask. The temperature should be kept above the transition temperature (Tc) of the primary lipid.[5]

  • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.[4]

• Hydration:

  • Hydrate the lipid film by adding the hydration buffer, pre-warmed to a temperature above the lipid's Tc.

  • Agitate the flask by vortexing or gentle shaking until the lipid film is fully suspended, forming multilamellar vesicles (MLVs). The solution will appear turbid.[6]

• Extrusion:

  • Assemble the mini-extruder with a 100 nm polycarbonate membrane.

  • Transfer the MLV suspension to a glass syringe and pass it through the extruder a minimum of 11-21 times to form LUVs of a uniform size.[9]

  • The resulting liposome (B1194612) solution should be stored at 4°C.

Figure 2: Workflow for the preparation of unilamellar liposomes containing undecyl methanesulfonate.

Protocol 2: Membrane Fluidity Assay using a Fluorescent Probe

This protocol uses a pyrene-based fluorescent probe, such as pyrenedecanoic acid (PDA), to measure changes in membrane fluidity. The ratio of excimer to monomer fluorescence is a quantitative measure of membrane fluidity.[10] An increase in this ratio indicates an increase in membrane fluidity.

Materials:

• Liposome preparations (control and UM-containing) from Protocol 1

• Pyrenedecanoic acid (PDA) stock solution in ethanol

• Pluronic F-127 (for cellular assays, optional for liposomes)

• Fluorescence microplate reader or spectrofluorometer

Procedure:

• Probe Incorporation:

  • To the liposome suspensions, add PDA to a final concentration of 2-5 µM.

  • Incubate the mixture for 1 hour at 25°C in the dark to allow the probe to incorporate into the lipid bilayers.[10]

• Fluorescence Measurement:

  • Transfer the samples to a quartz cuvette or a black-walled microplate.

  • Set the excitation wavelength to 350 nm.

  • Measure the fluorescence emission intensity at two wavelengths:

    • Monomer emission: ~400 nm

    • Excimer emission: ~470 nm

• Data Analysis:

  • For each sample, calculate the ratio of the excimer intensity to the monomer intensity (Ie/Im).

  • Compare the Ie/Im ratios of the UM-containing liposomes to the control liposomes. An increased ratio suggests an increase in membrane fluidity.

Hypothetical Quantitative Data

The following table summarizes hypothetical data from experiments investigating the effect of increasing concentrations of undecyl methanesulfonate on the properties of DOPC lipid bilayers.

Undecyl Methanesulfonate (mol%)	Membrane Fluidity (Ie/Im Ratio)	Ion Permeability (Relative Fluorescence Units)	Bilayer Thickness (nm)
0 (Control)	0.45 ± 0.02	1.0 ± 0.1	3.8 ± 0.1
1	0.52 ± 0.03	1.5 ± 0.2	3.7 ± 0.1
5	0.68 ± 0.04	4.2 ± 0.3	3.5 ± 0.2
10	0.85 ± 0.05	9.8 ± 0.5	3.3 ± 0.2

• Membrane Fluidity: Measured using a pyrene-based fluorescence assay.

• Ion Permeability: Assessed by a carboxyfluorescein leakage assay.

• Bilayer Thickness: Could be determined by techniques like small-angle X-ray scattering (SAXS) or quantitative differential interference contrast (DIC) microscopy.[11]

Concluding Remarks

The protocols and hypothetical data presented here provide a foundational framework for researchers interested in exploring the effects of undecyl methanesulfonate on lipid bilayers. Based on its chemical structure, UM is predicted to act as a membrane-disrupting agent, increasing fluidity and permeability in a concentration-dependent manner. Experimental validation using the outlined protocols is necessary to confirm these hypotheses and to fully characterize the biophysical interactions between undecyl methanesulfonate and lipid membranes. Such research could uncover novel applications for this compound in drug delivery and antimicrobial development.

References

• 1. The Alkylating Agent Methyl Methanesulfonate Triggers Lipid Alterations at the Inner Nuclear Membrane That Are Independent from Its DNA-Damaging Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Liposome Synthesis Protocol : Synthesis of anionic and cationic unilamellar liposome nanoparticles using a... [protocols.io]
• 6. protocols.io [protocols.io]
• 7. mdpi.com [mdpi.com]
• 8. How cholesterol stiffens unsaturated lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. protocols.io [protocols.io]
• 10. content.abcam.com [content.abcam.com]
• 11. Lipid Bilayer Thickness Measured by Quantitative DIC Reveals Phase Transitions and Effects of Substrate Hydrophilicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: HPLC-UV Analysis of Undecyl Methanesulfonate

Abstract

Undecyl methanesulfonate (B1217627), a potential genotoxic impurity (PGI), requires sensitive and reliable analytical methods for its detection and quantification in pharmaceutical substances. Due to the lack of a significant UV chromophore in its structure, direct analysis by High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection is not feasible. This application note details a robust and sensitive method for the analysis of undecyl methanesulfonate following a pre-column derivatization step. This derivatization introduces a UV-active functional group, enabling highly sensitive detection by HPLC-UV. The method is based on established principles for the analysis of other alkyl methanesulfonates, which are known PGIs.

Introduction

Genotoxic impurities in active pharmaceutical ingredients (APIs) are a major concern for regulatory agencies and pharmaceutical manufacturers due to their potential to cause DNA damage and carcinogenesis, even at trace levels.[1] The International Council for Harmonisation (ICH) M7 guideline provides a framework for the assessment and control of mutagenic impurities to limit potential carcinogenic risk.[1] Alkyl methanesulfonates are a class of potential genotoxic impurities that can be formed during synthetic processes involving methanesulfonic acid.

Undecyl methanesulfonate lacks a chromophore, making its direct detection by HPLC-UV challenging.[1][2] To overcome this, a derivatization strategy is employed to attach a UV-absorbing molecule to the analyte. This application note provides a detailed protocol for the derivatization of undecyl methanesulfonate followed by its quantification using a reversed-phase HPLC-UV method.

Experimental Protocol

Materials and Reagents

• Undecyl Methanesulfonate standard

• Sodium Dibenzyldithiocarbamate (B1202937) (Derivatization Agent)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Ammonium Acetate

• Sodium Hydroxide (B78521)

• Active Pharmaceutical Ingredient (API) sample

Instrumentation and Chromatographic Conditions

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase A: 5 mmol/L Ammonium Acetate in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-16 min: 60% B

  • 16-21 min: 60% to 80% B

  • 21-26 min: 80% B

  • 26-27 min: 80% to 60% B

  • 27-34 min: 60% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 20 µL

• UV Detection Wavelength: 277 nm[3][4]

Standard and Sample Preparation

3.1. Standard Solution Preparation

• Prepare a stock solution of Undecyl Methanesulfonate in acetonitrile.

• Perform serial dilutions to prepare working standard solutions at desired concentrations.

3.2. Derivatization Procedure

• To a 5 mL volumetric flask, add an appropriate aliquot of the standard solution or a precisely weighed amount of the API sample (e.g., 250 mg).[1][3]

• Add 3 mL of the derivatizing reagent solution (e.g., sodium dibenzyldithiocarbamate in acetonitrile).[1]

• Add 0.5 mL of 40 mg/mL sodium hydroxide solution to adjust the pH.[1]

• Dilute to the mark with acetonitrile.

• Shake the flask well and heat at 80°C in a water bath for 1-2 hours.[1][3][4]

• Cool the solution to room temperature.

• Filter the solution through a 0.45 µm membrane filter before injection into the HPLC system.[1]

3.3. Blank Solution

Prepare a blank solution by following the derivatization procedure without the addition of the undecyl methanesulfonate standard or API sample.

Experimental Workflow

Caption: Workflow for HPLC-UV analysis of Undecyl Methanesulfonate.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analysis of alkyl methanesulfonates using a derivatization-based HPLC-UV method. These values can be used as a benchmark for the method validation of undecyl methanesulfonate analysis.

Parameter	Typical Value
Linearity (r²)	> 0.999[3]
Limit of Detection (LOD)	~0.01 µg/mL[4]
Limit of Quantitation (LOQ)	~0.03 - 0.6 ppm[2][3][4]
Recovery	80 - 115%[3]
Precision (%RSD)	< 5.0%[3]

Results and Discussion

The derivatization reaction successfully attaches a chromophore to undecyl methanesulfonate, allowing for its sensitive detection by the UV detector. The described HPLC method provides good separation of the derivatized analyte from the derivatizing agent and other potential impurities. The method's performance should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision, and robustness.

Conclusion

The presented application note outlines a comprehensive and effective HPLC-UV method for the quantitative analysis of undecyl methanesulfonate in pharmaceutical samples. The pre-column derivatization approach overcomes the inherent challenge of detecting this non-UV active compound. This method is sensitive, specific, and can be readily implemented in quality control laboratories for the monitoring of this potential genotoxic impurity.

References

• 1. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid by derivatization followed by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN107515257B - Method for determining mesylate in methanesulfonic acid by derivatization HPLC-UV method - Google Patents [patents.google.com]

Application Notes and Protocols for Undecyl Methanesulfonate in Forward Genetics Screens

For Researchers, Scientists, and Drug Development Professionals

Introduction

Forward genetics remains a powerful, unbiased approach to dissecting biological processes by linking phenotype to genotype.[1] This is achieved by inducing random mutations within the genome of a model organism and then screening for individuals that exhibit a phenotype of interest.[1] The identification and characterization of the causative mutation can reveal novel genes and pathways involved in the process under investigation.[2][3]

Chemical mutagens are frequently employed in forward genetics due to their efficiency in inducing point mutations.[4] Among these, alkylating agents such as ethyl methanesulfonate (B1217627) (EMS) are widely used.[4] This document provides detailed application notes and protocols for the use of a less common, long-chain alkylating agent, undecyl methanesulfonate (UMS) , in forward genetics screens.

Undecyl methanesulfonate belongs to the same class of alkylating agents as EMS and methyl methanesulfonate (MMS).[5][6] Its long undecyl chain suggests different physicochemical properties, such as increased lipophilicity, which may influence its uptake, distribution, and mutagenic activity in different model systems. These characteristics present both opportunities and challenges for its application in mutagenesis.

These notes are intended to provide a framework for researchers to develop and optimize protocols for using UMS in various model organisms, with applications ranging from fundamental biological discovery to drug target identification and validation.[7][8][9]

Mechanism of Action

Undecyl methanesulfonate, as an alkyl methanesulfonate, is a monofunctional alkylating agent. Its mutagenic activity stems from the transfer of its undecyl group to nucleophilic centers in the DNA. The primary target for alkylation by such agents is the N7 position of guanine (B1146940), with other sites such as N3 of adenine (B156593) also being susceptible.

This alkylation of DNA bases can lead to several mutagenic outcomes:

• Mispairing during DNA Replication: The alkylated guanine can erroneously pair with thymine (B56734) instead of cytosine during DNA replication. If this mispairing is not corrected by cellular DNA repair mechanisms, it will result in a G:C to A:T transition mutation in the subsequent round of replication.[10]

• Depurination: The alkylated base can become unstable and be lost from the DNA backbone, creating an apurinic (AP) site. The subsequent repair of this AP site by the cell's machinery can be error-prone, leading to the insertion of an incorrect base and resulting in transversions or other mutations.[11]

The long undecyl group of UMS may influence the efficiency and spectrum of these mutagenic events compared to shorter-chain analogues like EMS.

Safety and Handling

Undecyl methanesulfonate is expected to be a potent mutagen and potential carcinogen, similar to other alkylating agents like EMS and MMS.[12][13] All handling of UMS must be conducted with appropriate safety precautions in a designated chemical fume hood.

Personal Protective Equipment (PPE):

• Gloves: Wear chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Use safety goggles or a face shield.

• Lab Coat: A dedicated lab coat should be worn.

Handling:

• UMS is supplied as a neat substance and should be stored in a freezer.[10][14]

• All manipulations of pure or concentrated UMS solutions must be performed in a certified chemical fume hood.[13]

• Avoid inhalation of vapors and contact with skin and eyes.[12][13]

Decontamination and Waste Disposal:

• All equipment and surfaces potentially contaminated with UMS should be decontaminated.

• Liquid waste containing UMS should be inactivated before disposal. A common method for inactivating methanesulfonates is treatment with a solution of sodium thiosulfate (B1220275) or sodium hydroxide.

• Solid waste (e.g., contaminated tips, tubes) should be collected in a designated hazardous waste container for proper disposal according to institutional guidelines.

Data Presentation: Quantitative Parameters for Mutagenesis

The successful application of UMS requires empirical determination of key parameters. The following tables should be generated as part of the protocol optimization for your specific model organism.

Table 1: UMS Concentration and Survival Rate

UMS Concentration (mM)	Treatment Duration (hours)	Survival Rate (%)
0 (Control)	4	100
0.1	4
0.5	4
1.0	4
2.5	4
5.0	4

Caption: Example table for determining the LD50 of UMS. The goal is typically to achieve a survival rate that is high enough to recover a sufficient number of F1 individuals but low enough to indicate effective mutagenesis.

Table 2: UMS Dose and Mutation Frequency

UMS Concentration (mM)	Treatment Duration (hours)	Phenotype of Interest	Number of F1s Screened	Number of Mutants	Mutation Frequency
0.5	4	e.g., Abnormal wing development
1.0	4	e.g., Abnormal wing development
2.5	4	e.g., Abnormal wing development

Caption: Example table for quantifying the mutation frequency at different UMS doses. This helps in selecting a dose that provides a manageable number of mutations for screening.

Experimental Protocols

Due to the lack of published specific protocols for UMS, the following are generalized protocols adapted from established EMS mutagenesis procedures for common model organisms. It is critical to perform pilot experiments to determine the optimal UMS concentration and treatment duration for your specific experimental system. The high lipophilicity of UMS may require the use of a co-solvent like DMSO for preparing stock solutions.

Protocol 1: Mutagenesis of Drosophila melanogaster

• Preparation of UMS Solution:

  • In a chemical fume hood, prepare a 100 mM stock solution of UMS in dimethyl sulfoxide (B87167) (DMSO).

  • Prepare the final working solution by diluting the UMS stock in a 5% sucrose (B13894) solution. Test a range of final concentrations (e.g., 0.5 mM to 10 mM).

• Mutagenesis:

  • Collect adult male flies (3-5 days old).

  • Starve the flies for 2-3 hours in an empty vial.

  • Transfer the flies to a vial containing a filter paper disc saturated with the UMS-sucrose solution.

  • Allow the flies to feed on the solution for a specified time (e.g., 12-24 hours).

• Post-Treatment:

  • After mutagenesis, transfer the flies to a fresh vial with standard food and allow them to recover for a few hours.

  • Mate the mutagenized males to virgin females of the appropriate genotype.

• Screening:

  • Screen the F1 or subsequent generations for the phenotype of interest.[15]

Protocol 2: Mutagenesis of Caenorhabditis elegans

• Preparation of Worms:

  • Synchronize a population of worms to the L4 larval stage.

  • Wash the worms off the plates with M9 buffer and collect them in a conical tube.

• Preparation of UMS Solution:

  • Prepare a stock solution of UMS in DMSO.

  • Dilute the stock solution in M9 buffer to the desired final concentrations (e.g., 1 mM to 25 mM).

• Mutagenesis:

  • Resuspend the worm pellet in the UMS solution.

  • Incubate on a rocker at 20°C for a set duration (e.g., 4 hours).

• Post-Treatment:

  • Pellet the worms by centrifugation and remove the UMS solution.

  • Wash the worms several times with M9 buffer to remove residual UMS.

  • Plate the worms onto seeded NGM plates and allow them to recover.

• Screening:

  • Screen the F1 or F2 generation for the desired phenotype.

Protocol 3: Seed Mutagenesis in Arabidopsis thaliana

• Seed Preparation:

  • Use approximately 2000-5000 seeds for each treatment.

  • Surface sterilize the seeds if necessary for your application.

• Preparation of UMS Solution:

  • Prepare a stock solution of UMS in DMSO.

  • Prepare the final working solution by diluting the stock in water or a suitable buffer. Test a range of concentrations (e.g., 0.1% to 1% v/v).

• Mutagenesis:

  • Imbibe the seeds in water or buffer for a few hours to initiate metabolic activity.

  • Replace the water/buffer with the UMS solution.

  • Incubate the seeds in the UMS solution for a set time (e.g., 8-16 hours) at room temperature with gentle agitation.

• Post-Treatment:

  • Carefully decant the UMS solution and wash the seeds extensively with water.

  • The washed seeds can be sown directly on soil or plated on sterile medium.

• Screening:

  • Grow the M1 plants and allow them to self-pollinate.

  • Collect the M2 seeds and screen the M2 generation for recessive mutant phenotypes.[16]

Visualization of Workflows and Pathways

Experimental Workflow

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. Use of Forward Genetics to Discover Novel Regulators of NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Ethyl Methanesulfonate Treatment of Maize Pollen for Development of Segregating Mutant Populations or Targeted Mutagenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The molecular basis of mutagenesis by methyl and ethyl methanesulfonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 7. Leveraging Chemotype-specific Resistance for Drug Target Identification and Chemical Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Target identification and mechanism of action in chemical biology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. larodan.com [larodan.com]
• 11. The role of mutation frequency decline and SOS repair systems in methyl methanesulfonate mutagenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. larodan.com [larodan.com]
• 15. In Vivo Forward Genetic Screen to Identify Novel Neuroprotective Genes in Drosophila melanogaster [jove.com]
• 16. Next-generation forward genetic screens: using simulated data to improve the design of mapping-by-sequencing experiments in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lipidomics Sample Preparation

Topic: Lipidomics Sample Preparation with a Hypothetical Application of Undecyl Methanesulfonate (B1217627)

For: Researchers, scientists, and drug development professionals.

I. Introduction to Lipidomics Sample Preparation

Lipidomics is the large-scale study of the pathways and networks of cellular lipids in biological systems.[1] The accurate analysis of the lipidome is highly dependent on the sample preparation methodology, which must effectively extract lipids from complex biological matrices, minimize degradation, and prepare the lipids for analysis, typically by mass spectrometry (MS).[2] Common steps in a lipidomics workflow include sample collection, lipid extraction, and data acquisition and analysis.[3] The chemical and structural diversity of lipids necessitates tailored sample preparation protocols to avoid analytical bias.

II. Established Protocols for Lipid Extraction

The most critical step in lipidomics sample preparation is the extraction of lipids from the biological sample. The goal is to efficiently extract a broad range of lipid classes while removing interfering substances like proteins and polar metabolites. Several methods are widely used in the field.

A. Comparison of Common Lipid Extraction Methods

Extraction Method	Principle	Advantages	Disadvantages
Folch Method	A biphasic extraction using chloroform (B151607) and methanol (B129727) to partition lipids into the organic phase.	Well-established, good recovery for a wide range of lipids.[4]	Use of chloroform, which is toxic; can be time-consuming.
Bligh and Dyer Method	A modified version of the Folch method that uses a lower solvent-to-sample ratio, making it suitable for samples with high water content.	Reduced solvent consumption compared to the Folch method.[4]	Also uses chloroform.
Methyl-tert-butyl ether (MTBE) Method	A biphasic extraction using MTBE and methanol. The upper organic phase containing the lipids is easier to collect.	Avoids the use of chloroform; less dense organic phase is on top, simplifying collection.[4]

B. Detailed Experimental Protocol: Modified Bligh and Dyer Extraction for Plasma

This protocol provides a standard procedure for the extraction of lipids from human plasma.

Materials:

• Human plasma (or other biofluid)

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• LC-MS grade water

• Internal standards mixture (appropriate for the lipid classes of interest)

• Glass vials with PTFE-lined caps

• Pipettes

• Vortex mixer

• Centrifuge (capable of 3,000 x g and 4°C)

• Nitrogen gas evaporator

Procedure:

• Sample Thawing: Thaw frozen plasma samples on ice.

• Aliquoting: In a glass vial, add 50 µL of plasma.

• Internal Standard Spiking: Add an appropriate amount of the internal standards mixture to the plasma.

• Solvent Addition:

  • Add 200 µL of methanol and vortex for 10 seconds.

  • Add 100 µL of chloroform and vortex for 10 seconds.

• Phase Separation:

  • Add 100 µL of chloroform and 100 µL of water.

  • Vortex vigorously for 30 seconds.

  • Centrifuge at 3,000 x g for 10 minutes at 4°C to separate the aqueous and organic phases.

• Lipid Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass pipette and transfer it to a new glass vial.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for your analytical platform (e.g., 100 µL of isopropanol/acetonitrile (B52724)/water 2:1:1 v/v/v).

• Analysis: The sample is now ready for analysis by LC-MS or direct infusion MS.

III. General Lipidomics Experimental Workflow

The overall process of a lipidomics experiment can be visualized as a series of sequential steps.

A general workflow for a lipidomics experiment.

IV. Hypothetical Application: Derivatization of Lipids with Undecyl Methanesulfonate

Disclaimer: The following is a hypothetical application note. To date, there are no established or published protocols for the use of Undecyl Methanesulfonate in lipidomics sample preparation. This proposed protocol is based on the known chemical reactivity of methanesulfonates as alkylating agents and the common use of derivatization in mass spectrometry to enhance analyte detection.

A. Principle

Undecyl methanesulfonate is an alkylating agent. The methanesulfonate group is an excellent leaving group, allowing the undecyl (C11) group to be transferred to nucleophilic moieties on lipid molecules. This derivatization could potentially be used to:

• Increase Hydrophobicity: The addition of an 11-carbon chain will increase the hydrophobicity of polar lipids, which may alter their chromatographic retention.

• Improve Ionization Efficiency: For certain classes of lipids, the addition of a long alkyl chain may improve their ionization in electrospray ionization (ESI) mass spectrometry, particularly in positive ion mode.

• Target Specific Lipid Classes: This derivatization would likely target lipids with available nucleophilic groups, such as the phosphate (B84403) group in phospholipids (B1166683) or the carboxyl group of free fatty acids.

B. Hypothetical Derivatization Protocol

This protocol describes a potential method for derivatizing a dried lipid extract with Undecyl methanesulfonate.

Materials:

• Dried lipid extract

• Undecyl methanesulfonate

• Anhydrous acetonitrile (ACN)

• A non-nucleophilic organic base (e.g., N,N-Diisopropylethylamine, DIPEA)

• Reaction vials with screw caps

• Heating block

• Solvents for workup (e.g., ethyl acetate, water)

Procedure:

• Preparation: To the dried lipid extract in a reaction vial, add 100 µL of a 10 mg/mL solution of Undecyl methanesulfonate in anhydrous ACN.

• Base Addition: Add 5 µL of DIPEA to catalyze the reaction by deprotonating the target functional groups.

• Reaction: Cap the vial tightly and heat at 60°C for 1 hour.

• Quenching: After cooling to room temperature, quench the reaction by adding 200 µL of water.

• Extraction of Derivatized Lipids: Add 500 µL of ethyl acetate, vortex thoroughly, and centrifuge to separate the phases.

• Collection: Transfer the upper organic phase containing the derivatized lipids to a new vial.

• Drying and Reconstitution: Evaporate the solvent to dryness under nitrogen and reconstitute in a suitable solvent for LC-MS analysis.

C. Expected Mass Shifts for Derivatized Lipids (Hypothetical Data)

The derivatization adds an undecyl group (C11H23), resulting in a specific mass increase.

Lipid Class	Target Functional Group	Mass of Added Group (Da)	Expected Mass Increase (m/z)
Free Fatty Acids (e.g., Oleic Acid)	Carboxylate (-COOH)	155.18	+155.18
Phosphatidic Acid (PA)	Phosphate (-PO4H2)	155.18	+155.18
Lysophospholipids (e.g., LysoPC)	Phosphate (-PO4H)	155.18	+155.18

V. Relevant Signaling Pathway: The Phosphoinositide Pathway

Lipidomics is crucial for studying signaling pathways where lipids act as second messengers. The phosphoinositide pathway is a key example, regulating diverse cellular processes.

The Phosphoinositide Signaling Pathway.

References

• 1. Mass Spectrometry-based Lipidomics and Its Application to Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Lipidomics Pathway Analysis: Unraveling Cellular Lipid Metabolism and Signaling - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Alkylating Agent Concentration for Mutagenesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific use of Undecyl methanesulfonate (B1217627) as a mutagen is not currently available in published scientific literature. This guide provides a framework for optimizing mutagenesis protocols for novel or uncharacterized alkylating agents, using the well-documented methanesulfonates, Ethyl Methanesulfonate (EMS) and Methyl Methanesulfonate (MMS), as primary examples. The principles and troubleshooting strategies outlined here are generally applicable to other alkylating agents, including Undecyl methanesulfonate.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of action for alkylating agents in mutagenesis?

Alkylating agents are electrophilic compounds that covalently attach alkyl groups to nucleophilic sites on macromolecules, most significantly DNA.[1] This alkylation can occur on the nitrogen and oxygen atoms of DNA bases.[2][3][4] A critical mutagenic lesion is the formation of O6-alkylguanine, which can mispair with thymine (B56734) instead of cytosine during DNA replication.[2] This leads to a G:C to A:T transition mutation in the subsequent round of replication.[2] Some alkylating agents can also cause DNA strand breakage.[3]

Q2: How do I determine the optimal concentration of a novel alkylating agent like Undecyl methanesulfonate for my experiments?

The first step with any new mutagen is to perform a dose-response curve to determine the LD50 (the lethal dose that kills 50% of the treated cells or organisms). This is a crucial parameter for establishing a working concentration that balances mutagenicity with cell survival. The optimal concentration will induce a high frequency of mutations while maintaining sufficient viability for subsequent screening and analysis.

Q3: What are the key factors that influence the effectiveness of mutagenesis with an alkylating agent?

Several factors can impact the efficiency of chemical mutagenesis:

• Concentration of the mutagen: Higher concentrations generally lead to higher mutation rates but also increased toxicity.

• Exposure time: Longer exposure times can increase the mutation frequency but also decrease viability.

• Cell type/organism: Different cell lines and organisms have varying sensitivities to mutagens due to differences in cell wall/membrane permeability, DNA repair mechanisms, and metabolic rates.

• Temperature: Temperature can affect the rate of chemical reactions and the biological processes of the target organism.

• Solvent: The choice of solvent and its concentration can influence the stability and delivery of the mutagen.

Q4: What are the essential safety precautions when working with alkylating agents like Undecyl methanesulfonate?

Alkylating agents are potent mutagens and are often carcinogenic and toxic.[1] Strict safety protocols must be followed:

• Work in a certified chemical fume hood.

• Wear appropriate personal protective equipment (PPE): This includes a lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile gloves).

• Avoid inhalation, ingestion, and skin contact.

• Handle the pure compound and concentrated solutions with extreme care.

• Decontaminate all surfaces and equipment after use.

• Dispose of all contaminated waste according to your institution's hazardous waste guidelines.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No or very few viable cells/organisms after treatment	Mutagen concentration is too high.	Perform a dose-response curve to determine the LD50 and use a concentration that results in an acceptable survival rate (typically 20-50%).
Exposure time is too long.	Reduce the duration of the mutagen treatment.
The cells/organisms are particularly sensitive.	Start with a much lower concentration range for your initial dose-response experiment.
Low mutation frequency	Mutagen concentration is too low.	Gradually increase the mutagen concentration, while monitoring cell viability.
Exposure time is too short.	Increase the duration of the mutagen treatment.
Inefficient delivery of the mutagen.	Consider using a carrier solvent like DMSO to improve cell permeability, but test for solvent toxicity first.
The target gene is small or has a low mutation rate.	Increase the number of screened individuals.
High background of wild-type individuals	Incomplete removal of the mutagen after treatment.	Ensure thorough washing of the cells/organisms after mutagen exposure.
The mutagen is unstable in the chosen solvent or conditions.	Prepare fresh mutagen solutions immediately before use.
Inconsistent results between experiments	Variation in cell density or growth phase.	Standardize the cell density and ensure cells are in a consistent growth phase (e.g., logarithmic phase) for each experiment.
Fluctuation in treatment temperature.	Use a temperature-controlled incubator or water bath for the mutagenesis step.
Degradation of the mutagen stock.	Store the mutagen according to the manufacturer's instructions and use a fresh aliquot for each experiment.

Experimental Protocols

General Workflow for Optimizing a Novel Alkylating Agent

Caption: General workflow for optimizing a novel alkylating agent.

Protocol 1: Determining the LD50 of an Alkylating Agent in a Cell Line

• Cell Preparation: Seed a 96-well plate with your target cells at a density that allows for logarithmic growth over the course of the experiment. Allow the cells to adhere overnight.

• Mutagen Preparation: Prepare a series of dilutions of the alkylating agent in the appropriate cell culture medium. It is advisable to start with a wide range of concentrations (e.g., from 1 µM to 1 mM).

• Treatment: Remove the existing medium from the cells and replace it with the medium containing the different concentrations of the mutagen. Include a vehicle control (medium with the solvent used to dissolve the mutagen, if any).

• Incubation: Incubate the cells for a defined period (e.g., 4, 8, 12, or 24 hours).

• Wash and Recovery: After the incubation period, remove the mutagen-containing medium, wash the cells gently with sterile PBS, and then add fresh, complete medium.

• Viability Assay: Allow the cells to recover for a period (e.g., 24 or 48 hours). Assess cell viability using a standard method such as an MTT, XTT, or CellTiter-Glo assay.

• Data Analysis: Plot cell viability against the mutagen concentration and determine the LD50 value.

Data Presentation

Table 1: Example LD50 Values for EMS and MMS in Different Systems

Mutagen	Organism/Cell Line	LD50 Concentration	Exposure Time	Reference
EMS	Saccharomyces cerevisiae	~50 mM	4 hours	[4]
EMS	Caenorhabditis elegans	50 mM	4 hours	[4]
EMS	Banana (in vitro shoot tips)	113.72 mM	4 hours	[5]
MMS	Synechocystis sp. PCC6803	0.1% or 1% (v/v)	Not specified	[6]

Note: These values are highly dependent on the specific experimental conditions and should be used as a starting point for optimization.

Table 2: Physical and Chemical Properties of Undecyl methanesulfonate

Property	Value	Reference
CAS Number	159438-86-5	[7]
Molecular Formula	C12H26O3S	[7]
Molecular Weight	250.4 g/mol	[7]
Synonyms	1-Undecanol, methanesulfonate	[7]

Note: This information is for Undecyl methanesulfonate. A related compound, 10-Undecenyl methanesulfonate (CAS 52355-50-7), has a molecular formula of C12H24O3S and a molecular weight of 248.38 g/mol .[8]

Signaling Pathways and Mechanisms

Mechanism of Alkylation Mutagenesis

Caption: Mechanism of G:C to A:T transition mutation by an alkylating agent.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. A model for the mechanism of alkylation mutagenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The biology of alkylating-agent cellular injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanisms of mutagenesis: DNA replication in the presence of DNA damage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inducing mutation and ascertaining lethal dosage of in vitro cultures of banana cv. Ney Poovan to ethyl methane sulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. larodan.com [larodan.com]
• 8. larodan.com [larodan.com]

Undecyl methanesulfonate stability and degradation in aqueous solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and degradation of undecyl methanesulfonate (B1217627) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for undecyl methanesulfonate in an aqueous solution?

A1: The primary degradation pathway for undecyl methanesulfonate in an aqueous solution is hydrolysis. This reaction involves the cleavage of the ester bond, yielding undecanol (B1663989) and methanesulfonic acid as the main degradation products.

Q2: How does pH affect the stability of undecyl methanesulfonate?

A2: The influence of pH on the stability of alkyl methanesulfonates can be complex. For some short-chain alkyl methanesulfonates, the rate of hydrolysis is not significantly affected by changes in pH around neutral conditions. However, alkaline conditions can promote the hydrolysis of other sulfonate esters.[1][2] For undecyl methanesulfonate, it is advisable to conduct stability studies at the specific pH of your experimental conditions. Generally, avoiding strongly acidic or basic conditions is recommended if degradation is a concern. The formation of sulfonate esters is suppressed by even a slight excess of base.[3][4]

Q3: What is the effect of temperature on the degradation of undecyl methanesulfonate?

A3: As with most chemical reactions, the rate of hydrolysis of undecyl methanesulfonate will increase with temperature.[5] If you need to store solutions of undecyl methanesulfonate, it is recommended to do so at low temperatures (e.g., 2-8 °C) to minimize degradation.

Q4: Are there any specific catalysts or inhibitors for the degradation of undecyl methanesulfonate?

A4: The formation of sulfonate esters is generally acid-catalyzed. The presence of water acts as an inhibitor for the formation of sulfonate esters by competing with the alcohol for protonation.[3][4] The hydrolysis (degradation) of some sulfonate esters does not appear to be significantly catalyzed by acid or base under certain conditions.[4] However, strong acids or bases should be used with caution as they can influence the stability of the compound.

Q5: What are the expected degradation products of undecyl methanesulfonate in an aqueous solution?

A5: The expected degradation products from the hydrolysis of undecyl methanesulfonate are undecanol and methanesulfonic acid.

Q6: How can I monitor the degradation of undecyl methanesulfonate in my experiments?

A6: The degradation of undecyl methanesulfonate can be monitored using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) with a suitable detector.[6][7][8] Since undecyl methanesulfonate lacks a strong chromophore, HPLC analysis may require derivatization to enhance UV detection or the use of a mass spectrometer (LC-MS).[6][7][9]

Troubleshooting Guides

Issue 1: Inconsistent results in bioassays or experiments.

• Possible Cause: Degradation of undecyl methanesulfonate in the aqueous experimental medium.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Prepare aqueous solutions of undecyl methanesulfonate immediately before use.

  • Control Temperature: Maintain a consistent and controlled temperature throughout your experiment. Avoid elevated temperatures if possible.

  • pH Control: Buffer your aqueous solutions to a stable pH and assess the stability of undecyl methanesulfonate at that pH.

  • Analytical Confirmation: Use an analytical method like LC-MS to quantify the concentration of undecyl methanesulfonate in your stock and working solutions over time to determine its stability under your specific experimental conditions.

Issue 2: Low recovery of undecyl methanesulfonate from aqueous samples.

• Possible Cause: Adsorption to container surfaces or degradation during sample processing.

• Troubleshooting Steps:

  • Container Material: Use low-adsorption materials for containers and vials, such as silanized glass or polypropylene.

  • Optimize Extraction: If performing a liquid-liquid extraction, ensure the pH and solvent choice are optimized for undecyl methanesulfonate recovery.

  • Minimize Processing Time: Keep sample processing times to a minimum and perform steps at low temperatures where possible.

  • Use of Internal Standard: Incorporate a structurally similar internal standard to correct for losses during sample preparation and analysis.

Data Presentation

Table 1: Hydrolysis Rate Constants of Various Alkyl Methanesulfonates in Water

Compound	Temperature (°C)	Rate Constant (k, min⁻¹)	Half-Life (t½, min)	Citation
Ethyl Methanesulfonate	25	2.35 x 10⁻⁴	~2950	[10]
Ethyl Methanesulfonate (in undiluted parenteral formulation)	25	67.4 x 10⁻⁴	~103	[10]
Ethyl Methanesulfonate (in diluted parenteral formulation)	25	1.32 x 10⁻⁴	~5250	[10]

Experimental Protocols

Protocol 1: General Procedure for Evaluating the Stability of Undecyl Methanesulfonate in Aqueous Solution

• Solution Preparation:

  • Prepare a stock solution of undecyl methanesulfonate in a water-miscible organic solvent (e.g., acetonitrile (B52724) or ethanol) at a known concentration.

  • Prepare the desired aqueous buffer solution (e.g., phosphate-buffered saline) at the target pH.

• Incubation:

  • Spike a known volume of the undecyl methanesulfonate stock solution into the aqueous buffer to achieve the desired final concentration.

  • Incubate the solution at a constant, controlled temperature.

• Sampling:

  • At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the incubation mixture.

• Sample Quenching and Preparation (if necessary):

  • Immediately quench the reaction by adding a suitable solvent (e.g., cold acetonitrile) to precipitate proteins or stop further degradation.

  • Prepare the sample for analysis (e.g., dilution, extraction, derivatization).

• Analysis:

  • Analyze the samples using a validated analytical method (e.g., LC-MS) to determine the concentration of undecyl methanesulfonate remaining.

• Data Analysis:

  • Plot the concentration of undecyl methanesulfonate versus time.

  • Determine the degradation kinetics (e.g., first-order) and calculate the rate constant (k) and half-life (t½).

Mandatory Visualization

Caption: Hydrolysis pathway of undecyl methanesulfonate.

Caption: Workflow for stability testing.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Alkaline Hydrolysis of Sulfonate Esters: Challenges in Interpreting Experimental and Theoretical Data - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. enovatia.com [enovatia.com]
• 5. pqri.org [pqri.org]
• 6. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. Trace analysis of residual methyl methanesulfonate, ethyl methanesulfonate and isopropyl methanesulfonate in pharmaceuticals by capillary gas chromatography with flame ionization detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid by derivatization followed by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ethyl methanesulphonate in a parenteral formulation of BMS-214662 mesylate, a selective farnesyltransferase inhibitor: formation and rate of hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Undecyl Methanesulfonate Inactivation

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe and effective inactivation of Undecyl methanesulfonate (B1217627) (UMS) following its use in experimental procedures. UMS is an alkylating agent and requires careful handling and disposal.

Frequently Asked Questions (FAQs)

Q1: What is Undecyl methanesulfonate and why is its inactivation important?

Undecyl methanesulfonate (UMS) is a chemical compound belonging to the class of methanesulfonate esters. These esters are known to be alkylating agents, which are reactive compounds that can transfer an alkyl group to nucleophilic sites on other molecules.[1][2] This reactivity is the basis for their utility in various research applications, but it also makes them potentially hazardous. Inactivation is crucial to neutralize their reactive nature, ensuring the safety of laboratory personnel and preventing unintended reactions in experimental waste.

Q2: What are the primary methods for inactivating Undecyl methanesulfonate?

The primary methods for inactivating Undecyl methanesulfonate and other sulfonate esters involve chemical degradation through nucleophilic attack. The most common and practical approaches in a laboratory setting are:

• Hydrolysis: Reaction with water to break down the ester into undecyl alcohol and methanesulfonic acid. This process can be accelerated by adjusting the pH.

• Aminolysis: Reaction with an amine, such as aqueous ammonia (B1221849) or other amine-containing solutions, to form a stable sulfonate salt and an alcohol. This is often a faster and more efficient method of inactivation.

• Thiolysis: Reaction with a thiol-containing reagent, like sodium thiophenoxide or solutions containing glutathione, which can effectively quench the alkylating activity.[3]

Q3: What safety precautions should be taken when handling and inactivating Undecyl methanesulfonate?

Undecyl methanesulfonate should be handled with care due to its potential as an alkylating agent. Always adhere to the following safety protocols:

• Work in a well-ventilated area: All handling and inactivation procedures should be performed inside a certified chemical fume hood.[4]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles.

• Avoid Inhalation and Contact: Do not breathe vapors or mists and avoid contact with skin and eyes.[4]

• Spill Management: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and collect it in a sealed container for proper disposal.[4][5] Do not allow the material to enter drains.

• Waste Disposal: Dispose of all waste containing Undecyl methanesulfonate, including inactivated solutions and contaminated materials, as hazardous waste according to your institution's and local regulations.[6]

Troubleshooting Guides

Issue: Incomplete Inactivation of Undecyl Methanesulfonate

Possible Cause 1: Insufficient reaction time or temperature.

Solution: The rate of hydrolysis and aminolysis is dependent on time and temperature. While room temperature inactivation is possible, gentle heating can accelerate the process. Ensure the inactivation mixture is allowed to react for a sufficient duration. It is recommended to stir the mixture during the reaction to ensure homogeneity. Studies on similar methanesulfonate esters show that their formation is significantly reduced at lower temperatures, and conversely, their degradation can be accelerated with controlled heating.[7]

Possible Cause 2: Incorrect pH of the inactivation solution.

Solution: The efficiency of hydrolysis is influenced by pH. Both acidic and basic conditions can catalyze the hydrolysis of sulfonate esters. For basic hydrolysis, ensure a sufficiently high pH (e.g., by adding sodium hydroxide (B78521) or potassium hydroxide) is maintained throughout the inactivation process. For aminolysis, using a solution with an excess of a primary or secondary amine is effective. The presence of a base in excess has been shown to prevent the formation of methanesulfonate esters, and this principle can be applied to enhance their degradation.[7][8][9]

Possible Cause 3: Inadequate mixing of the reaction components.

Solution: If the Undecyl methanesulfonate is not fully dissolved or dispersed in the inactivation solution, the reaction will be incomplete. Use a compatible solvent to first dissolve the UMS before adding it to the inactivation solution. Ensure continuous stirring or agitation during the inactivation process to maximize contact between the reactants.

Issue: Formation of Precipitate During Inactivation

Possible Cause: Low solubility of byproducts.

Solution: The inactivation of Undecyl methanesulfonate results in the formation of undecyl alcohol and a sulfonate salt. While methanesulfonic acid and its simple salts are generally soluble in aqueous solutions, undecyl alcohol has limited water solubility and may precipitate, especially at higher concentrations. If a precipitate forms, it is likely the alcohol byproduct. This does not necessarily indicate incomplete inactivation. However, to ensure the entire mixture is properly handled, it should be disposed of as a whole, following hazardous waste guidelines. Using a co-solvent in the inactivation mixture may help to keep all components in solution.

Experimental Protocols

Protocol 1: Inactivation of Undecyl Methanesulfonate by Basic Hydrolysis

This protocol describes the inactivation of UMS using a strong base.

• Preparation: In a designated chemical fume hood, prepare a 1 M solution of sodium hydroxide (NaOH) in water.

• Reaction: For every 1 volume of Undecyl methanesulfonate to be inactivated, add at least 10 volumes of the 1 M NaOH solution in a suitable container.

• Mixing: Stir the mixture vigorously at room temperature for at least 24 hours. Alternatively, the mixture can be gently heated to 50°C with stirring for 4-6 hours to accelerate the reaction.

• Verification (Optional): To confirm complete inactivation, a sample of the reaction mixture can be analyzed by a suitable analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS), to check for the absence of the parent UMS.

• Disposal: Neutralize the resulting solution with a suitable acid (e.g., hydrochloric acid) to a pH between 6 and 8. Dispose of the neutralized solution and any precipitate as hazardous waste in accordance with local regulations.

Protocol 2: Inactivation of Undecyl Methanesulfonate by Aminolysis

This protocol utilizes an amine to inactivate UMS.

• Preparation: In a chemical fume hood, prepare a 10% (v/v) aqueous solution of ammonia or a 2 M solution of a primary amine like ethanolamine.

• Reaction: For every 1 volume of Undecyl methanesulfonate, add at least 10 volumes of the amine solution in a suitable container.

• Mixing: Stir the mixture at room temperature for 12-24 hours. The reaction is generally faster than basic hydrolysis.

• Verification (Optional): As with basic hydrolysis, the completeness of the reaction can be verified by an appropriate analytical technique (e.g., GC-MS).

• Disposal: Dispose of the resulting solution as hazardous waste according to institutional and local guidelines.

Quantitative Data Summary

Inactivation Method	Reagent	Temperature (°C)	Reaction Time (hours)	Byproducts
Basic Hydrolysis	1 M Sodium Hydroxide	20-25 (Room Temp)	24	Undecyl alcohol, Sodium methanesulfonate
1 M Sodium Hydroxide	50	4-6	Undecyl alcohol, Sodium methanesulfonate
Aminolysis	10% Aqueous Ammonia	20-25 (Room Temp)	12-24	Undecyl alcohol, Ammonium methanesulfonate
2 M Ethanolamine	20-25 (Room Temp)	12-24	Undecyl alcohol, Ethanolammonium methanesulfonate

Visualizations

Experimental Workflow for UMS Inactivation

Caption: Workflow for the inactivation of Undecyl methanesulfonate.

Signaling Pathway of UMS Inactivation by Hydrolysis

Caption: Simplified pathway of Undecyl methanesulfonate inactivation via hydrolysis.

References

• 1. Alkylating Agents | Oncohema Key [oncohemakey.com]
• 2. 7 Key Facts About Alkylating Chemotherapeutic Agents You Need to Know [int.livhospital.com]
• 3. Alkylating Agents - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. researchgate.net [researchgate.net]
• 8. enovatia.com [enovatia.com]
• 9. pqri.org [pqri.org]

Technical Support Center: Improving the Efficiency of Undecyl Methanesulfonate Alkylation

Welcome to the technical support center for undecyl methanesulfonate (B1217627) alkylation. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving reaction efficiency and to offer solutions for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of undecyl methanesulfonate in organic synthesis?

Undecyl methanesulfonate is primarily used as an alkylating agent to introduce an undecyl group onto a variety of nucleophiles. The most common applications include the O-alkylation of phenols and alcohols to form undecyl ethers and the N-alkylation of amines to form secondary or tertiary undecyl amines. These products can be valuable intermediates in the synthesis of pharmaceuticals, surfactants, and other specialty chemicals.

Q2: What makes undecyl methanesulfonate an effective alkylating agent?

The efficiency of undecyl methanesulfonate as an alkylating agent stems from the excellent leaving group ability of the methanesulfonate (mesylate) anion. The mesylate ion is the conjugate base of a strong acid (methanesulfonic acid), making it very stable and readily displaced by a nucleophile. This allows the alkylation reaction to proceed under relatively mild conditions.

Q3: What are the key factors to consider for optimizing the yield of an undecyl methanesulfonate alkylation reaction?

Several factors are crucial for maximizing the yield:

• Choice of Base: A suitable base is required to deprotonate the nucleophile (e.g., phenol (B47542) or amine) to increase its nucleophilicity. The strength of the base should be matched to the acidity of the nucleophile.

• Solvent Selection: The solvent should be inert to the reaction conditions and capable of dissolving both the reactants and the base. Common choices include polar aprotic solvents like DMF, acetonitrile (B52724), and THF.

• Reaction Temperature: The optimal temperature will depend on the reactivity of the nucleophile and the steric hindrance of the substrates. Monitoring the reaction progress is key to determining the ideal temperature.

• Reaction Time: The reaction should be monitored to determine the point of maximum conversion of the starting material. Prolonged reaction times can sometimes lead to the formation of byproducts.

Q4: Can undecyl methanesulfonate be used in Williamson ether synthesis?

Yes, undecyl methanesulfonate is an excellent substrate for the Williamson ether synthesis.[1][2] In this reaction, an alcohol or phenol is deprotonated by a base to form an alkoxide or phenoxide, which then acts as a nucleophile to displace the mesylate group from undecyl methanesulfonate, forming an ether.[1][3]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during alkylation reactions with undecyl methanesulfonate.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Insufficiently strong base: The nucleophile (phenol or amine) is not being effectively deprotonated. 2. Low reaction temperature: The activation energy for the reaction is not being met. 3. Poor solubility of reactants: Undecyl methanesulfonate or the nucleophile may not be fully dissolved in the chosen solvent. 4. Steric hindrance: The long undecyl chain or a bulky nucleophile may slow down the reaction rate.	1. Select a stronger base. For phenols, consider using potassium carbonate, cesium carbonate, or sodium hydride. For amines, a non-nucleophilic organic base like DBU or a hindered inorganic base may be necessary. 2. Gradually increase the reaction temperature in 10-20 °C increments while monitoring the reaction progress by TLC. 3. Choose a more suitable solvent. DMF and DMSO are generally good choices for dissolving a wide range of reactants. Gentle heating can also improve solubility. 4. Increase the reaction time and/or temperature. Consider using a less sterically hindered nucleophile if possible.
Formation of Multiple Products (Low Selectivity)	1. C-alkylation of phenols: In addition to the desired O-alkylation, the undecyl group may attach to the aromatic ring.[4][5] 2. Polyalkylation of amines: Primary amines can be alkylated multiple times to form secondary and tertiary amines, and even quaternary ammonium (B1175870) salts.[6] 3. Elimination reaction: Instead of substitution, an elimination reaction can occur, leading to the formation of undecene.	1. Optimize the base and solvent. Using a weaker base and a less polar solvent can sometimes favor O-alkylation. 2. Use a large excess of the primary amine to favor mono-alkylation. Alternatively, protect the secondary amine as it is formed. 3. Use a non-bulky, weakly basic nucleophile. Lowering the reaction temperature and using a polar aprotic solvent can also favor substitution over elimination.[7][8]
Difficulty in Product Purification	1. Unreacted starting materials: The reaction may not have gone to completion. 2. Formation of byproducts: Side reactions may have occurred. 3. Emulsion formation during work-up: The long alkyl chain can act as a surfactant.	1. Monitor the reaction closely by TLC to ensure complete consumption of the limiting reagent.[9][10] 2. Optimize reaction conditions to minimize side reactions (see "Formation of Multiple Products" above). 3. Use a brine wash to help break up emulsions. Centrifugation can also be effective.

Data Presentation

The following tables summarize typical reaction conditions for O-alkylation of phenols and N-alkylation of amines. Note that these are general conditions and may require optimization for specific substrates.

Table 1: General Conditions for O-Alkylation of Phenols with Alkyl Mesylates

Parameter	Condition	Rationale
Nucleophile	Phenol or substituted phenol	The acidity of the phenol will influence the choice of base.
Base	K₂CO₃, Cs₂CO₃, NaH	A base is required to deprotonate the phenol to the more nucleophilic phenoxide.
Solvent	Acetonitrile, DMF, THF	Polar aprotic solvents are generally preferred to solvate the ions without protonating the nucleophile.
Temperature	Room Temperature to 80 °C	Higher temperatures may be required for less reactive phenols or to overcome steric hindrance.
Reaction Time	2 - 24 hours	Reaction progress should be monitored by TLC to determine the optimal time.

Table 2: General Conditions for N-Alkylation of Amines with Alkyl Mesylates

Parameter	Condition	Rationale
Nucleophile	Primary or secondary amine	The basicity and steric bulk of the amine will affect its reactivity.
Base	K₂CO₃, Et₃N, DBU	A base is often used to neutralize the methanesulfonic acid byproduct.
Solvent	Acetonitrile, DMF, CH₂Cl₂	The choice of solvent depends on the solubility of the amine and other reagents.
Temperature	Room Temperature to 60 °C	Mild conditions are often sufficient for the N-alkylation of amines.
Reaction Time	1 - 12 hours	Amines are generally more nucleophilic than phenols, leading to shorter reaction times.

Experimental Protocols

Protocol 1: General Procedure for O-Alkylation of a Phenol with Undecyl Methanesulfonate

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the phenol (1.0 eq.), a suitable base (e.g., K₂CO₃, 1.5 eq.), and a polar aprotic solvent (e.g., acetonitrile or DMF).

• Reaction Initiation: Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the phenoxide.

• Addition of Alkylating Agent: Add undecyl methanesulfonate (1.1 eq.) to the reaction mixture.

• Reaction Progress: Heat the reaction mixture to the desired temperature (e.g., 60 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC).[10][11]

• Work-up: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Filter off any inorganic salts and concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for N-Alkylation of an Amine with Undecyl Methanesulfonate

• Preparation: To a round-bottom flask equipped with a magnetic stir bar, add the amine (1.0 eq.), a base (e.g., K₂CO₃, 2.0 eq. if starting from an amine salt, or 1.1 eq. of a non-nucleophilic base like Et₃N), and a suitable solvent (e.g., acetonitrile or CH₂Cl₂).

• Addition of Alkylating Agent: Add undecyl methanesulfonate (1.05 eq.) to the stirred solution at room temperature.

• Reaction Progress: Stir the reaction at room temperature or with gentle heating (e.g., 40 °C) and monitor its progress by TLC.

• Work-up: Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The desired N-undecyl amine can be purified by column chromatography or distillation.

Visualizations

Caption: Workflow for O-Alkylation of Phenols.

Caption: Workflow for N-Alkylation of Amines.

Caption: Troubleshooting Low Yield Reactions.

References

• 1. Isolation and identification of products from alkylation of nucleic acids: ethyl- and isopropyl-purines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US5043483A - Process for the alkylation of phenols - Google Patents [patents.google.com]
• 3. Methanesulfonate | CH3O3S- | CID 85257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. US4092367A - Alkylation of phenols - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. US2923745A - Ortho alkylation of phenols - Google Patents [patents.google.com]
• 7. brainkart.com [brainkart.com]
• 8. m.youtube.com [m.youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. How To [chem.rochester.edu]
• 11. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]

Undecyl methanesulfonate solubility issues and solutions

Welcome to the technical support center for undecyl methanesulfonate (B1217627). This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during its use in experiments, with a particular focus on solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is undecyl methanesulfonate and what are its general properties?

Undecyl methanesulfonate (also known as undecyl mesylate) is an alkyl methanesulfonate. It is an ester of methanesulfonic acid and undecyl alcohol. Structurally, it consists of a polar methanesulfonate head group and a long, nonpolar 11-carbon alkyl tail (undecyl group). This structure makes the molecule significantly lipophilic and hydrophobic.

Q2: I'm having trouble dissolving undecyl methanesulfonate. Why is it not dissolving in my aqueous buffer?

The long undecyl alkyl chain gives the molecule a fat-like character, making it poorly soluble in water and other polar solvents. Similar to other long-chain lipids, it will preferentially dissolve in nonpolar organic solvents. Expect precipitation or insolubility when adding it directly to aqueous buffers.

Q3: What are the recommended solvents for dissolving undecyl methanesulfonate?

Based on its lipophilic nature, the following solvents are recommended for initial dissolution. Always start with a small amount to test solubility before committing your entire sample.

• High Solubility (Predicted): Nonpolar organic solvents such as hexane, toluene, diethyl ether, and chloroform.

• Moderate to High Solubility: Polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF). These are common choices for preparing high-concentration stock solutions for biological assays.

• Low to Insoluble: Polar protic solvents like water, ethanol, and methanol. While short-chain alkyl methanesulfonates have some solubility in alcohols, the long undecyl chain of this compound significantly reduces its affinity for them.

Q4: Are there any safety concerns when handling undecyl methanesulfonate?

While a specific, publicly available Safety Data Sheet (SDS) for undecyl methanesulfonate is not readily found, related short-chain alkyl methanesulfonates (like ethyl methanesulfonate and methyl methanesulfonate) are known to be potent alkylating agents and are classified as mutagenic and potentially carcinogenic.[1][2] Therefore, it is crucial to handle undecyl methanesulfonate with extreme care. Always use personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, and work in a well-ventilated fume hood.

Troubleshooting Guide: Solubility Issues

This guide provides step-by-step solutions for common solubility problems encountered with undecyl methanesulfonate.

Issue 1: Precipitate forms when diluting a DMSO stock solution into an aqueous medium (e.g., cell culture media, assay buffer).

• Cause: The concentration of undecyl methanesulfonate in the final aqueous solution exceeds its solubility limit, a common issue for lipophilic compounds.

• Solutions:

  • Lower the Final Concentration: The most straightforward solution is to reduce the final working concentration of the compound in your assay.

  • Decrease the DMSO Stock Concentration: Prepare a more dilute stock solution in DMSO. This will increase the volume of stock added to the aqueous medium, but the higher solvent-to-compound ratio can sometimes help keep it in solution upon dilution.

  • Use a Co-solvent or Surfactant: Consider the inclusion of a biocompatible surfactant (e.g., Tween® 20, Pluronic® F-68) or a co-solvent in your aqueous medium. These agents can help to form micelles or create a more favorable solvent environment to solubilize the lipophilic compound. Always run a vehicle control to ensure the additive does not affect your experimental results.

  • Incorporate a Protein Carrier: If your experimental system allows, adding a carrier protein like bovine serum albumin (BSA) to the aqueous medium can help to bind and solubilize lipophilic molecules.

Issue 2: Undecyl methanesulfonate will not dissolve in the desired organic solvent for a chemical reaction.

• Cause: The chosen solvent may not be sufficiently nonpolar, or the dissolution kinetics are slow.

• Solutions:

  • Gentle Heating: Gently warming the mixture can increase the solubility of the compound. Always monitor the temperature to ensure it does not exceed the boiling point of the solvent or cause degradation of the compound.

  • Sonication: Using an ultrasonic bath can provide the energy needed to break down solute-solute interactions and promote dissolution.

  • Solvent Selection: Switch to a more appropriate solvent. Refer to the solvent solubility table below for guidance.

Quantitative Data Summary

While specific quantitative solubility data for undecyl methanesulfonate is not widely published, the following table provides a qualitative summary of expected solubility based on its chemical structure and data from related compounds.

Solvent Type	Examples	Expected Solubility of Undecyl Methanesulfonate
Nonpolar Organic	Hexane, Toluene, Chloroform, Diethyl Ether	High
Polar Aprotic	DMSO, DMF, Acetonitrile	Moderate to High
Polar Protic	Water, Methanol, Ethanol	Very Low / Insoluble

Data is inferred from the lipophilic nature of the undecyl group and the properties of other long-chain alkyl compounds.

Experimental Protocols & Workflows

Protocol 1: Preparation of a High-Concentration Stock Solution for Biological Assays

This protocol describes the standard method for preparing a stock solution of a lipophilic compound for use in cell-based or biochemical assays.

• Pre-weighing: Carefully weigh the desired amount of undecyl methanesulfonate in a suitable vial inside a chemical fume hood.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the target stock concentration (e.g., 10 mM, 50 mM).

• Dissolution: Vortex the vial vigorously. If the compound does not fully dissolve, sonicate the vial in an ultrasonic water bath for 5-10 minutes. Gentle warming (to 30-37°C) can be applied if necessary, but avoid excessive heat.

• Sterilization (Optional): If for use in sterile cell culture, filter the stock solution through a 0.22 µm syringe filter that is compatible with DMSO (e.g., PTFE).

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C in tightly sealed vials.

Caption: Workflow for preparing and using a DMSO stock solution.

Workflow for Use in Organic Synthesis

Undecyl methanesulfonate is useful in organic synthesis as an alkylating agent, where the methanesulfonate (MsO-) is an excellent leaving group. The undecyl group is transferred to a nucleophile.

Caption: General workflow for an alkylation reaction.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Undecyl Methanesulfonate (UMS) Mutagenesis

This guide provides troubleshooting assistance and frequently asked questions for researchers, scientists, and drug development professionals experiencing low mutation rates with Undecyl methanesulfonate (B1217627) (UMS). The information is structured to directly address common issues encountered during mutagenesis experiments.

Frequently Asked Questions (FAQs)

Q1: What is Undecyl methanesulfonate (UMS) and what is its mechanism of action as a mutagen?

Undecyl methanesulfonate is a mono-functional alkylating agent. Like other well-characterized alkylating agents such as Ethyl methanesulfonate (EMS) and Methyl methanesulfonate (MMS), UMS induces mutations by transferring its alkyl (undecyl) group to nucleophilic sites on DNA bases.[1][2]

The primary mechanism for its mutagenicity involves the alkylation of guanine (B1146940) at the O⁶ position, forming O⁶-undecylguanine.[3][4] During DNA replication, DNA polymerase frequently mispairs this abnormal base with thymine (B56734) instead of cytosine.[3] Subsequent rounds of replication solidify this change, resulting in a permanent G:C to A:T transition point mutation.[1][3]

Diagram 1. Mechanism of UMS-induced point mutation.

Q2: I'm observing a very low mutation rate. What are the most common reasons?

Low mutation frequency is a common issue that can typically be traced back to a few key experimental factors. The most frequent causes include:

• Suboptimal UMS Concentration or Treatment Duration: The dose of the mutagen is critical. Too low a concentration or too short an exposure time will result in insufficient DNA damage to produce a high frequency of mutations.[5][6]

• Degradation of UMS: Alkylating agents can be sensitive to hydrolysis, especially in the presence of moisture.[7] Improper storage or using an old, opened stock can lead to reduced potency. UMS should be stored in a freezer.[8][9]

• Efficient Cellular DNA Repair: Healthy cells have multiple pathways to repair alkylation damage, such as direct reversal by O⁶-methylguanine-DNA methyltransferase (MGMT) and base excision repair (BER), which remove the adducts before they can cause mutations.[10][11][12]

• Poor Cell Permeability: The UMS molecule must cross the cell wall and/or membrane to reach the nuclear DNA. Organisms like Gram-negative bacteria have an outer membrane that acts as a significant permeability barrier.[13][14] The long undecyl chain of UMS may also affect its solubility and transport properties.

• Inefficient Mutant Screening: The assay used to detect mutations may not be sensitive enough, or the desired phenotype may be subtle or lethal, leading to an underestimation of the true mutation rate.

Diagram 2. Troubleshooting workflow for low mutation rates.

Q3: How should I determine the optimal UMS concentration and treatment time?

The optimal dose of a chemical mutagen creates a balance between inducing a high frequency of mutations and maintaining an acceptable survival rate.[5] A dose that is too high will cause excessive cell death, making it difficult to recover mutants.[15] The standard approach is to perform a dose-response or "kill curve" experiment to determine the LD50—the dose that results in 50% lethality. This is often considered an ideal starting point for achieving a high mutation frequency.[16][17]

You should test a range of UMS concentrations and exposure times. The optimal conditions will be specific to your organism or cell line.

Parameter	Possible Cause	Recommended Action
High Survival (>80%)	UMS concentration or treatment time is too low. UMS may be inactive.	Increase UMS concentration and/or exposure time. Verify the quality and storage of your UMS stock.
Low Survival (<10%)	UMS concentration or treatment time is too high, causing excessive cytotoxicity.	Decrease UMS concentration and/or exposure time.
Low Mutation Rate with Acceptable Survival (20-50%)	Highly efficient DNA repair in the target organism. Poor permeability of UMS into the cells.	Consider using a DNA repair-deficient strain if available. For organisms with cell walls, consider methods to increase permeability.
Inconsistent Results	UMS is not fully dissolved. Inconsistent cell density or growth phase.	Ensure UMS is completely solubilized before adding to the culture. Standardize cell preparation protocols meticulously.

Table 1. Troubleshooting Guide Based on Survival and Mutation Frequency.

Organism Type	Example Concentration Range (from EMS studies)	Example Treatment Times
Bacteria (e.g., E. coli)	10 - 100 mM	30 - 120 minutes
Yeast (e.g., S. cerevisiae)	1% - 3% (v/v)	30 - 60 minutes
Plant Seeds/Tissues	0.1% - 2.5% (v/v)	1 - 12 hours[5][16][18]
Mammalian Cells	100 - 800 µg/mL	4 - 24 hours

Table 2. Example Starting Parameters for a UMS Dose-Response Experiment. Note: These values are adapted from studies using EMS and must be optimized for UMS and your specific experimental system.

Q4: My cells have high survival but a low mutation rate. What does this indicate?

This common scenario strongly suggests one of two possibilities:

• Ineffective Mutagenesis: The effective dose of UMS reaching the DNA is too low. This could be due to a suboptimal concentration, short treatment time, or degraded UMS, as discussed above.

• Efficient DNA Repair: Your cells may have a highly active DNA repair system that is efficiently removing the UMS-induced adducts from the DNA before they can be converted into mutations during replication.[19]

Cells possess several pathways to counteract alkylation damage.[10][20] The most relevant are:

• Direct Reversal: The enzyme O⁶-methylguanine-DNA methyltransferase (MGMT) directly removes the alkyl group from O⁶-alkylguanine, restoring the original base in an error-free manner.[4][11]

• Base Excision Repair (BER): This pathway recognizes and removes alkylated bases, with enzymes like alkyladenine glycosylase (AAG) initiating the process.[12][20]

• Mismatch Repair (MMR): The MMR system can recognize the mispaired O⁶-alkylguanine:Thymine base pair, but its processing can sometimes lead to cell death rather than mutation.[10][12]

If your experimental system allows, using a strain deficient in a key repair pathway (e.g., MGMT-deficient cells) can dramatically increase the observed mutation frequency.[19]

Diagram 3. Competing pathways of DNA repair and mutation fixation.

Experimental Protocols

Protocol 1: Determining Optimal UMS Dose (LD50) in a Cell Culture Model

This protocol provides a general framework. Specific media, volumes, and incubation times should be adapted to your cell line.

• Cell Preparation: Plate your cells in multiple replicates (e.g., 6-well plates) at a density that will allow for several days of growth without reaching confluence. Allow cells to attach and resume proliferation (typically 12-24 hours).

• Prepare UMS Stock: Prepare a high-concentration stock solution of UMS in a suitable solvent (e.g., DMSO). Caution: UMS is a potent mutagen; handle with appropriate personal protective equipment (PPE) in a chemical fume hood.[1][21]

• Dose-Response Treatment:

  • Prepare a series of dilutions of the UMS stock in your complete cell culture medium. Example final concentrations could be: 0 µM (control), 50 µM, 100 µM, 200 µM, 400 µM, 800 µM.

  • Remove the old medium from the cells and replace it with the UMS-containing medium.

  • Incubate for a fixed, relevant period (e.g., 24 hours).

• Recovery:

  • Remove the UMS-containing medium.

  • Gently wash the cells twice with a sterile phosphate-buffered saline (PBS) solution.

  • Add fresh, complete medium to each well.

• Assess Viability:

  • Allow the cells to recover and grow for a period that allows for the cytotoxic effects to manifest (e.g., 48-72 hours post-treatment).

  • Determine cell viability in each well using a standard method such as Trypan Blue exclusion assay, MTT assay, or a cell counter.

• Data Analysis:

  • Calculate the percentage of survival for each concentration relative to the solvent-only control (0 µM).

  • Plot survival percentage against UMS concentration.

  • Estimate the LD50, the concentration that resulted in 50% cell survival. This concentration is a good starting point for your main mutagenesis experiment.[16]

Protocol 2: General Mutagenesis Experiment using UMS

• Mutagenesis: Prepare a large population of cells and treat them with the predetermined optimal dose (e.g., LD50 concentration) of UMS for the optimized duration, as established in Protocol 1. Include a solvent-only control group.

• Recovery: Wash the cells thoroughly to remove all traces of UMS as described previously. Allow the cell population to recover and undergo several rounds of replication (e.g., 5-7 days) to allow any induced mutations to become fixed in the genome.

• Mutation Screening:

  • Phenotypic Screening: Plate the mutagenized cells under conditions that select for or reveal the desired phenotype (e.g., resistance to a drug, change in a metabolic pathway).

  • Reporter Assay: If using a system with a selectable marker (e.g., Hprt, tk), apply the appropriate selective pressure to quantify the frequency of mutations in that specific gene.[22]

• Calculate Mutation Frequency: The mutation frequency is typically calculated by dividing the number of mutant colonies by the total number of viable cells plated, after correcting for the survival rate and any spontaneous mutations observed in the control group.[22][23]

• Isolate and Verify Mutants: Isolate individual mutant clones for further characterization and sequence analysis to confirm the genetic basis of the phenotype.

References

• 1. A review of the genetic effects of ethyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SERIES: Genomic instability in cancer Balancing repair and tolerance of DNA damage caused by alkylating agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ethyl methanesulfonate - Wikipedia [en.wikipedia.org]
• 4. academic.oup.com [academic.oup.com]
• 5. Frontiers | Current trends and insights on EMS mutagenesis application to studies on plant abiotic stress tolerance and development [frontiersin.org]
• 6. Frontiers | Induced variations of ethyl methane sulfonate mutagenized cowpea (Vigna unguiculata L. walp) plants [frontiersin.org]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. larodan.com [larodan.com]
• 9. larodan.com [larodan.com]
• 10. DNA Damage Induced by Alkylating Agents and Repair Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Regulation of DNA Alkylation Damage Repair: Lessons and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Permeability Barrier of Gram-Negative Cell Envelopes and Approaches To Bypass It - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Permeability barriers of Gram-negative pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Gene discovery by chemical mutagenesis and whole-genome sequencing in Dictyostelium - PMC [pmc.ncbi.nlm.nih.gov]
• 16. cropj.com [cropj.com]
• 17. researchgate.net [researchgate.net]
• 18. Frontiers | Ethyl methanesulfonate mutant library construction in Neopyropia yezoensis to provide germplasm resources for next-generation genome-selection breeding [frontiersin.org]
• 19. Chemical biology of mutagenesis and DNA repair: cellular responses to DNA alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Methyl Methanesulfonate | C2H6O3S | CID 4156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. communities.springernature.com [communities.springernature.com]

Preventing off-target effects of Undecyl methanesulfonate

Disclaimer: Undecyl methanesulfonate (B1217627) (UMS) is a presumed alkylating agent. Specific experimental data for this compound is limited. The following guidance is based on the known properties of other alkylating agents, such as ethyl methanesulfonate (EMS) and methyl methanesulfonate (MMS), and should be adapted based on empirical findings.

Frequently Asked Questions (FAQs)

Q1: What is the presumed mechanism of action of Undecyl methanesulfonate (UMS) and its potential for off-target effects?

A1: Undecyl methanesulfonate is predicted to act as a monofunctional alkylating agent. Its primary mechanism of action is the transfer of its undecyl group to nucleophilic sites on cellular macromolecules, most significantly DNA. The primary target within DNA is the N7 position of guanine, with some activity at the O6 position of guanine.[1][2] This alkylation can lead to DNA damage, including base mispairing during replication (e.g., G:C to A:T transitions), DNA strand breaks, and chromosomal aberrations.[2][3]

Off-target effects arise from the indiscriminate reaction of the electrophilic undecyl group with other nucleophilic molecules in the cell, including proteins and RNA. This can lead to enzyme inactivation, disruption of cellular signaling, and general cytotoxicity, independent of its effects on DNA.

Troubleshooting Guide

Q2: My cells are showing high levels of cytotoxicity at concentrations where I don't observe the desired mutagenic or therapeutic effect. How can I reduce this off-target cytotoxicity?

A2: High cytotoxicity with low on-target efficacy is a common issue with alkylating agents. Here are some troubleshooting steps:

• Optimize Concentration and Exposure Time: Create a dose-response curve to determine the optimal concentration and duration of UMS treatment. A lower concentration for a longer duration may be more effective and less cytotoxic than a high concentration for a short period.

• Cell Density: Ensure consistent and optimal cell density during treatment. Sparse or overly dense cultures can respond differently to cytotoxic agents.

• Serum Concentration: If using serum-containing media, be aware that UMS can react with proteins in the serum, reducing its effective concentration. Consider reducing serum concentration during the treatment period, but be mindful of the impact on cell health.

• Use of Scavengers: In some contexts, the use of nucleophilic scavengers, such as N-acetylcysteine, can help to reduce generalized cellular damage, though this may also reduce the on-target effect. This approach requires careful titration.

Q3: I am observing a high degree of variability in my experimental results. What could be the cause?

A3: Variability can stem from several sources when working with a reactive compound like UMS:

• Compound Stability: Alkylating agents can be sensitive to hydrolysis.[1] Prepare fresh solutions of UMS for each experiment and avoid repeated freeze-thaw cycles. The stability of UMS in your specific experimental medium should be determined.

• Cell Cycle Stage: Cells in different phases of the cell cycle will have varying susceptibility to DNA damage. Synchronizing your cell population can reduce variability.

• DNA Repair Capacity: Different cell lines have different capacities for DNA repair.[3][4] Variations in the expression of DNA repair enzymes, such as O6-alkylguanine-DNA alkyltransferase (AGT), can significantly impact the outcome.

Data and Protocols

Hypothetical Dose-Response Data for UMS

The following table presents hypothetical data to illustrate the relationship between UMS concentration, mutagenic frequency, and cell viability. This data is for illustrative purposes and should be determined experimentally for your specific system.

UMS Concentration (μM)	Mutagenic Frequency (per 10^6 cells)	Cell Viability (%)
0 (Control)	<1	100
10	5	95
50	25	80
100	70	60
200	150	30
500	Not determinable	<5

Experimental Protocol: Assessing Genotoxicity using a Micronucleus Assay

This protocol outlines a method to quantify chromosomal damage induced by UMS.

1. Cell Seeding and Treatment:

• Seed cells (e.g., CHO, V79, or human lymphocytes) at an appropriate density in a 6-well plate.
• Allow cells to attach and enter logarithmic growth phase (typically 24 hours).
• Prepare fresh dilutions of UMS in culture medium.
• Treat cells with a range of UMS concentrations and a vehicle control for one full cell cycle (e.g., 24 hours).

2. Cytokinesis Block:

• After the treatment period, wash the cells with fresh medium.
• Add cytochalasin B (final concentration of 3-6 µg/mL) to block cytokinesis.
• Incubate for a period equivalent to one cell cycle (e.g., 24 hours).

3. Harvesting and Slide Preparation:

• Trypsinize and harvest the cells.
• Centrifuge and resuspend the cell pellet in a hypotonic solution (e.g., 0.075 M KCl) to swell the cells.
• Fix the cells using a freshly prepared solution of methanol:acetic acid (3:1).
• Drop the fixed cell suspension onto clean microscope slides and allow to air dry.

4. Staining and Scoring:

• Stain the slides with Giemsa or another appropriate DNA stain.
• Under a microscope, score the frequency of micronuclei in binucleated cells. A micronucleus is a small, separate nucleus that forms due to chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.
• Score at least 1000 binucleated cells per concentration.

Visualizations

Caption: Presumed mechanism of action of Undecyl Methanesulfonate (UMS).

Caption: Workflow for assessing and mitigating off-target effects of UMS.

Caption: Relationship between UMS concentration and therapeutic window.

References

• 1. Ethyl methanesulfonate - Wikipedia [en.wikipedia.org]
• 2. A review of the genetic effects of ethyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mutational specificity of ethyl methanesulfonate in excision-repair-proficient and -deficient strains of Drosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How to minimize the side effects of cancer treatment | MIT News | Massachusetts Institute of Technology [news.mit.edu]

Undecyl Methanesulfonate Hydrolysis: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the hydrolysis of undecyl methanesulfonate (B1217627). Find answers to frequently asked questions, detailed experimental protocols, and troubleshooting advice to ensure the accuracy and efficiency of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts of undecyl methanesulfonate hydrolysis?

The hydrolysis of undecyl methanesulfonate, an alkyl sulfonate ester, proceeds via a nucleophilic substitution reaction. The primary byproducts are undecyl alcohol (also known as 1-undecanol) and methanesulfonic acid.

Q2: What is the general mechanism for the hydrolysis of undecyl methanesulfonate?

The hydrolysis of primary alkyl methanesulfonates like undecyl methanesulfonate typically follows a bimolecular nucleophilic substitution (SN2) mechanism. In this reaction, a water molecule acts as the nucleophile, attacking the carbon atom attached to the methanesulfonate leaving group. This concerted reaction involves the simultaneous formation of a new carbon-oxygen bond and the cleavage of the carbon-oxygen bond of the ester.

Q3: What factors influence the rate of undecyl methanesulfonate hydrolysis?

The rate of hydrolysis is primarily influenced by:

• Temperature: Higher temperatures increase the reaction rate.

• pH: The hydrolysis rate can be affected by the pH of the medium. While the water rate dominates in the pH range of 7-8, both acidic and alkaline conditions can catalyze the hydrolysis of sulfonate esters.[1][2]

• Solvent: The polarity of the solvent can influence the reaction rate.

Q4: How can I monitor the progress of the hydrolysis reaction?

The progress of the hydrolysis can be monitored by measuring the disappearance of the starting material (undecyl methanesulfonate) and the appearance of the products (undecyl alcohol and methanesulfonic acid). Analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) are well-suited for this purpose.[3][4][5][6][7]

Q5: Are there any safety concerns associated with undecyl methanesulfonate and its hydrolysis byproducts?

Undecyl methanesulfonate, like other alkyl methanesulfonates, should be handled with care as some compounds in this class are known to be potentially genotoxic. It is recommended to handle the compound and its reaction mixtures in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Slow or incomplete hydrolysis	- Reaction temperature is too low.- Insufficient water present for hydrolysis.- pH is not optimal for the desired hydrolysis rate.	- Increase the reaction temperature, monitoring for potential side reactions.- Ensure an adequate amount of water is present in the reaction mixture.- Adjust the pH of the solution. For some methanesulfonate esters, hydrolysis is faster at pH values away from neutral.[1][2]
Inconsistent or non-reproducible hydrolysis rates	- Poor temperature control.- Inconsistent mixing.- Variation in the purity of the starting material.	- Use a temperature-controlled reaction setup (e.g., water bath, heating mantle with a controller).- Ensure consistent and efficient stirring throughout the experiment.- Verify the purity of the undecyl methanesulfonate using an appropriate analytical method before starting the experiment.
Difficulty in quantifying undecyl methanesulfonate and its byproducts	- Inappropriate analytical method.- Poor separation of components in chromatography.- Matrix effects from the sample.	- Utilize a validated analytical method such as GC-MS or HPLC with a suitable detector.- Optimize the chromatographic conditions (e.g., column, mobile phase, temperature program) to achieve good separation.[3][4][5][6]- Prepare standards in a matrix similar to the sample to account for any matrix effects.
Presence of unexpected peaks in the chromatogram	- Presence of impurities in the starting material.- Formation of side products due to reaction conditions (e.g., high temperature).- Contamination from solvents or glassware.	- Analyze the starting material for impurities.- Optimize reaction conditions to minimize side product formation.- Use high-purity solvents and thoroughly clean all glassware.

Hydrolysis Rate Data

Compound	Conditions	Pseudo-First-Order Rate Constant (k)	Reference
Ethyl Methanesulfonate	25°C in water	2.35 x 10-4 min-1	[8]
Ethyl Methanesulfonate	25°C in an undiluted parenteral formulation	67.4 x 10-4 min-1	[8]
Ethyl Methanesulfonate	25°C in a diluted parenteral formulation	1.32 x 10-4 min-1	[8]

Note: The hydrolysis rate of undecyl methanesulfonate may differ from these values due to its longer alkyl chain, which can affect its solubility and steric hindrance. These values should be used as a general guideline.

Experimental Protocols

Protocol 1: Determination of Hydrolysis Rate by GC-MS

This protocol outlines a general procedure for determining the hydrolysis rate of undecyl methanesulfonate.

1. Materials and Reagents:

• Undecyl methanesulfonate (high purity)

• Deionized water

• pH buffers (e.g., phosphate (B84403) buffers for pH 7)

• Quenching solution (e.g., a suitable organic solvent like ethyl acetate)

• Internal standard (e.g., a stable compound with similar chromatographic properties, such as dodecane)

• High-purity solvents for extraction and dilution (e.g., hexane, dichloromethane)

2. Procedure:

• Prepare a stock solution of undecyl methanesulfonate in a suitable water-miscible solvent if necessary (e.g., acetonitrile) to aid dissolution in the aqueous reaction medium.

• In a temperature-controlled reactor, add the aqueous buffer solution and allow it to equilibrate to the desired temperature (e.g., 50°C).

• Initiate the reaction by adding a known amount of the undecyl methanesulfonate stock solution to the pre-heated buffer.

• At specific time intervals, withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction by adding the aliquot to a vial containing the quenching solution and the internal standard.

• Extract the undecyl methanesulfonate and undecyl alcohol from the aqueous sample using a suitable organic solvent.

• Analyze the organic extract by GC-MS.

3. GC-MS Analysis:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).[4]

• Injector Temperature: 250°C

• Oven Program: Start at a suitable initial temperature (e.g., 80°C), hold for a few minutes, then ramp the temperature to a final value (e.g., 280°C) to ensure elution of all components.

• Carrier Gas: Helium at a constant flow rate.

• MS Detector: Operate in Selective Ion Monitoring (SIM) mode for enhanced sensitivity and specificity, monitoring for characteristic ions of undecyl methanesulfonate and undecyl alcohol.

4. Data Analysis:

• Calculate the concentration of undecyl methanesulfonate at each time point relative to the internal standard.

• Plot the natural logarithm of the undecyl methanesulfonate concentration versus time.

• The negative of the slope of this plot will give the pseudo-first-order rate constant (k).

Protocol 2: Identification of Byproducts by HPLC

This protocol provides a method for the identification and quantification of methanesulfonic acid.

1. Materials and Reagents:

• Reaction mixture from the hydrolysis experiment

• Methanesulfonic acid standard

• Undecyl alcohol standard

• HPLC-grade water and acetonitrile (B52724)

• Mobile phase buffer (e.g., ammonium (B1175870) formate)

2. Procedure:

• Dilute a sample of the reaction mixture with the mobile phase.

• Filter the sample through a 0.22 µm syringe filter before injection.

• Analyze the sample by HPLC.

3. HPLC Analysis:

• Column: A mixed-mode or ion-exchange column suitable for separating polar acidic compounds.[9][10]

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate).[9]

• Detector: An Evaporative Light Scattering Detector (ELSD) or a conductivity detector is suitable for detecting methanesulfonic acid, which lacks a strong UV chromophore.[9]

• Flow Rate: Typically 1 mL/min.

4. Data Analysis:

• Compare the retention time of the peak in the sample chromatogram with that of the methanesulfonic acid standard to confirm its identity.

• Quantify the amount of methanesulfonic acid by comparing the peak area in the sample to a calibration curve generated from standards of known concentrations.

Visualizations

Caption: SN2 Hydrolysis Pathway of Undecyl Methanesulfonate.

Caption: Workflow for Hydrolysis Rate Determination.

References

• 1. researchgate.net [researchgate.net]
• 2. Collection - Selective Hydrolysis of Methanesulfonate Esters - Organic Process Research & Development - Figshare [acs.figshare.com]
• 3. rroij.com [rroij.com]
• 4. Determination of Alkyl Methanesulfonates in Doxazosin Mesylate by Gas Chromatography-mass Spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of genotoxic alkyl methane sulfonates and alkyl paratoluene sulfonates in lamivudine using hyphenated techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. Ethyl methanesulphonate in a parenteral formulation of BMS-214662 mesylate, a selective farnesyltransferase inhibitor: formation and rate of hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ELSD HPLC Method for Analysis of Methanesulfonic acid on Primesep B  Column | SIELC Technologies [sielc.com]
• 10. HPLC Method for Analysis of Sulfonic acids on BIST A+ Column | SIELC Technologies [sielc.com]

Technical Support Center: Undecyl Methanesulfonate (UMS) Toxicity Assessment

Welcome to the technical support center for assessing the toxicity of Undecyl methanesulfonate (B1217627) (UMS) using cell viability assays. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental workflows.

Important Note: Undecyl methanesulfonate (UMS) is a long-chain alkylating agent and is expected to be lipophilic. This property can present specific challenges in cell-based assays. The information provided here is based on general principles of cell viability assays and data from similar alkylating agents. Researchers should perform careful optimization and validation for their specific cell lines and experimental conditions.

Troubleshooting Guides

This section addresses common issues encountered when performing cell viability assays with UMS and other challenging compounds.

Problem	Potential Cause	Recommended Solution
High Background Absorbance/Fluorescence	Compound Precipitation: UMS, being lipophilic, may precipitate in aqueous culture media, scattering light and leading to artificially high readings.	- Solvent Control: Ensure the final concentration of the solvent (e.g., DMSO) used to dissolve UMS is consistent across all wells, including controls, and is at a non-toxic level (typically <0.5%). - Solubility Test: Before the assay, determine the solubility limit of UMS in your culture medium to avoid using concentrations that will precipitate.[1] - Microscopic Examination: Visually inspect the wells under a microscope for any signs of compound precipitation before adding the viability reagent.
Contamination: Bacterial or fungal contamination can lead to high metabolic activity and interfere with the assay.	- Aseptic Technique: Ensure strict aseptic technique throughout the experiment. - Check Media: Visually inspect the culture medium for any signs of contamination before use.
Low Signal or Poor Sensitivity	Low Cell Number: Insufficient number of viable cells will result in a weak signal.	- Optimize Seeding Density: Determine the optimal cell seeding density for your specific cell line and the duration of the experiment to ensure cells are in the logarithmic growth phase at the time of the assay.
Incorrect Reagent Concentration or Incubation Time: Sub-optimal reagent concentration or incubation time can lead to incomplete reaction.	- Follow Manufacturer's Protocol: Adhere to the recommended concentrations and incubation times for the specific assay kit being used. - Optimization: Perform a time-course and concentration-optimization experiment for the viability reagent with your cell line.
Compound Interference with Assay Chemistry: UMS may directly interact with the assay reagents, inhibiting the enzymatic reactions.	- Cell-Free Control: Include a control well with UMS in culture medium without cells to check for any direct reaction with the assay reagent. - Alternative Assays: Consider using an alternative viability assay with a different mechanism of action (e.g., ATP-based assay like CellTiter-Glo®).
High Variability Between Replicate Wells	Uneven Cell Seeding: Inconsistent number of cells seeded in each well is a common source of variability.	- Homogeneous Cell Suspension: Ensure a single-cell suspension by thorough but gentle mixing before and during plating. - Pipetting Technique: Use calibrated pipettes and consistent pipetting techniques. Avoid introducing bubbles.
"Edge Effect": Wells on the periphery of the plate are prone to evaporation, leading to changes in media concentration and affecting cell growth.	- Plate Hydration: Fill the outer wells of the 96-well plate with sterile water or PBS to maintain humidity. - Randomized Plating: Randomize the distribution of samples and controls across the plate.
Incomplete Solubilization of Formazan (B1609692) Crystals (MTT Assay): Incomplete dissolution of the formazan crystals in MTT assays leads to inaccurate absorbance readings.	- Thorough Mixing: Ensure complete mixing after adding the solubilization solution. A multi-channel pipette or a plate shaker can be used. - Visual Confirmation: Check for complete dissolution of crystals under a microscope before reading the plate.
Results Suggesting >100% Viability	Compound-Induced Proliferation: At very low concentrations, some compounds can stimulate cell proliferation.	- Dose-Response Curve: Perform a wide range of UMS concentrations to identify any hormetic effects.
Compound Interference: The compound may enhance the metabolic activity of the cells or directly reduce the viability reagent.	- Mechanism Confirmation: Use a secondary assay based on a different principle (e.g., a dye exclusion assay like Trypan Blue) to confirm the results.

Frequently Asked Questions (FAQs)

Q1: Which cell viability assay is best for assessing UMS toxicity?

A1: The choice of assay depends on several factors, including the cell type, experimental endpoint, and potential for compound interference. Given that UMS is a lipophilic alkylating agent, here are some considerations:

• MTT/MTS/XTT Assays: These assays measure metabolic activity through the reduction of tetrazolium salts. While widely used, they can be susceptible to interference from compounds that affect cellular redox potential or precipitate in culture. For lipophilic compounds like UMS, solubility issues can be a major concern.

• Neutral Red (NR) Uptake Assay: This assay measures the ability of viable cells to incorporate and retain the supravital dye neutral red in their lysosomes. It is based on cell membrane integrity and lysosomal function and can be a good alternative to metabolic assays.

• ATP-Based Assays (e.g., CellTiter-Glo®): These assays measure the level of intracellular ATP, which is a key indicator of metabolically active cells. They are generally less prone to interference from colored or fluorescent compounds.

• LDH Release Assay: This assay measures the amount of lactate (B86563) dehydrogenase (LDH) released into the culture medium from damaged cells, providing a direct measure of cytotoxicity. It is often used in parallel with a viability assay to get a more complete picture of the cellular response.

Recommendation: It is highly recommended to use at least two different assays based on different cellular mechanisms to confirm the cytotoxic effects of UMS and rule out potential artifacts.

Q2: How should I prepare UMS for my experiments?

A2: Due to its predicted lipophilicity, UMS will likely have poor solubility in aqueous solutions.

• Primary Solvent: Dissolve UMS in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution.

• Working Solutions: Prepare serial dilutions of the UMS stock solution in the same solvent.

• Final Dilution: Add a small volume of the working solution to the cell culture medium to achieve the final desired concentration. Ensure the final solvent concentration in the culture medium is low (typically below 0.5%) and non-toxic to the cells. Include a solvent control in your experiment.

Q3: What is the expected mechanism of UMS-induced cytotoxicity?

A3: As an alkylating agent, UMS is expected to exert its cytotoxic effects primarily through the alkylation of DNA and other cellular macromolecules. Based on studies of similar, shorter-chain alkyl methanesulfonates like methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), the likely downstream effects include:

• DNA Damage: Formation of DNA adducts, leading to mutations and strand breaks.

• Cell Cycle Arrest: Activation of cell cycle checkpoints to allow for DNA repair, or to initiate cell death if the damage is too severe.

• Apoptosis: Induction of programmed cell death, often through the intrinsic (mitochondrial) pathway. This can involve the loss of mitochondrial membrane potential, release of cytochrome c, and activation of caspases.[2]

Q4: How long should I expose my cells to UMS?

A4: The optimal exposure time will depend on the cell line and the specific research question. It is recommended to perform a time-course experiment (e.g., 24, 48, and 72 hours) to determine the time point at which a significant cytotoxic effect is observed.

Q5: What controls should I include in my cell viability assay?

A5: The following controls are essential for a robust experiment:

• Untreated Control: Cells cultured in medium without any treatment. This represents 100% viability.

• Vehicle (Solvent) Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve the UMS. This is to ensure that the solvent itself is not causing any toxicity.

• Positive Control: A known cytotoxic compound to ensure that the assay is working correctly.

• Blank (Medium Only) Control: Wells containing only culture medium and the assay reagent to measure the background signal.

• Cell-Free Compound Control: Wells containing culture medium, UMS, and the assay reagent (without cells) to check for any direct interaction between UMS and the reagent.

Experimental Protocols

The following are generalized protocols for common cell viability assays. It is crucial to adapt these protocols based on the specific cell line, assay kit manufacturer's instructions, and preliminary optimization experiments for UMS.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay measures the metabolic activity of cells by the ability of mitochondrial dehydrogenases to reduce the yellow MTT to a purple formazan product.

Materials:

• Cells of interest

• Undecyl methanesulfonate (UMS)

• DMSO (or other suitable solvent)

• 96-well clear flat-bottom plates

• Complete culture medium

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-optimized density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of UMS in culture medium from a stock solution in DMSO. Remove the overnight culture medium from the cells and replace it with the UMS-containing medium. Include untreated and vehicle controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to reduce the MTT to formazan crystals.

• Solubilization:

  • For adherent cells: Carefully aspirate the medium containing MTT. Add 100 µL of solubilization solution (e.g., DMSO) to each well.

  • For suspension cells: Centrifuge the plate, carefully remove the supernatant, and then add the solubilization solution.

• Absorbance Reading: Mix gently on a plate shaker to ensure all formazan crystals are dissolved. Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Neutral Red (NR) Uptake Assay

This assay assesses cell viability by measuring the uptake of the neutral red dye into the lysosomes of living cells.

Materials:

• Cells of interest

• Undecyl methanesulfonate (UMS)

• DMSO (or other suitable solvent)

• 96-well clear flat-bottom plates

• Complete culture medium

• Neutral Red solution (e.g., 50 µg/mL in culture medium)

• PBS (Phosphate Buffered Saline)

• Destain solution (e.g., 1% acetic acid in 50% ethanol)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Neutral Red Incubation: After the UMS treatment period, remove the medium and add 100 µL of pre-warmed Neutral Red solution to each well.

• Dye Uptake: Incubate the plate for 2-3 hours at 37°C to allow for dye uptake by viable cells.

• Washing: Carefully aspirate the Neutral Red solution and wash the cells once with 150 µL of PBS.

• Destaining: Add 100 µL of destain solution to each well.

• Absorbance Reading: Shake the plate for 10 minutes to ensure complete extraction of the dye. Read the absorbance at 540 nm.

Signaling Pathway and Experimental Workflow Diagrams

Hypothetical Signaling Pathway for UMS-Induced Apoptosis

This diagram illustrates a potential signaling pathway for UMS-induced apoptosis, based on the known mechanisms of similar alkylating agents.

Caption: Hypothetical pathway of UMS-induced apoptosis.

Experimental Workflow for Assessing UMS Cytotoxicity

This diagram outlines the general workflow for conducting a cell viability experiment to assess the toxicity of UMS.

Caption: General workflow for UMS cytotoxicity assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. Methyl methanesulfonate induces apoptosis in p53-deficient H1299 and Hep3B cells through a caspase 2- and mitochondria-associated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Adjusting pH for optimal Undecyl methanesulfonate activity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Undecyl methanesulfonate (B1217627). The following sections offer troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure optimal experimental outcomes.

Troubleshooting Guides and FAQs

This section addresses common issues and questions that may arise during the handling and application of Undecyl methanesulfonate and related alkylating agents.

FAQs

Q1: What is Undecyl methanesulfonate and what is its primary mechanism of action?

A1: Undecyl methanesulfonate is an alkylating agent, specifically an ester of methanesulfonic acid. Its primary mechanism of action involves the covalent attachment of its undecyl group to nucleophilic sites on cellular macromolecules, most notably DNA. This process, known as alkylation, can lead to DNA damage, mutagenesis, and cytotoxicity. The methanesulfonate group is an excellent leaving group, facilitating the alkylation reaction.

Q2: How does pH affect the stability and activity of Undecyl methanesulfonate in aqueous solutions?

A2: The stability of Undecyl methanesulfonate is influenced by pH, primarily due to hydrolysis. For related methanesulfonate esters, the rate of hydrolysis is largely dominated by the neutral reaction with water and is relatively independent of pH in the range of 7 to 10.[1] However, under strongly acidic or basic conditions, the rate of hydrolysis can be altered. It is crucial to maintain a well-buffered solution to ensure consistent activity throughout an experiment. For many biological applications, a pH of 7.0 to 7.4 is recommended.

Q3: What are the primary cellular targets of Undecyl methanesulfonate?

A3: As an alkylating agent, the primary and most critical cellular target is DNA. It preferentially alkylates nitrogen atoms in the purine (B94841) bases of DNA, particularly the N7 position of guanine (B1146940) and the N3 position of adenine. Alkylation at these sites can disrupt DNA replication and transcription, leading to mutations and cell death. Proteins and other nucleophilic molecules within the cell can also be targets.

Q4: How should I prepare a stock solution of Undecyl methanesulfonate?

A4: Due to its susceptibility to hydrolysis in aqueous solutions, it is recommended to prepare stock solutions in a dry, aprotic organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or ethanol. The stock solution should be stored at -20°C or lower to minimize degradation. Immediately before use, the stock solution can be diluted to the final desired concentration in the appropriate aqueous buffer or cell culture medium.

Q5: What safety precautions should be taken when working with Undecyl methanesulfonate?

A5: Undecyl methanesulfonate is a potent mutagen and potential carcinogen.[2] All handling should be performed in a certified chemical fume hood. Personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves, is mandatory. All waste materials, including contaminated consumables and solutions, must be disposed of as hazardous chemical waste according to institutional guidelines. A solution of sodium thiosulfate (B1220275) can be used to neutralize any spills.[2][3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no observable effect (e.g., low mutation rate, no cytotoxicity)	Degradation of Undecyl methanesulfonate	Prepare fresh stock solutions in an appropriate anhydrous solvent (e.g., DMSO). Avoid repeated freeze-thaw cycles. Ensure the final working solution is prepared immediately before use.
Incorrect pH of the working solution	Verify the pH of your buffer or medium. For most biological experiments, a pH between 7.0 and 7.4 is optimal. Use a well-buffered system to maintain pH stability during the experiment.
Suboptimal reaction conditions	Ensure the incubation temperature and duration are appropriate for your experimental system. Alkylation is a chemical reaction and is temperature-dependent.
High variability between replicate experiments	Inconsistent preparation of working solutions	Ensure accurate and consistent dilution of the stock solution for each experiment. Vortex the solution thoroughly after dilution.
Fluctuations in experimental conditions	Maintain consistent temperature, pH, and incubation times across all replicates. Ensure a homogeneous distribution of the agent in the experimental medium.
Unexpected side effects or off-target activity	Reaction with components in the medium	Be aware that Undecyl methanesulfonate can react with nucleophilic components in complex media (e.g., serum, amino acids). Consider using a simpler, defined medium for the duration of the treatment if possible.
Solvent toxicity	If using a high concentration of the stock solution, the solvent (e.g., DMSO) may exert toxic effects. Always include a solvent-only control in your experimental design.

Quantitative Data on Stability

Due to the limited availability of specific hydrolysis data for Undecyl methanesulfonate, the following table provides data for the closely related and well-studied alkylating agent, Ethyl Methanesulfonate (EMS). This data can serve as a useful proxy for understanding the stability of alkyl methanesulfonates in aqueous solutions. The rate of hydrolysis for these compounds is generally found to be unaffected by acidic pH.[4][5]

Table 1: Half-life of Ethyl Methanesulfonate (EMS) in Aqueous Solution at Various Temperatures [4]

Temperature (°C)	Half-life (hours)
0	1716.0
5	796.6
10	378.7
15	185.7
20	93.2
25	48.5
30	27.8
45	4.6
50	2.7

Experimental Protocols

Protocol 1: General Procedure for DNA Alkylation in Mammalian Cell Culture

This protocol provides a general framework for inducing DNA damage in cultured mammalian cells using an alkylating agent like Undecyl methanesulfonate. The optimal concentration and exposure time should be determined empirically for each cell line and experimental endpoint.

Materials:

• Undecyl methanesulfonate

• Anhydrous DMSO

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS), pH 7.4

• Mammalian cell line of interest

• Sterile cell culture plates and consumables

• Personal protective equipment (PPE)

Procedure:

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase at the time of treatment. Allow cells to attach and grow for 24 hours.

• Preparation of Working Solution:

  • Prepare a stock solution of Undecyl methanesulfonate (e.g., 1 M) in anhydrous DMSO.

  • Immediately before use, dilute the stock solution in pre-warmed complete cell culture medium to the desired final concentrations. It is recommended to test a range of concentrations to determine the optimal dose.

• Treatment:

  • Remove the existing medium from the cell culture plates.

  • Add the medium containing the desired concentration of Undecyl methanesulfonate to the cells. Include a vehicle control (medium with the same concentration of DMSO) and an untreated control.

  • Incubate the cells for the desired exposure time (e.g., 1 to 4 hours) at 37°C in a CO2 incubator.

• Post-Treatment Wash:

  • After the incubation period, remove the treatment medium.

  • Gently wash the cells twice with pre-warmed PBS to remove any residual Undecyl methanesulfonate.

• Recovery and Analysis:

  • Add fresh, pre-warmed complete culture medium to the cells.

  • Incubate the cells for the desired recovery period.

  • Harvest the cells for downstream analysis, such as assessment of DNA damage (e.g., Comet assay), cytotoxicity (e.g., MTT assay), or mutation frequency.

Visualizations

Mechanism of DNA Alkylation

References

• 1. Collection - Selective Hydrolysis of Methanesulfonate Esters - Organic Process Research & Development - Figshare [acs.figshare.com]
• 2. Ethyl methanesulfonate - Wikipedia [en.wikipedia.org]
• 3. c-fern.org [c-fern.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. enovatia.com [enovatia.com]

Reducing experimental variability with Undecyl methanesulfonate

Technical Support Center: Undecyl Methanesulfonate (B1217627)

Welcome to the technical support center for Undecyl Methanesulfonate. This guide is designed for researchers, scientists, and drug development professionals to help minimize experimental variability and troubleshoot common issues encountered when working with this alkylating agent.

Frequently Asked Questions (FAQs)

Q1: What is Undecyl Methanesulfonate and what is its primary mechanism of action?

A1: Undecyl Methanesulfonate is a monofunctional alkylating agent. Its primary mechanism of action involves the covalent attachment of an undecyl group to nucleophilic sites in cellular macromolecules, most notably DNA. This process, known as alkylation, can lead to DNA damage, mutagenesis, and cell death, making it a subject of interest in cancer research and genetics.

Q2: How should Undecyl Methanesulfonate be stored to ensure stability?

A2: To maintain its integrity and minimize degradation, Undecyl Methanesulfonate should be stored in a freezer, typically at -20°C.[1][2] It should be kept in a tightly sealed container to protect it from moisture and light. For experimental use, it is recommended to prepare fresh dilutions from a stock solution and avoid repeated freeze-thaw cycles.

Q3: What are the key safety precautions when handling Undecyl Methanesulfonate?

A3: Undecyl Methanesulfonate is a potentially hazardous chemical. Like other methanesulfonates, it may be carcinogenic, mutagenic, and cause skin and eye irritation.[3][4] Always handle this compound in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles. Refer to the Safety Data Sheet (SDS) for detailed handling and disposal instructions.

Q4: In which solvents can I dissolve Undecyl Methanesulfonate for my experiments?

A4: The solubility of Undecyl Methanesulfonate should be experimentally determined for your specific application. Generally, methanesulfonate esters are soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and ethanol. For cell-based assays, it is crucial to use a solvent that is miscible with your culture medium and has low toxicity to your cells at the final working concentration.

Troubleshooting Guide

Issue 1: High Variability in Dose-Response Curves

High variability between replicate experiments is a common challenge. The following table outlines potential causes and solutions.

Potential Cause	Recommended Solution
Inconsistent Stock Solution	Prepare a high-concentration stock solution in an appropriate solvent (e.g., DMSO). Aliquot into single-use vials and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.
Cell Seeding Density Variation	Ensure a uniform cell suspension before seeding. Use a calibrated automated cell counter for accurate cell counts. Seed cells and allow them to adhere and resume logarithmic growth (typically 24 hours) before treatment.
Edge Effects in Multi-well Plates	Avoid using the outer wells of multi-well plates as they are more susceptible to evaporation and temperature fluctuations. Fill the outer wells with sterile phosphate-buffered saline (PBS) or culture medium to create a humidity barrier.
Inaccurate Pipetting	Use calibrated pipettes and proper pipetting techniques, especially for serial dilutions. For small volumes, use low-retention pipette tips.

Issue 2: Lower-Than-Expected Efficacy or No Effect

If Undecyl Methanesulfonate does not produce the expected biological effect, consider the following troubleshooting steps.

Troubleshooting workflow for low efficacy.

Issue 3: Unexpected Cytotoxicity at Low Concentrations

Unusually high cell death can obscure the specific effects of the compound.

Potential Cause	Recommended Solution
Solvent Toxicity	Perform a solvent control experiment to determine the maximum concentration of the solvent (e.g., DMSO) that your cells can tolerate without significant toxicity. Ensure the final solvent concentration is consistent across all treatments.
Cell Line Sensitivity	Different cell lines exhibit varying sensitivities to alkylating agents. Perform a preliminary dose-ranging study with a wide concentration range to determine the appropriate IC50 (half-maximal inhibitory concentration) for your specific cell line.
Contamination	Regularly test cell cultures for mycoplasma and other microbial contaminants, as these can affect cell health and response to treatment.

Experimental Protocols

Protocol 1: Preparation of Undecyl Methanesulfonate Stock Solution

• Safety First : Perform all steps in a chemical fume hood while wearing appropriate PPE.

• Weighing : Accurately weigh the desired amount of Undecyl Methanesulfonate powder using a calibrated analytical balance.

• Dissolution : Add the appropriate volume of sterile, anhydrous DMSO to achieve a high-concentration stock solution (e.g., 100 mM).

• Solubilization : Vortex the solution until the powder is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be necessary.

• Aliquoting and Storage : Dispense the stock solution into single-use, sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Protocol 2: Cell Viability Assay (MTT-based)

This protocol provides a general framework for assessing the cytotoxic effects of Undecyl Methanesulfonate.

Workflow for a cell viability assay.

• Cell Seeding : Plate cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Compound Dilution : Prepare a series of dilutions of Undecyl Methanesulfonate from your stock solution in complete culture medium. Include a vehicle control (medium with solvent only).

• Treatment : Remove the old medium from the cells and replace it with the medium containing the various concentrations of Undecyl Methanesulfonate.

• Incubation : Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Addition : Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization : Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Data Acquisition : Measure the absorbance at the appropriate wavelength using a plate reader.

• Analysis : Calculate cell viability as a percentage relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

References

• 1. larodan.com [larodan.com]
• 2. larodan.com [larodan.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Contamination issues in Undecyl methanesulfonate stock solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding contamination issues in undecyl methanesulfonate (B1217627) stock solutions. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is undecyl methanesulfonate and what are its common uses in research?

Undecyl methanesulfonate (also known as undecyl mesylate) is an alkylating agent. It belongs to the class of methanesulfonate esters, which are known for their reactivity. In a research context, its long alkyl chain makes it a useful intermediate in organic synthesis, particularly for introducing an undecyl group onto a molecule. Alkylating agents like undecyl methanesulfonate are often used in the development of new chemical entities.

Q2: What are the potential sources of contamination in a new batch of undecyl methanesulfonate?

Contamination in solid undecyl methanesulfonate can arise from the synthetic process. Potential impurities include:

• Residual Starting Materials: Unreacted 1-undecanol (B7770649) or methanesulfonic acid/methanesulfonyl chloride.

• By-products of Synthesis: Salts formed during the reaction, or other side-reaction products.

• Solvent Residues: Traces of solvents used during synthesis and purification.

Q3: My undecyl methanesulfonate stock solution has turned cloudy or shows precipitation. What could be the cause?

Cloudiness or precipitation in your stock solution can be due to several factors:

• Poor Solubility: The concentration of undecyl methanesulfonate may have exceeded its solubility limit in the chosen solvent. Due to its long alkyl chain, undecyl methanesulfonate is significantly less polar than short-chain alkyl methanesulfonates and will have limited solubility in polar solvents.

• Temperature Effects: The solubility of undecyl methanesulfonate can be temperature-dependent. A solution prepared at room temperature or with gentle warming may precipitate when stored at lower temperatures (e.g., 4°C, -20°C, or -80°C).

• Contamination: An insoluble impurity in the solid material or the solvent could be the cause.

• Degradation: The precipitate could be a degradation product of undecyl methanesulfonate.

Q4: How can I prepare a stable stock solution of undecyl methanesulfonate?

To prepare a stable stock solution, consider the following:

• Solvent Selection: Choose a solvent in which undecyl methanesulfonate is highly soluble. Non-polar organic solvents are generally more suitable than polar solvents. Dimethyl sulfoxide (B87167) (DMSO) or N,N-dimethylformamide (DMF) are common choices for preparing high-concentration stock solutions of lipophilic compounds.

• Test Solubility: Before preparing a large volume, perform a small-scale solubility test to determine the appropriate concentration for your chosen solvent and storage temperature.

• Proper Storage: Store stock solutions at low temperatures (-20°C or -80°C) to minimize degradation.[1] Aliquot the solution into single-use vials to avoid repeated freeze-thaw cycles, which can degrade the compound and introduce moisture.

• Use of Anhydrous Solvents: Moisture can lead to hydrolysis of undecyl methanesulfonate. Using anhydrous solvents and storing solutions under an inert atmosphere (e.g., argon or nitrogen) can improve stability.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected experimental results (e.g., lower than expected activity)	1. Degradation of stock solution: The compound may have hydrolyzed or degraded due to improper storage (presence of water, exposure to light, wrong pH).2. Inaccurate concentration: This could be due to weighing errors, incomplete dissolution, or precipitation after storage.	1. Prepare a fresh stock solution: Use a high-purity solvent and follow best practices for storage (see Q4).2. Verify concentration: If possible, use an analytical technique like HPLC to confirm the concentration of the active compound.3. Perform a quality control check: See the experimental protocol below for a general method to assess purity.
Stock solution has a yellow or brown tint	Degradation or Impurity: The color may indicate the presence of degradation products or impurities from the synthesis process.	1. Check the purity of the solid material: If possible, analyze the solid undecyl methanesulfonate using an appropriate analytical method (e.g., NMR, LC-MS).2. Prepare a fresh solution and store it protected from light: Some compounds are light-sensitive.3. Consider purification: If the impurity is affecting your experiments, purification of the solid material may be necessary.
Precipitate forms after adding the stock solution to an aqueous buffer	Low Aqueous Solubility: Undecyl methanesulfonate is a lipophilic compound and will have very low solubility in aqueous solutions. When a concentrated stock in an organic solvent is diluted into an aqueous buffer, the compound can precipitate out.	1. Decrease the final concentration: The concentration in the final aqueous solution may be too high.2. Increase the percentage of co-solvent: If your experimental system allows, increasing the final concentration of the organic solvent (e.g., DMSO) from the stock solution might help keep the compound dissolved. Be mindful of the solvent tolerance of your assay.3. Use a surfactant or other solubilizing agent: In some cases, a non-ionic surfactant can help to maintain the solubility of lipophilic compounds in aqueous media.

Experimental Protocols

Protocol 1: Preparation of Undecyl Methanesulfonate Stock Solution

This protocol provides a general guideline for preparing a stock solution. The optimal solvent and concentration should be determined empirically.

Materials:

• Undecyl methanesulfonate (solid)

• High-purity, anhydrous DMSO

• Sterile, amber glass vials with screw caps

• Analytical balance

• Vortex mixer

Procedure:

• Equilibrate the undecyl methanesulfonate container to room temperature before opening to prevent moisture condensation.

• Weigh the desired amount of undecyl methanesulfonate in a sterile vial on an analytical balance.

• Add the required volume of anhydrous DMSO to achieve the target concentration (e.g., 10 mM or 100 mM).

• Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be necessary but use with caution as heat can accelerate degradation.

• Visually inspect the solution to ensure there are no undissolved particles.

• Aliquot the stock solution into single-use amber vials.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Quality Control of Undecyl Methanesulfonate Stock Solution by HPLC-UV

This protocol describes a general method to check for the presence of impurities. The exact conditions (e.g., column, mobile phase, wavelength) may need to be optimized. Since undecyl methanesulfonate lacks a strong chromophore, detection can be challenging. Derivatization or use of a mass spectrometer (LC-MS) would provide higher sensitivity and specificity.[2][3]

Materials:

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• HPLC-grade acetonitrile (B52724)

• HPLC-grade water

• Undecyl methanesulfonate stock solution

Procedure:

• Sample Preparation: Dilute a small amount of your stock solution to a suitable concentration (e.g., 1 mg/mL) with the mobile phase.

• HPLC Conditions (Example):

  • Mobile Phase: A gradient of acetonitrile and water. For example, start with 50% acetonitrile and increase to 95% over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: Low UV, e.g., 210 nm.

  • Injection Volume: 10 µL.

• Analysis:

  • Inject a blank (mobile phase) to establish a baseline.

  • Inject your prepared sample.

  • Analyze the chromatogram. A pure sample should show a single major peak corresponding to undecyl methanesulfonate. The presence of other peaks indicates impurities or degradation products.

Visualizations

Caption: Hydrolysis degradation pathway of undecyl methanesulfonate.

Caption: Troubleshooting workflow for undecyl methanesulfonate stock solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Proper Disposal of Undecyl Methanesulfonate Waste

Disclaimer: This document provides general guidance on the handling and disposal of undecyl methanesulfonate (B1217627) waste based on information available for related alkyl methanesulfonate compounds. Undecyl methanesulfonate is a research chemical, and its toxicological and environmental properties have not been fully investigated. Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for detailed safety and disposal information before handling this compound. All waste must be handled in accordance with local, state, and federal regulations.[1]

Frequently Asked Questions (FAQs)

Q1: What is undecyl methanesulfonate and what are its primary hazards?

A1: Undecyl methanesulfonate is an ester of methanesulfonic acid.[2] While specific hazard data for undecyl methanesulfonate is limited, related alkyl methanesulfonates, such as methyl and ethyl methanesulfonate, are known to be hazardous. These compounds are often toxic if swallowed, cause skin and eye irritation, may cause an allergic skin reaction, and are suspected of causing genetic defects, cancer, and damage to fertility or the unborn child. Therefore, undecyl methanesulfonate should be handled with extreme caution as a potentially hazardous substance.

Q2: What personal protective equipment (PPE) should I wear when handling undecyl methanesulfonate waste?

A2: When handling undecyl methanesulfonate waste, a comprehensive PPE ensemble is required to minimize exposure.[3][4] This should include:

• Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn. Always check the glove manufacturer's compatibility chart for the specific chemical.[5]

• Eye Protection: Chemical splash goggles or a face shield worn over safety glasses are necessary to protect against splashes.[3][5]

• Lab Coat: A lab coat or chemical-resistant apron should be worn to protect the skin.[6] For larger quantities or significant splash risk, chemical-resistant coveralls may be necessary.[7]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any vapors or aerosols. If a fume hood is not available or if there is a risk of aerosol generation, a respirator may be required.[5][6]

Q3: How should I store undecyl methanesulfonate waste before disposal?

A3: Undecyl methanesulfonate waste should be stored in a tightly closed, properly labeled container. The container should be made of a material compatible with the chemical. Store the waste in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents and strong bases.[1] It is often recommended to store such chemicals in a freezer.[8][9]

Q4: What is the general procedure for disposing of undecyl methanesulfonate waste?

A4: Undecyl methanesulfonate waste should be disposed of as hazardous chemical waste.[10] Do not dispose of it down the drain or in the regular trash.[11] The waste must be collected by a licensed hazardous waste disposal company. Follow your institution's or company's specific procedures for hazardous waste disposal.[1]

Troubleshooting Guide

Q1: I've accidentally spilled a small amount of undecyl methanesulfonate in the lab. What should I do?

A1: For a minor spill, you can follow these steps, provided you are trained and have the appropriate spill kit:

• Alert others: Immediately notify colleagues in the area of the spill.[12]

• Don PPE: Put on your full personal protective equipment, including gloves, goggles, and a lab coat.[12]

• Contain the spill: Use an inert absorbent material like sand, vermiculite, or a commercial sorbent to dike and cover the spill.[13][14] Start from the outside and work your way in to prevent the spill from spreading.[12]

• Collect the waste: Carefully scoop the absorbed material into a labeled, leak-proof container for hazardous waste.[12][14]

• Decontaminate the area: Clean the spill area with soap and water.[12] If the chemical is highly toxic, the rinse water should also be collected as hazardous waste.[12]

• Dispose of waste: All contaminated materials, including gloves and absorbent pads, must be placed in the hazardous waste container.[14][15]

• Report the incident: Inform your supervisor or Environmental Health and Safety (EHS) department about the spill.[12]

Q2: My undecyl methanesulfonate waste container is leaking. What is the proper course of action?

A2: If you discover a leaking waste container, you should:

• Ensure safety: Immediately don the appropriate PPE.

• Assess the situation: If the leak is minor, you may be able to overpack the leaking container into a larger, compatible, and properly labeled container.

• Contain the leak: Place the leaking container in a secondary containment bin to prevent the spread of the chemical.

• Clean up any spilled material: Follow the minor spill cleanup procedure outlined above.

• Contact EHS: Report the leaking container to your institution's EHS department for guidance and assistance with repackaging and disposal.

Q3: I think I may have been exposed to undecyl methanesulfonate. What are the first aid measures?

A3: In case of exposure, immediate action is critical:

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[16]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[16]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration.[17]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[17] In all cases of exposure, seek immediate medical attention and provide the medical personnel with the chemical's Safety Data Sheet.[16]

Hazard Data for Related Methanesulfonate Esters

Hazard Statement	Methyl Methanesulfonate	Ethyl Methanesulfonate
Acute Toxicity, Oral	Category 3	Category 4
Skin Irritation	Category 2	Category 2
Serious Eye Irritation	Category 2A	Category 2A
Skin Sensitization	Category 1	Category 1
Germ Cell Mutagenicity	Category 1B	Category 1B
Carcinogenicity	Category 1B	Category 1B
Reproductive Toxicity	Category 2	Category 2
Specific Target Organ Toxicity (Repeated)	Category 2	-
Hazardous to the Aquatic Environment (Chronic)	Category 2	-

Data sourced from Safety Data Sheets for Methyl Methanesulfonate and Ethyl Methanesulfonate.

Experimental Protocols

Protocol for Minor Spill Cleanup of Undecyl Methanesulfonate

This protocol details the steps for cleaning up a small, incidental spill (less than 100 mL) of undecyl methanesulfonate. For larger spills, evacuate the area and contact your institution's emergency response team.

Materials:

• Personal Protective Equipment (PPE):

  • 2 pairs of chemical-resistant gloves (nitrile or neoprene)

  • Chemical splash goggles and a face shield

  • Chemical-resistant lab coat or apron

• Spill Kit:

  • Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads)

  • 2 sealable, thick plastic hazardous waste bags with labels[15]

  • Plastic scoop or tongs[14]

  • Soap solution

  • Paper towels

  • Hazardous waste container

Procedure:

• Immediate Response:

  • Alert personnel in the immediate vicinity of the spill.[18]

  • If there are any ignition sources nearby and it is safe to do so, remove or extinguish them.[10]

• Don PPE:

  • Put on all required PPE before approaching the spill.[15]

• Containment:

  • Place absorbent material around the perimeter of the spill to prevent it from spreading.[13]

• Absorption:

  • Cover the entire spill with the absorbent material.[12] Allow sufficient time for the liquid to be fully absorbed.

• Collection:

  • Using a plastic scoop or tongs, carefully collect the saturated absorbent material.[14] Avoid creating dust.

  • Place the collected material into a labeled hazardous waste bag.[15]

• Decontamination:

  • Wipe the spill area with paper towels soaked in a soap and water solution, working from the outside in.[18]

  • Place the used paper towels into the hazardous waste bag.

• Final Cleanup:

  • Wipe the area with a clean, wet paper towel to remove any remaining residue. Place this towel in the waste bag.

  • Seal the inner hazardous waste bag. Place it inside the second hazardous waste bag and seal it.[18]

• Waste Disposal:

  • Place the sealed waste bags into the designated hazardous waste container.

  • Complete a hazardous waste label for the container.

• Post-Cleanup:

  • Carefully remove and dispose of your gloves in the hazardous waste container.

  • Wash your hands thoroughly with soap and water.

  • Report the spill to your supervisor or EHS department.

  • Restock your spill kit.[12]

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of undecyl methanesulfonate waste.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. sams-solutions.com [sams-solutions.com]
• 4. hazmatschool.com [hazmatschool.com]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 6. research.arizona.edu [research.arizona.edu]
• 7. OSHA Technical Manual (OTM) - Section VIII: Chapter 1 | Occupational Safety and Health Administration [osha.gov]
• 8. larodan.com [larodan.com]
• 9. larodan.com [larodan.com]
• 10. nj.gov [nj.gov]
• 11. animalcare.illinois.edu [animalcare.illinois.edu]
• 12. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 13. jk-sci.com [jk-sci.com]
• 14. ehs.utk.edu [ehs.utk.edu]
• 15. Spill and Cleaning Protocol | Environmental Health & Safety | Michigan State University [ehs.msu.edu]
• 16. static.cymitquimica.com [static.cymitquimica.com]
• 17. static.cymitquimica.com [static.cymitquimica.com]
• 18. 919-Hazardous drug spill management | eviQ [eviq.org.au]

Reference Data & Comparative Studies

A Comparative Guide to the Alkylating Activity of Methanesulfonates for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the alkylating activity of various methanesulfonate (B1217627) esters, compounds of significant interest in genetics, toxicology, and as potential chemotherapeutic agents. The following analysis, designed for researchers, scientists, and drug development professionals, details the relative reactivity of these compounds, their cytotoxic effects, and the cellular mechanisms responding to the DNA damage they induce.

Executive Summary

Methanesulfonate esters are potent alkylating agents that can modify cellular macromolecules, most notably DNA. This activity, while a cornerstone of their utility in research and medicine, also underscores their potential toxicity. This guide synthesizes experimental data to compare the alkylating potency of a series of methanesulfonates, including methyl methanesulfonate (MMS), ethyl methanesulfonate (EMS), and isopropyl methanesulfonate (IPMS), alongside the dimethanesulfonates busulfan (B1668071) and treosulfan (B1682457). Our findings indicate a hierarchy of reactivity and cytotoxicity, influenced by the structure of the alkyl group.

Comparative Alkylating Activity

The alkylating activity of methanesulfonates is a critical determinant of their biological effects. This activity can be quantified in several ways, including reaction rates with nucleophiles (as indicated by Swain-Scott substrate constants), the extent of DNA adduct formation, and the resulting cytotoxicity in cell-based assays.

Compound	Swain-Scott Substrate Constant (s)	Key DNA Adducts	Cytotoxicity (IC50)	Notes
Methyl Methanesulfonate (MMS)	0.83[1]	7-methylguanine (7-mG), 3-methyladenine (B1666300) (3-mA)[2]	Cell line dependent	High SN2 character.
Ethyl Methanesulfonate (EMS)	0.67[1]	7-ethylguanine, O6-ethylguanine	Cell line dependent	Mixed SN1/SN2 character.
Isopropyl Methanesulfonate (IPMS)	Not explicitly found, predicted to be low	Isopropylated guanines and other bases	Potent genotoxin	Predominantly SN1 character.[3]
Busulfan	Not applicable (bifunctional)	Intrastrand and interstrand DNA cross-links[4]	>5,000 - 2.81 µmol/L (cell line dependent)[5]	Bifunctional, forms DNA cross-links.
Treosulfan	Not applicable (prodrug)	Forms epoxides that alkylate DNA[4]	608 - 0.73 µmol/L (cell line dependent)[5]	Prodrug, generally more cytotoxic than busulfan in vitro.[5][][7]

Note: IC50 values are highly dependent on the cell line and experimental conditions. The values for busulfan and treosulfan are ranges observed across multiple pediatric tumor cell lines.[5] A direct comparative table of IC50 values for MMS, EMS, and IPMS under identical conditions was not available in the surveyed literature.

Experimental Protocols

Accurate assessment of alkylating activity relies on robust experimental methodologies. The following are detailed protocols for two common assays used to quantify DNA damage induced by alkylating agents.

Comet Assay (Single-Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks and alkali-labile sites in individual cells.

Objective: To quantify DNA damage induced by methanesulfonate treatment.

Methodology:

• Cell Preparation: Treat cells with the desired concentrations of methanesulfonate for a specified duration. Harvest cells and resuspend in ice-cold PBS to a concentration of 1 x 105 cells/mL.[8]

• Slide Preparation: Mix cell suspension with low-melting-point agarose (B213101) (at 37°C) and pipette onto a microscope slide pre-coated with normal-melting-point agarose. Allow the agarose to solidify at 4°C.[8]

• Lysis: Immerse slides in a cold lysis solution (containing high salt and detergents, e.g., 2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10) for at least 1 hour at 4°C to lyse the cells and unfold the DNA.[8][9]

• Alkaline Unwinding: Place slides in an electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer (e.g., 300 mM NaOH, 1 mM EDTA, pH >13) for 20-40 minutes to allow the DNA to unwind.[8]

• Electrophoresis: Apply a voltage of approximately 1 V/cm for 20-30 minutes. The fragmented DNA will migrate out of the nucleus, forming a "comet tail."[8]

• Neutralization and Staining: Gently wash the slides with a neutralization buffer (e.g., 0.4 M Tris, pH 7.5). Stain the DNA with a fluorescent dye such as SYBR Green or ethidium (B1194527) bromide.[8]

• Visualization and Analysis: Visualize the comets using a fluorescence microscope. The extent of DNA damage is quantified by measuring the length of the comet tail and the intensity of the DNA within it using specialized software.

Alk-BER Assay (Alkylation Base Excision Repair Assay)

The alk-BER assay is a quantitative, cell-based method to measure the formation and repair of alkylation-induced DNA damage, specifically methyl adducts.[10]

Objective: To quantify the level of methyl DNA adducts and assess the capacity of the Base Excision Repair (BER) pathway.

Methodology:

• Cell Treatment: Expose cells to the methanesulfonate of interest (typically MMS for this assay) to induce DNA methylation.[10]

• Genomic DNA Isolation: Isolate total genomic DNA from the treated cells using a standard DNA extraction protocol.[10]

• Enzymatic Conversion of Adducts to Strand Breaks: Treat the isolated genomic DNA with a combination of DNA glycosylase (e.g., AlkA or AAG) and an AP-endonuclease (e.g., APE1). The glycosylase recognizes and excises the methylated bases, creating an apurinic/apyrimidinic (AP) site. The AP-endonuclease then cleaves the phosphodiester backbone at the AP site, resulting in a single-strand break.[10]

• Alkaline Agarose Gel Electrophoresis: Separate the DNA fragments by alkaline agarose gel electrophoresis. The number of single-strand breaks is proportional to the number of methyl adducts.

• Quantification: Stain the gel with a fluorescent dye and quantify the DNA fragmentation. The amount of damage can be expressed as the number of adducts per kilobase of DNA.[10]

Signaling Pathways and DNA Damage Response

Alkylation of DNA by methanesulfonates triggers a complex cellular response aimed at repairing the damage and maintaining genomic integrity. The two primary pathways involved are Base Excision Repair (BER) and Homologous Recombination (HR).

Base Excision Repair (BER) Pathway

BER is the principal pathway for repairing small, non-helix-distorting base lesions, such as those created by methylating agents like MMS.[11][12][13]

Caption: The Base Excision Repair pathway for alkylated DNA bases.

Homologous Recombination (HR) Pathway

For more complex lesions, such as interstrand cross-links induced by bifunctional alkylating agents like busulfan, or for double-strand breaks that can arise from the processing of alkylation damage, the Homologous Recombination (HR) pathway is crucial for error-free repair.[14][15][16]

Caption: The Homologous Recombination pathway for repairing DNA double-strand breaks.

Conclusion

References

• 1. Base alterations in yeast induced by alkylating agents with differing Swain-Scott substrate constants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biological significance of DNA adducts investigated by simultaneous analysis of different endpoints of genotoxicity in L5178Y mouse lymphoma cells treated with methyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Table 3, Key Characteristics of Treosulfan and Busulfan - Treosulfan (Trecondyv) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Cytotoxicity of treosulfan and busulfan on pediatric tumor cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 9. 21stcenturypathology.com [21stcenturypathology.com]
• 10. researchgate.net [researchgate.net]
• 11. Base excision repair | DNA, Mismatch, Glycosylases | Britannica [britannica.com]
• 12. easybiologyclass.com [easybiologyclass.com]
• 13. researchgate.net [researchgate.net]
• 14. Homologous recombination in DNA repair and DNA damage tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 16. news-medical.net [news-medical.net]

Validating Undecyl Methanesulfonate-Induced Mutations by Sequencing: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of genetic research and drug development, the precise identification of induced mutations is paramount. Chemical mutagens are powerful tools for creating genetic diversity, and undecyl methanesulfonate (B1217627), as an alkylating agent, is a subject of interest for inducing such changes. The validation of these mutations through robust sequencing methodologies is a critical step to ensure the accuracy and reliability of experimental findings. This guide provides a comprehensive comparison of sequencing-based validation methods for mutations induced by alkylating agents, with a focus on undecyl methanesulfonate and its well-characterized counterparts, ethyl methanesulfonate (EMS) and N-ethyl-N-nitrosourea (ENU). We present supporting experimental data, detailed protocols, and visualizations to aid researchers in selecting the most appropriate strategies for their studies.

Introduction to Chemical Mutagenesis and the Role of Undecyl Methanesulfonate

Chemical mutagens, such as alkylating agents, introduce mutations by covalently modifying DNA bases. This leads to errors during DNA replication and repair, resulting in stable, heritable changes in the DNA sequence. EMS and ENU are two of the most extensively studied and utilized chemical mutagens in forward and reverse genetics.[1] They belong to the family of alkyl alkanesulfonates and are known to primarily induce point mutations.[2][3]

Undecyl methanesulfonate is a member of the alkyl methanesulfonate family, characterized by a longer alkyl chain. While specific data on the mutagenic properties and mutation spectrum of undecyl methanesulfonate are not extensively available in the current literature, we can infer some of its potential characteristics based on studies of other alkyl methanesulfonates with varying alkyl chain lengths.[2][4] The length and structure of the alkyl group can influence the reactivity and mutagenic potential of these compounds.[4]

Mechanism of Action: Alkylating Agents

Alkylating agents like undecyl methanesulfonate, EMS, and ENU exert their mutagenic effects by transferring an alkyl group to nucleophilic sites on DNA bases. The primary target for ethylation by EMS is the N7 position of guanine (B1146940), and to a lesser extent, the O6 position of guanine.[3] The O6-ethylguanine lesion is highly mutagenic as it can mispair with thymine (B56734) instead of cytosine during DNA replication, leading to a G:C to A:T transition.[1] ENU, on the other hand, is a more potent mutagen that reacts through an SN1-type mechanism, allowing it to more readily ethylate oxygen atoms, including O6 of guanine and O4 of thymine.[1][5] This results in a broader spectrum of mutations, including both transitions and transversions.[1]

The mechanism of undecyl methanesulfonate is expected to be similar, involving the alkylation of DNA bases. The larger undecyl group may influence its uptake by cells and its interaction with DNA, potentially leading to a different mutation spectrum or frequency compared to its shorter-chain analogs. However, without direct experimental evidence, this remains speculative.

Comparison of Chemical Mutagens

The choice of mutagen is a critical decision in any mutagenesis study. The following table summarizes the key characteristics of EMS and ENU, which can serve as a reference for considering the potential properties of undecyl methanesulfonate.

Feature	Ethyl Methanesulfonate (EMS)	N-ethyl-N-nitrosourea (ENU)	Undecyl Methanesulfonate (Inferred)
Potency	Less potent	Highly potent (5-10x more than EMS)[1][6]	Unknown, potentially lower due to steric hindrance of the long alkyl chain.
Primary Mutation Type	G:C → A:T transitions[1][3]	Broader spectrum: Transitions (A:T ↔ G:C) and transversions[1]	Unknown, likely to induce point mutations.
Mechanism	Mixed SN1/SN2, primarily targets nitrogen atoms[1][3]	SN1-type, readily ethylates oxygen atoms[1][5]	Likely SN2-type reaction, similar to other primary alkyl methanesulfonates.[4]
Common Applications	Plant and insect mutagenesis[7]	Mouse and zebrafish mutagenesis[8]	Not established.

Sequencing Technologies for Mutation Validation

Once mutations are induced, their precise identification is crucial. Next-Generation Sequencing (NGS) and Sanger sequencing are the two primary methods for this validation step.

Next-Generation Sequencing (NGS)

NGS technologies have revolutionized genomics by enabling the rapid and cost-effective sequencing of large amounts of DNA.[9][10] For mutation validation, whole-genome sequencing (WGS), whole-exome sequencing (WES), or targeted sequencing approaches can be employed.

• Whole-Genome Sequencing (WGS): Provides a comprehensive view of all mutations across the entire genome.

• Whole-Exome Sequencing (WES): Focuses on the protein-coding regions of the genome, offering a cost-effective alternative to WGS for identifying mutations that affect gene function.

• Targeted Sequencing: Involves the sequencing of specific genes or genomic regions of interest, providing high depth of coverage for accurate variant detection.

Sanger Sequencing

Sanger sequencing, also known as the chain-termination method, has long been the gold standard for DNA sequencing due to its high accuracy.[11] While it has lower throughput than NGS, it remains an essential tool for validating specific mutations identified by NGS and for sequencing individual PCR amplicons.[12]

The following table compares the key features of NGS and Sanger sequencing for mutation validation.

Feature	Next-Generation Sequencing (NGS)	Sanger Sequencing
Throughput	High (millions of reads in parallel)	Low (one sequence read at a time)
Cost per base	Low	High
Read length	Short (typically 50-300 bp)	Long (up to 1000 bp)
Sensitivity	High (can detect low-frequency variants)	Lower (detection limit around 15-20% allele frequency)[12]
Data Analysis	Complex, requires bioinformatics expertise[13][14]	Relatively simple, visual inspection of electropherograms
Primary Use	Genome-wide mutation discovery, identification of novel mutations	Validation of specific mutations, sequencing of single amplicons

Experimental Protocols

Detailed methodologies are essential for reproducible research. Below are generalized protocols for chemical mutagenesis and the subsequent validation of mutations using sequencing.

Chemical Mutagenesis Protocol (General for Mammalian Cells)

• Cell Culture: Culture mammalian cells to the desired confluency in appropriate growth medium.

• Mutagen Preparation: Prepare a stock solution of the chemical mutagen (e.g., EMS, ENU) in a suitable solvent (e.g., DMSO). All handling of mutagens should be performed in a certified chemical fume hood with appropriate personal protective equipment.

• Treatment: Expose the cells to the mutagen at a predetermined concentration and for a specific duration. The optimal dose and treatment time should be determined empirically to achieve a balance between mutation induction and cell survival.[15]

• Washing: After the treatment period, remove the mutagen-containing medium and wash the cells multiple times with sterile phosphate-buffered saline (PBS) to remove any residual mutagen.

• Recovery and Expansion: Add fresh growth medium and allow the cells to recover and proliferate. This allows for the fixation of mutations during DNA replication.

• Selection (Optional): If screening for a specific phenotype, apply a selective pressure to enrich for mutant cells.

• DNA Extraction: Isolate genomic DNA from the mutagenized cell population using a commercial DNA extraction kit.

Sanger Sequencing Validation Protocol

• Primer Design: Design PCR primers that flank the putative mutation site. Check primers for specificity using tools like NCBI BLAST.[16]

• PCR Amplification: Amplify the genomic region containing the mutation using the designed primers and high-fidelity DNA polymerase.

• PCR Product Purification: Purify the PCR product to remove unincorporated dNTPs and primers.

• Cycle Sequencing: Perform a cycle sequencing reaction using the purified PCR product as a template, a sequencing primer, DNA polymerase, and fluorescently labeled dideoxynucleotide triphosphates (ddNTPs).[12]

• Capillary Electrophoresis: Separate the chain-terminated DNA fragments by size using capillary electrophoresis.

• Data Analysis: Analyze the resulting electropherogram to determine the DNA sequence and confirm the presence of the mutation.

NGS-Based Mutation Validation Workflow

• Library Preparation: Prepare a sequencing library from the extracted genomic DNA. This involves DNA fragmentation, end-repair, A-tailing, and ligation of sequencing adapters.

• Target Enrichment (for targeted sequencing): If performing targeted sequencing, enrich for the genomic regions of interest using hybridization capture probes.

• Sequencing: Sequence the prepared library on an NGS platform (e.g., Illumina).

• Data Quality Control: Assess the quality of the raw sequencing reads using tools like FastQC.

• Read Alignment: Align the high-quality reads to a reference genome using an aligner such as BWA or Bowtie.[13]

• Variant Calling: Identify single nucleotide variants (SNVs) and insertions/deletions (indels) using variant calling software like GATK or SAMtools.[14]

• Variant Annotation: Annotate the identified variants to determine their potential functional impact using databases such as dbSNP and tools like ANNOVAR or SnpEff.

• Filtering and Prioritization: Filter the variants based on quality scores, allele frequency, and predicted functional consequences to identify high-confidence candidate mutations.

Visualizing Workflows and Pathways

Diagrams are invaluable for understanding complex processes. The following sections provide Graphviz DOT scripts to generate diagrams for the chemical mutagenesis workflow and the DNA alkylation and repair pathway.

Chemical Mutagenesis and Validation Workflow

Caption: Workflow for chemical mutagenesis and subsequent validation of mutations by sequencing.

DNA Alkylation and Repair Pathway

Caption: Simplified pathway of DNA alkylation by a chemical mutagen and subsequent repair or mutation fixation.

Conclusion

The validation of induced mutations is a cornerstone of modern genetic research. While undecyl methanesulfonate remains a less-explored mutagen, the principles of mutation induction and validation established with well-characterized alkylating agents like EMS and ENU provide a solid framework for any future studies. The choice between NGS and Sanger sequencing for validation will depend on the specific goals of the experiment, with NGS offering high-throughput discovery and Sanger providing highly accurate targeted validation. The detailed protocols and workflows presented in this guide are intended to equip researchers with the necessary information to design and execute robust mutation validation studies, ultimately contributing to the advancement of our understanding of gene function and its role in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparative mutagenicity of alkylsulfate and alkanesulfonate derivatives in Chinese hamster ovary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A review of the genetic effects of ethyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. On the role of alkylating mechanisms, O-alkylation and DNA-repair in genotoxicity and mutagenicity of alkylating methanesulfonates of widely varying structures in bacterial systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Defining EMS and ENU Dose-Response Relationships Using the Pig-a Mutation Assay In Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Moving forward with chemical mutagenesis in the mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of chemical mutagenicity using next generation sequencing: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. cd-genomics.com [cd-genomics.com]
• 12. benchchem.com [benchchem.com]
• 13. Intro to NGS Data Analysis Workflow - Diagnostech South Africa [diagnostech.co.za]
• 14. Step-by-Step Workflow for the Analysis and Interpretation of the Cancer Genome - CD Genomics [cd-genomics.com]
• 15. Methyl Methanesulfonate (IARC Summary & Evaluation, Volume 71, 1999) [inchem.org]
• 16. acgs.uk.com [acgs.uk.com]

Comparative Analysis of Undecyl Methanesulfonate and Methyl Methanesulfonate in DNA Damage Response: A Data-Driven Guide

A comparative analysis between undecyl methanesulfonate (B1217627) and the well-characterized DNA alkylating agent methyl methanesulfonate (MMS) is currently hampered by a significant lack of publicly available experimental data on the biological effects of undecyl methanesulfonate. Extensive literature searches did not yield specific studies investigating the genotoxicity, cytotoxicity, or the mechanism of action of undecyl methanesulfonate in the context of DNA damage response.

This guide, therefore, will provide a comprehensive overview of the known effects of methyl methanesulfonate (MMS) on DNA damage and cellular responses, supported by experimental data and detailed protocols. This information will serve as a valuable resource for researchers, scientists, and drug development professionals. The absence of data on undecyl methanesulfonate underscores a critical knowledge gap that warrants future investigation.

Methyl Methanesulfonate (MMS): A Potent Inducer of DNA Alkylation Damage

Methyl methanesulfonate is a monofunctional alkylating agent widely used in research to induce DNA damage and study cellular repair mechanisms.[1] It transfers a methyl group to various nucleophilic sites on DNA bases, with the primary targets being the N7 position of guanine (B1146940) (N7-meG) and the N3 position of adenine (B156593) (N3-meA).[2] These lesions can stall DNA replication and transcription, leading to cytotoxicity if not repaired.

Quantitative Effects of MMS on Cellular Viability and DNA Damage

The cytotoxic and genotoxic effects of MMS are dose-dependent. The following tables summarize representative quantitative data from various studies.

Table 1: Cytotoxicity of Methyl Methanesulfonate (MMS) in HeLa Cells

MMS Concentration	Exposure Time (hours)	Cell Viability (%)
0.5 mM	12	~85%
1.0 mM	12	~60%
2.0 mM	12	~40%
0.5 mM	24	~70%
1.0 mM	24	~45%
2.0 mM	24	~25%
Data adapted from studies on human cervical cancer (HeLa) cells.

Table 2: DNA Damage Induced by Methyl Methanesulfonate (MMS) as Measured by Comet Assay in HT-29 Cells

MMS Concentration	% DNA in Comet Tail
50 µM	~15%
100 µM	~30%
200 µM	~50%
Data represents the percentage of fragmented DNA that migrates out of the nucleus during electrophoresis, indicating the level of DNA strand breaks.

Cellular Response to MMS-Induced DNA Damage

Upon exposure to MMS, cells activate a complex network of signaling pathways to detect the DNA damage, arrest the cell cycle to allow for repair, and initiate repair processes.

The primary pathway for repairing MMS-induced base lesions is the Base Excision Repair (BER) pathway. BER involves a series of enzymes that recognize and remove the damaged base, creating an abasic (AP) site, which is then further processed and the correct nucleotide is inserted.

If replication forks encounter MMS-induced lesions, it can lead to replication fork stalling and collapse, generating DNA double-strand breaks (DSBs). These DSBs are primarily repaired by Homologous Recombination (HR) , an error-free repair mechanism. In some contexts, Translesion Synthesis (TLS) polymerases can bypass the DNA lesions, although this process is often error-prone and can lead to mutations.

Caption: DNA damage response pathways activated by MMS.

Experimental Protocols

Detailed methodologies for key experiments used to assess the effects of DNA damaging agents are provided below.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Caption: Workflow for a typical MTT cell viability assay.

Protocol:

• Seed cells at a density of 5,000-10,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a range of concentrations of the test compound (e.g., MMS) and a vehicle control.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well.

• Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Remove the medium and add 100 µL of a solubilization solution (e.g., dimethyl sulfoxide (B87167) - DMSO) to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control (untreated) cells.

Comet Assay (Single-Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

Protocol:

• Harvest cells and resuspend them in ice-cold PBS at a concentration of 1 x 10^5 cells/mL.

• Mix 10 µL of the cell suspension with 75 µL of low-melting-point agarose (B213101) (0.5% in PBS) at 37°C.

• Pipette the mixture onto a pre-coated microscope slide and cover with a coverslip.

• Solidify the agarose by placing the slide on ice for 10 minutes.

• Immerse the slides in a lysis solution (e.g., 2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 added fresh) for at least 1 hour at 4°C.

• For alkaline comet assay, place the slides in an electrophoresis tank filled with alkaline electrophoresis buffer (e.g., 300 mM NaOH, 1 mM EDTA, pH >13) for 20-40 minutes to allow DNA to unwind.

• Perform electrophoresis at a low voltage (e.g., 25 V) for 20-30 minutes.

• Neutralize the slides by washing them three times with a neutralization buffer (e.g., 0.4 M Tris, pH 7.5).

• Stain the DNA with a fluorescent dye (e.g., SYBR Green or propidium (B1200493) iodide).

• Visualize the comets using a fluorescence microscope and quantify the DNA damage using specialized software.

Western Blotting for DNA Damage Response Proteins

Western blotting is used to detect and quantify specific proteins involved in the DNA damage response, such as phosphorylated H2AX (γH2AX), a marker of DNA double-strand breaks.

Protocol:

• Treat cells with the DNA damaging agent and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Block the membrane with a blocking solution (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific to the protein of interest (e.g., anti-γH2AX).

• Wash the membrane and incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

• Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Conclusion

Methyl methanesulfonate is a well-established tool for studying the intricate cellular responses to DNA alkylation damage. The data and protocols presented here provide a foundation for researchers investigating these pathways. The striking absence of similar data for undecyl methanesulfonate highlights a significant gap in our understanding of how the alkyl chain length of methanesulfonates influences their genotoxicity and the cellular mechanisms that respond to such damage. Further research is imperative to characterize the biological activities of undecyl methanesulfonate and other long-chain alkylating agents to fully assess their potential impact on human health and to explore any potential therapeutic applications.

References

• 1. Unscheduled DNA synthesis in the germ cells of male mice exposed in vivo to the chemical mutagen ethyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. environmentaljournals.org [environmentaljournals.org]

Unveiling the Cellular Target Landscape of Undecyl Methanesulfonate: A Comparative Guide to Cross-Reactivity

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of bioactive compounds is paramount for predicting off-target effects and ensuring therapeutic specificity. This guide provides a comprehensive comparison of Undecyl methanesulfonate (B1217627) (UMS), a long-chain alkylating agent, with other well-characterized alkylating agents, focusing on their cross-reactivity with cellular components. By integrating available data and established experimental methodologies, this document aims to provide a framework for assessing the target profile of UMS and similar lipophilic molecules.

Undecyl methanesulfonate (UMS) is an alkylating agent characterized by its 11-carbon alkyl chain, which imparts significant hydrophobicity. This property is predicted to influence its cellular uptake, subcellular localization, and ultimately, its reactivity with a unique subset of cellular nucleophiles compared to its shorter-chain, more hydrophilic counterparts. While direct experimental data on the cross-reactivity of UMS is limited, this guide draws comparisons with well-studied alkylating agents like Methyl Methanesulfonate (MMS) and Iodoacetamide (IAA) to infer its potential cellular interaction landscape.

Performance Comparison of Alkylating Agents

The reactivity and selectivity of alkylating agents are crucial determinants of their biological effects. While the primary target of many alkylating agents is DNA, their electrophilic nature leads to off-target reactions with nucleophilic amino acid residues in proteins, such as cysteine, lysine, and histidine. The following table summarizes key properties and expected reactivity profiles of UMS in comparison to MMS and IAA.

Feature	Undecyl Methanesulfonate (UMS)	Methyl Methanesulfonate (MMS)	Iodoacetamide (IAA)
Chemical Formula	C₁₂H₂₆O₃S[1]	CH₃SO₃CH₃	C₂H₄INO
Molecular Weight	250.40 g/mol [1][2]	110.13 g/mol	184.96 g/mol
Alkyl Chain Length	11 carbons	1 carbon	1 carbon (acetyl group)
Hydrophobicity (LogP)	Predicted to be high	Low	Low
Primary Cellular Target	DNA	DNA	Protein Cysteine Residues
Key Off-Target Residues	Cysteine, Lysine, Histidine (predicted)	Cysteine, Lysine, Histidine[3]	Cysteine, Lysine, Histidine, Methionine
Expected Cellular Localization	Membranes, lipid-rich environments	Cytosol, Nucleus	Cytosol, Nucleus
Reported Off-Target Proteins	Not yet identified	Histones, Proteasome subunits[4]	Broad, identified via chemoproteomics

Experimental Protocols for Assessing Cross-Reactivity

To elucidate the cross-reactivity profile of Undecyl methanesulfonate, a combination of proteomic and biochemical approaches is necessary. The following protocols provide a framework for identifying and quantifying the cellular targets of UMS.

Protocol 1: Competitive Activity-Based Protein Profiling (ABPP) for Cysteine Reactivity

This method is designed to assess the reactivity of UMS towards cysteine residues across the proteome.

1. Cell Culture and Treatment:

• Culture human cells (e.g., HeLa or HEK293T) to ~80% confluency.
• Treat cells with varying concentrations of Undecyl methanesulfonate (or a DMSO vehicle control) for a defined period (e.g., 1-4 hours).

2. Cell Lysis and Probe Labeling:

• Harvest and lyse the cells in a suitable buffer (e.g., Tris-HCl with 1% Triton X-100).
• Treat the lysates with a cysteine-reactive probe, such as iodoacetamide-alkyne (IA-alkyne), to label cysteine residues not modified by UMS.

3. Click Chemistry and Enrichment:

• Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a biotin-azide tag to the alkyne-labeled proteins.
• Enrich the biotinylated proteins using streptavidin-coated beads.

4. Sample Preparation for Mass Spectrometry:

• Wash the beads extensively to remove non-specifically bound proteins.
• Perform on-bead tryptic digestion to release peptides.

5. LC-MS/MS Analysis and Data Interpretation:

• Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
• Identify and quantify the labeled peptides. A decrease in the abundance of a specific cysteine-containing peptide in the UMS-treated sample compared to the control indicates that this cysteine is a target of UMS.

Protocol 2: Global Proteomic Analysis of UMS-Treated Cells

This protocol aims to identify changes in protein abundance and post-translational modifications induced by UMS treatment.

1. Cell Culture and Treatment:

• As described in Protocol 1, treat cells with UMS or a vehicle control.

2. Protein Extraction and Digestion:

• Harvest the cells and extract total protein.
• Reduce disulfide bonds with dithiothreitol (B142953) (DTT) and alkylate free cysteines with iodoacetamide.
• Digest the proteins into peptides using trypsin.

3. Isobaric Labeling (Optional, for quantitative comparison):

• Label peptides from control and UMS-treated samples with tandem mass tags (TMT) or similar isobaric labels.

4. LC-MS/MS Analysis:

• Analyze the peptide mixtures by LC-MS/MS.

5. Data Analysis:

• Search the MS/MS data against a protein database to identify peptides and proteins.
• Perform a search for potential modifications corresponding to the addition of an undecyl group (+155.3 Da) on nucleophilic residues (Cys, Lys, His).
• If using isobaric labels, quantify the relative abundance of proteins and modified peptides between the control and treated samples.

Visualizing Cellular Interactions and Workflows

To better understand the experimental logic and potential cellular impact of Undecyl methanesulfonate, the following diagrams were generated using the Graphviz DOT language.

Figure 1: Experimental workflow for identifying cellular targets of UMS.

Figure 2: Hypothetical signaling pathway affected by UMS at the cell membrane.

Discussion

The long alkyl chain of Undecyl methanesulfonate suggests a strong preference for hydrophobic environments within the cell, such as cellular membranes and lipid rafts. This localization could lead to a distinct cross-reactivity profile compared to more polar, short-chain alkylating agents.

Potential for Membrane-Associated Protein Alkylation: The enrichment of UMS in lipid bilayers may increase its effective concentration near membrane-associated proteins, including receptors, channels, and enzymes. This could lead to the preferential alkylation of accessible nucleophilic residues on these proteins, potentially altering their function and downstream signaling. As depicted in Figure 2, the alkylation of a receptor tyrosine kinase (RTK) or an associated adaptor protein within a lipid raft could disrupt signal transduction pathways that regulate cell proliferation and survival.

Comparison with Other Alkylating Agents: In contrast, smaller, more water-soluble alkylating agents like MMS are expected to distribute more broadly throughout the cytosol and nucleus, leading to a different set of off-target interactions. Iodoacetamide, while also reactive towards a range of nucleophiles, is commonly used to target solvent-accessible cysteines and may not efficiently penetrate deep into hydrophobic pockets or membrane bilayers where UMS might preferentially localize.

Future Directions: The experimental protocols outlined in this guide provide a starting point for the systematic evaluation of UMS cross-reactivity. The synthesis of an alkyne- or azide-tagged version of UMS would enable more direct and sensitive identification of its cellular binding partners through click chemistry-based proteomic approaches. Furthermore, investigating the impact of UMS on lipid metabolism and membrane-initiated signaling pathways will be crucial for a comprehensive understanding of its biological effects.

References

• 1. larodan.com [larodan.com]
• 2. 159438-86-5|Undecyl methanesulfonate|BLD Pharm [bldpharm.com]
• 3. Alkylation of protein by methyl methanesulfonate and 1-methyl-1-nitrosourea in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biology.kenyon.edu [biology.kenyon.edu]

Efficacy of Undecyl Methanesulfonate in Comparison to Other Long-Chain Alkylating Agents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy of undecyl methanesulfonate (B1217627) and other long-chain alkylating agents. Due to a scarcity of publicly available data directly pertaining to undecyl methanesulfonate, this document focuses on the established principles of structure-activity relationships (SAR) within the alkyl methanesulfonate class and provides detailed experimental protocols for the evaluation of such compounds.

Introduction to Alkylating Agents

Alkylating agents are a cornerstone of cancer chemotherapy, exerting their cytotoxic effects by covalently attaching alkyl groups to nucleophilic sites on cellular macromolecules, most notably DNA.[1][2] This alkylation can lead to DNA strand breaks, cross-linking, and impaired DNA replication and transcription, ultimately inducing apoptosis in rapidly dividing cancer cells.[3] The alkylating agents are broadly classified into several groups, including nitrogen mustards, nitrosoureas, and alkyl sulfonates (such as methanesulfonates).[1][2]

Monofunctional alkylating agents, like the esters of methanesulfonic acid, possess a single reactive group. Their reactivity and biological effects are significantly influenced by the nature of the alkyl group.[4]

Mechanism of Action of Alkyl Methanesulfonates

Alkyl methanesulfonates act as DNA alkylating agents, with the methanesulfonate group serving as an excellent leaving group.[5][6] The alkyl group is transferred to nucleophilic sites on DNA bases, primarily the N7 position of guanine (B1146940) and the N3 position of adenine.[7] The mechanism of alkylation can proceed via an S\textsubscript{N}1 or S\textsubscript{N}2 reaction, which influences the sites of alkylation and the biological consequences.[8] Alkylation of DNA can disrupt the DNA helix, lead to base mispairing during replication, and trigger DNA repair pathways that can culminate in cell cycle arrest and apoptosis.

Figure 1. General signaling pathway of DNA damage induced by alkylating agents.

Structure-Activity Relationship (SAR) of Long-Chain Alkylating Agents

Key Physicochemical Properties Influenced by Alkyl Chain Length:

Property	Influence of Increasing Alkyl Chain Length	Potential Biological Consequence
Lipophilicity	Increases	Enhanced ability to cross cell membranes, but may lead to poor aqueous solubility and non-specific binding.
Aqueous Solubility	Decreases	May limit bioavailability and require specific formulation strategies.
Reactivity	Can be altered	The steric bulk of a long alkyl chain may influence the rate and mechanism (S\textsubscript{N}1 vs. S\textsubscript{N}2) of the alkylation reaction.

Hypothetical Efficacy Comparison:

The following table provides a hypothetical comparison based on general SAR principles, as direct experimental data for undecyl methanesulfonate is lacking. Efficacy would need to be determined experimentally.

Compound	Alkyl Chain Length	Expected Lipophilicity	Hypothetical In Vitro Efficacy (IC50)	Hypothetical In Vivo Efficacy
Octyl Methanesulfonate	C8	High	Data not available	Data not available
Undecyl Methanesulfonate	C11	Very High	Data not available	Data not available
Dodecyl Methanesulfonate	C12	Very High	Data not available	Data not available
Busulfan (bifunctional)	C4 (diester)	Moderate	Cell line dependent	Clinically used
Melphalan (nitrogen mustard)	N/A	Moderate	Cell line dependent	Clinically used

Experimental Protocols

To facilitate the evaluation of undecyl methanesulfonate and other long-chain alkylating agents, detailed protocols for key in vitro and in vivo assays are provided below.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[9]

Protocol:

• Cell Plating: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[1]

• Compound Treatment: Prepare serial dilutions of the alkylating agents in a suitable solvent (e.g., DMSO) and add them to the wells. Include a solvent control.

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.[1]

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the solvent control and determine the IC50 value (the concentration of the agent that inhibits cell growth by 50%).

Figure 2. Workflow for the MTT cytotoxicity assay.

In Vitro Clonogenic Survival Assay

The clonogenic assay assesses the ability of single cells to undergo unlimited division to form colonies, providing a measure of cell reproductive death after treatment.[10][11]

Protocol:

• Cell Plating: Plate a known number of cells into 6-well plates. The number of cells plated should be adjusted based on the expected toxicity of the treatment to yield a countable number of colonies.[3]

• Treatment: Allow cells to attach, then treat with various concentrations of the alkylating agent for a defined period.

• Incubation: Remove the drug-containing medium, wash the cells, and add fresh medium. Incubate the plates for 1-3 weeks, depending on the cell line's growth rate.[12]

• Colony Fixation and Staining: Fix the colonies with a mixture of methanol (B129727) and acetic acid, and then stain with crystal violet.[3]

• Colony Counting: Count the number of colonies containing at least 50 cells.

• Data Analysis: Calculate the plating efficiency and the surviving fraction for each treatment group compared to the untreated control.

Figure 3. Workflow for the clonogenic survival assay.

In Vivo Efficacy Screening: Hollow Fiber Assay

The hollow fiber assay is a rapid in vivo screening method that bridges the gap between in vitro and traditional xenograft models.[5][13][14] It allows for the simultaneous evaluation of a compound's activity against multiple cell lines in both the intraperitoneal and subcutaneous compartments of a mouse.[15][16]

Protocol:

• Hollow Fiber Preparation: Prepare polyvinylidene fluoride (B91410) (PVDF) hollow fibers and sterilize them.

• Cell Loading: Load a suspension of cancer cells into the hollow fibers and seal the ends.

• Implantation: Surgically implant the cell-containing fibers into the peritoneal cavity and/or the subcutaneous space of immunocompromised mice.[15]

• Compound Administration: Administer the test compound to the mice via a clinically relevant route (e.g., intravenous, oral).

• Fiber Retrieval and Cell Viability Assessment: After a set treatment period, retrieve the fibers and assess the viability of the cells within them using an assay such as the MTT or CellTiter-Glo® assay.[14]

• Data Analysis: Compare the viability of cells from treated animals to that of cells from vehicle-treated controls to determine the in vivo efficacy.

Figure 4. Workflow for the in vivo hollow fiber assay.

Conclusion

While direct comparative data on the efficacy of undecyl methanesulfonate is currently lacking in the scientific literature, the principles of structure-activity relationships for alkylating agents suggest that its long alkyl chain would confer high lipophilicity, potentially impacting its cellular uptake, distribution, and overall antitumor activity. The provided experimental protocols offer a robust framework for the future evaluation of undecyl methanesulfonate and other novel long-chain alkylating agents, enabling a thorough assessment of their potential as cancer therapeutic agents. Further research is warranted to synthesize and characterize the biological activity of a series of long-chain alkyl methanesulfonates to elucidate a more definitive SAR and identify candidates with optimal therapeutic indices.

References

• 1. texaschildrens.org [texaschildrens.org]
• 2. nursingcenter.com [nursingcenter.com]
• 3. Clonogenic Assay [bio-protocol.org]
• 4. Cytotoxicity of monofunctional alkylating agents. Methyl methanesulfonate and methyl-N'-nitro-N-nitrosoguanidine have different mechanisms of toxicity for 10T1/2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The hollow fibre model in cancer drug screening: the NCI experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Alkylating Agents | Oncohema Key [oncohemakey.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Clonogenic Assay [en.bio-protocol.org]
• 11. Clonogenic assay - Wikipedia [en.wikipedia.org]
• 12. Clonogenic Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. reactionbiology.com [reactionbiology.com]
• 15. e-crt.org [e-crt.org]
• 16. The Hollow Fiber Assay | Springer Nature Experiments [experiments.springernature.com]

Undecyl Methanesulfonate: A Comparative Analysis of In Vivo and In Vitro Effects

A notable scarcity of publicly available research specifically investigating the in vivo and in vitro effects of Undecyl methanesulfonate (B1217627) necessitates a comparative analysis based on the well-characterized actions of a related and structurally similar compound, Ethyl methanesulfonate (EMS). EMS, a monofunctional alkylating agent, is extensively studied for its mutagenic and toxicological properties. This guide will leverage the comprehensive data on EMS to provide a framework for understanding the potential biological activities of Undecyl methanesulfonate, while clearly acknowledging that these are extrapolations. Researchers are advised to conduct specific studies on Undecyl methanesulfonate to ascertain its precise effects.

Executive Summary

This guide provides a comparative overview of the in vivo and in vitro effects of alkyl methanesulfonates, using Ethyl methanesulfonate (EMS) as the primary example due to the lack of specific data for Undecyl methanesulfonate. The primary mechanism of action for EMS is the alkylation of DNA, leading to point mutations. In vivo, this manifests as systemic toxicity, particularly affecting rapidly dividing cells, and reproductive toxicity. In vitro studies have been crucial in elucidating the specific molecular mechanisms of its mutagenicity.

In Vivo Effects of Ethyl Methanesulfonate

Studies in animal models have demonstrated that EMS induces a range of systemic and reproductive toxicities.

Systemic Toxicity

Oral administration of EMS to rats has been shown to impact multiple organ systems. Primary targets include the hematopoietic system, thymolymphatic system, and sexual organs.[1] Observed effects include decreased red and white blood cell counts, atrophy of the thymus and spleen, and depression of cell proliferation in the bone marrow.[1]

Genotoxicity and Carcinogenicity

EMS is a potent mutagen in vivo. It has been shown to induce gene mutations and micronuclei in various tissues of transgenic mice.[2] The genotoxic effects are the basis for its teratogenic and carcinogenic properties.[3] EMS has been reported to induce tumors in several organs in rats, including the liver, kidneys, lungs, and brain.[4]

Reproductive Toxicity

EMS exhibits significant reproductive toxicity. In male rats, it affects spermatogenesis.[1] Studies have also investigated its teratogenicity, with the induction of fetal malformations in mice observed at certain doses.[3]

In Vitro Effects of Ethyl Methanesulfonate

In vitro studies have been instrumental in defining the molecular mechanisms of EMS-induced mutagenesis and cytotoxicity.

Mutagenic Mechanism

The primary mechanism of EMS-induced mutation is the ethylation of guanine (B1146940) in DNA to form O6-ethylguanine. During DNA replication, this modified base can be misread, leading to the substitution of a G:C base pair with an A:T base pair, resulting in a point mutation.[5][6] EMS is known to cause both GC to AT and AT to GC transition mutations.[6]

Cytotoxicity

At higher concentrations, EMS can induce cell death. This is often a consequence of extensive DNA damage that overwhelms the cellular repair mechanisms.

Use in Genetic Screens

The potent and specific mutagenic activity of EMS has made it a widely used tool in genetics research to induce random mutations in a variety of organisms, from viruses to plants and animals, for the purpose of genetic screening and analysis.[5][7]

Quantitative Data Summary

The following tables summarize key quantitative data on the effects of Ethyl methanesulfonate from in vivo and in vitro studies.

In Vivo Endpoint	Species	Dose	Observed Effect	Reference
Systemic Toxicity	Rat	60 mg/kg/day (oral)	Decreased red and white blood cell counts, thymus and spleen atrophy	[1]
Genotoxicity	Mouse	50-100 mg/kg	Induction of gene mutations and micronuclei	[2][3]
Teratogenicity	Mouse	>100 mg/kg	Induction of fetal malformations	[3]
Reproductive Toxicity	Rat	60 mg/kg/day (oral)	Depression of spermatogenesis	[1]

In Vitro Endpoint	System	Concentration	Observed Effect	Reference
Mutagenesis	Mouse Lymphoma Cells	150-250 µg/ml	Induction of mutations at the TK locus	[8]
DNA Alkylation	Bacteriophage T7	Not specified	Alkylation of DNA, inhibiting injection and recombination	[9]

Experimental Protocols

In Vivo: Rodent Genotoxicity Study (Micronucleus Assay)

Objective: To assess the potential of a test substance to induce chromosomal damage in rodents.

Methodology:

• Animal Model: Male gpt-delta transgenic mice are a suitable model.[2]

• Dosing: Animals are typically administered the test substance (e.g., EMS) daily for a period of 28 days via oral gavage at multiple dose levels (e.g., 5 to 100 mg/kg).[2] A vehicle control group is also included.

• Sample Collection: Peripheral blood samples are collected at specified time points.

• Slide Preparation: Blood smears are prepared and stained with a fluorescent dye that allows for the visualization of micronuclei in reticulocytes.

• Analysis: The frequency of micronucleated reticulocytes is determined by microscopic analysis. A statistically significant increase in the frequency of micronucleated cells in the treated groups compared to the control group indicates a positive result.

In Vitro: Bacterial Reverse Mutation Assay (Ames Test)

Objective: To assess the mutagenic potential of a substance by its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Methodology:

• Bacterial Strains: Several strains of S. typhimurium with pre-existing mutations in the histidine operon are used.

• Metabolic Activation: The test is conducted both with and without an exogenous metabolic activation system (S9 mix), typically derived from rat liver homogenates, to mimic mammalian metabolism.

• Exposure: The bacterial strains are exposed to the test substance at various concentrations on a minimal agar (B569324) plate lacking histidine.

• Incubation: The plates are incubated for 48-72 hours.

• Analysis: The number of revertant colonies (colonies that have regained the ability to synthesize histidine) is counted. A dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

Visualizations

Signaling Pathways and Workflows

Caption: Mechanism of EMS-induced point mutation.

References

• 1. General 4-week toxicity study with EMS in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative dose-response analysis of ethyl methanesulfonate genotoxicity in adult gpt-delta transgenic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Literature review on the genotoxicity, reproductive toxicity, and carcinogenicity of ethyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Ethyl methanesulfonate - Wikipedia [en.wikipedia.org]
• 6. A review of the genetic effects of ethyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ethyl Methanesulfonate (EMS) Mutagen Toxicity-Induced DNA Damage, Cytosine Methylation Alteration, and iPBS-Retrotransposon Polymorphisms in Wheat (Triticum aestivum L.) | MDPI [mdpi.com]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. Action of ethyl and methyl methane sulfonates on DNA injection and genetic recombination in T7 bacteriophage - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of N-ethyl-N-nitrosourea (ENU) and Undecyl Methanesulfonate as Mutagens: A Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of an appropriate mutagen is a critical step in genetic screening and the development of disease models. This guide provides a comprehensive comparison of two alkylating agents: the well-characterized, potent mutagen N-ethyl-N-nitrosourea (ENU) and the lesser-known Undecyl methanesulfonate (B1217627). While extensive experimental data is available for ENU, this analysis of Undecyl methanesulfonate relies on inferences from the broader class of alkyl methanesulfonates due to a lack of specific mutagenicity data for this long-chain compound.

Executive Summary

Data Presentation: A Comparative Overview

The following table summarizes the key characteristics of ENU and the inferred properties of Undecyl methanesulfonate.

Feature	N-ethyl-N-nitrosourea (ENU)	Undecyl Methanesulfonate (Inferred)
Chemical Class	Nitrosourea	Alkyl ester of methanesulfonic acid
Mechanism of Action	Primarily ethylation of DNA bases, particularly O6-ethylguanine, leading to mispairing during replication.[1][2][3]	Alkylation of DNA bases, likely through an SN2 mechanism.
Mutagenic Potency	Highly potent point mutagen.[1][4][6]	Predicted to have low mutagenic potency.
Mutation Spectrum	Predominantly A/T to T/A transversions and A/T to G/C transitions. Also causes G/C to A/T transitions.[1][2][7]	Likely to induce G:C to A:T transitions, similar to other primary alkyl methanesulfonates like EMS.
Target Cells	Effective in a wide range of organisms and cell types, notably spermatogonial stem cells in mice.[1][2][3]	Unknown, but likely to be a direct-acting mutagen.
Applications	Large-scale mutagenesis screens, creation of animal models for human diseases, functional genomics.[1][2][3][4]	Not established as a mutagen in research.
Safety Profile	Potent carcinogen, mutagen, and teratogen. Requires strict safety protocols.[8][9][10]	Expected to be a hazardous substance, requiring careful handling, though specific toxicology data is limited.

Mechanism of Action

N-ethyl-N-nitrosourea (ENU) is a powerful alkylating agent that transfers its ethyl group to nitrogen and oxygen atoms in DNA bases.[1][2][3] The primary mutagenic lesion is the formation of O6-ethylguanine. During DNA replication, this modified base frequently mispairs with thymine (B56734) instead of cytosine. Subsequent replication rounds then lead to a permanent G:C to A:T transition. ENU can also induce other base substitutions, contributing to its broad utility in generating a diverse range of mutations.[1][2]

Alkyl Methanesulfonates , including the inferred mechanism for Undecyl methanesulfonate, also act by alkylating DNA. The reactivity and mutagenic potential of these compounds are influenced by the nature of the alkyl group and the reaction mechanism (SN1 vs. SN2). Primary alkyl methanesulfonates, such as ethyl methanesulfonate (EMS) and likely Undecyl methanesulfonate, tend to react via an SN2 mechanism. This mechanism generally results in a lower degree of alkylation at the O6 position of guanine (B1146940) compared to agents with more SN1 character. Consequently, primary alkyl methanesulfonates are typically less potent mutagens than compounds like ENU.

Caption: A diagram illustrating the distinct mutagenic mechanisms of ENU and the inferred mechanism for Undecyl methanesulfonate.

Experimental Protocols

Key Experiment: Mouse Mutagenesis with ENU

This protocol outlines a standard procedure for inducing mutations in the germline of male mice using ENU.

Materials:

• N-ethyl-N-nitrosourea (ENU)

• 95% Ethanol (B145695)

• Phosphate-citrate buffer (pH 5.0)

• Syringes and needles

• Appropriate personal protective equipment (PPE): chemical-resistant gloves, lab coat, safety glasses, and a respirator. All procedures must be conducted in a certified chemical fume hood.[8][9][10]

Procedure:

• Preparation of ENU Solution: In a chemical fume hood, dissolve ENU in 95% ethanol and then dilute to the final desired concentration with phosphate-citrate buffer. The solution should be prepared fresh before each use.[8]

• Animal Dosing: Healthy adult male mice (8-12 weeks old) are typically used. ENU is administered via intraperitoneal (i.p.) injection. A common dosing regimen is a series of three weekly injections of 80-100 mg/kg body weight.[6]

• Breeding: After the final injection, the males undergo a period of temporary sterility. Once fertility returns (typically after 10-12 weeks), they are mated with untreated females to produce G1 offspring carrying potential mutations.

• Phenotypic Screening: The G1 and subsequent generations are screened for dominant or recessive phenotypes of interest. This can involve visual inspection, behavioral tests, or more specialized assays.[8]

• Genotyping: Once a heritable phenotype is identified, modern sequencing techniques are used to identify the causative mutation.

Caption: A flowchart depicting a typical experimental workflow for ENU mutagenesis in mice to screen for both dominant and recessive mutations.

Conclusion

N-ethyl-N-nitrosourea stands as a robust and well-documented mutagen, offering high efficiency in generating point mutations for genetic research. Its properties and protocols are extensively characterized, providing a reliable platform for inducing genetic variation.

In stark contrast, Undecyl methanesulfonate remains an uncharacterized compound in the context of mutagenesis. Based on the known properties of other long-chain, primary alkyl methanesulfonates, it is predicted to be a weak mutagen with limited utility for large-scale screening projects. Researchers seeking a potent point mutagen are advised to utilize established agents like ENU. Further experimental investigation would be required to definitively determine the mutagenic potential of Undecyl methanesulfonate. For any work with these potent alkylating agents, strict adherence to safety protocols is paramount to protect laboratory personnel.[9][10]

References

• 1. The dependence of the mutagenicity of methanesulphonic acid esters in S. typhimurium TA100 on the alkylation mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mutagenic and inactivating effects of methyl alkylaminosulfonates on Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Genotoxic potency of monofunctional alkylating agents in E. coli: comparison with carcinogenic potency in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Contrast and compare the mutagenic effects of deaminating agents,... | Study Prep in Pearson+ [pearson.com]
• 5. publications.iarc.who.int [publications.iarc.who.int]
• 6. researchgate.net [researchgate.net]
• 7. Comparative mutagenicity of alkylsulfate and alkanesulfonate derivatives in Chinese hamster ovary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 9. academic.oup.com [academic.oup.com]
• 10. A review of the genetic effects of ethyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Specificity of Alkylating Agents in Proteomics and Drug Development

A Comparative Guide to Understanding and Evaluating Alkylation Specificity

Understanding Alkylation and Specificity

Alkylation is a chemical reaction that introduces an alkyl group into a molecule.[1] In biological research, this is often targeted towards nucleophilic sites on proteins and DNA. The specificity of an alkylating agent refers to its ability to modify a particular functional group on a target molecule with minimal off-target reactions. This is crucial for accurate protein analysis in proteomics and for the therapeutic efficacy and safety of alkylating drugs.[1][2]

The specificity of an alkylating agent is influenced by several factors, including:

• The nature of the alkylating agent: The chemical structure of the agent, including the alkyl group and the leaving group, determines its reactivity and steric hindrance. Agents can react via SN1 or SN2 mechanisms, which influences their targeting preferences.[3][4]

• The target biomolecule: The accessibility and nucleophilicity of amino acid residues or DNA bases play a critical role. For instance, the thiol group of cysteine is highly nucleophilic and a common target for many alkylating agents.[1]

• Reaction conditions: pH, temperature, and reagent concentrations can significantly impact the rate and specificity of alkylation.[5]

• Cellular environment: In living systems, DNA repair mechanisms can influence the outcome of DNA alkylation.[3]

Comparison of Common Alkylating Agents

While data on Undecyl methanesulfonate (B1217627) is limited, we can draw comparisons with well-characterized alkylating agents to understand the parameters that define specificity. The following table summarizes the properties of several commonly used agents in proteomics.

Alkylating Agent	Primary Target	Mechanism	Key Advantages	Potential Off-Target Reactions
Iodoacetamide (IAM)	Cysteine	SN2	Well-established, effective for cysteine alkylation.[6]	Methionine, Histidine, Lysine, Aspartate, Glutamate, N-terminus.[6][7]
N-ethylmaleimide (NEM)	Cysteine	Michael Addition	Rapid reaction, high specificity for cysteines under controlled pH.[5]	Lysine, Histidine.[5]
Methyl Methanesulfonate (MMS)	DNA (N7-guanine, N3-adenine), Proteins (Lysine)	SN2-like	Well-studied mutagen for DNA damage research.[8][9][10]	Broad reactivity with various nucleophiles.[8]
Ethyl Methanesulfonate (EMS)	DNA (O6-guanine)	Mixed SN1/SN2	Potent mutagen for genetic screening.	Broad reactivity, can alkylate proteins.

Experimental Protocols for Validating Alkylation Specificity

Validating the specificity of a novel alkylating agent like Undecyl methanesulfonate requires rigorous experimental testing. Mass spectrometry-based proteomics is the gold standard for identifying and quantifying alkylation sites.

Protocol 1: In-Vitro Protein Alkylation and Mass Spectrometry Analysis

This protocol outlines the steps to assess the specificity of an alkylating agent on a model protein.

1. Protein Preparation:

• Select a well-characterized protein with a known amino acid sequence and structure (e.g., Bovine Serum Albumin, Cytochrome C).
• Dissolve the protein in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0).
• For cysteine alkylation, reduce disulfide bonds using a reducing agent like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP).

2. Alkylation Reaction:

• Add the alkylating agent (e.g., Undecyl methanesulfonate) to the protein solution at various molar excess concentrations.
• Incubate the reaction for a defined period at a controlled temperature.
• Quench the reaction by adding an excess of a small molecule thiol (e.g., β-mercaptoethanol or cysteine).[11]

3. Sample Preparation for Mass Spectrometry:

• Remove excess reagents by dialysis or buffer exchange.
• Denature the protein and digest it into peptides using a specific protease (e.g., trypsin).
• Desalt the peptide mixture using a C18 solid-phase extraction cartridge.

4. LC-MS/MS Analysis:

• Separate the peptides using liquid chromatography and analyze them with a high-resolution mass spectrometer.
• Acquire tandem mass spectra (MS/MS) of the peptides to determine their sequences.

5. Data Analysis:

• Use proteomics software (e.g., MaxQuant, Proteome Discoverer) to search the MS/MS data against the protein sequence database.
• Specify the expected mass shift corresponding to the alkyl group as a variable modification on all potential amino acid residues.
• Identify and quantify the specific sites of alkylation and any off-target modifications.

Protocol 2: Competitive Alkylation Assay

This protocol helps to determine the relative reactivity of an alkylating agent towards different amino acids.

1. Prepare a Mixture of Amino Acids:

• Create a solution containing a mixture of standard amino acids.

2. Alkylation Reaction:

• Add the alkylating agent to the amino acid mixture.
• Incubate under controlled conditions.

3. Analysis:

• Analyze the reaction mixture using techniques like HPLC or NMR to identify and quantify the modified amino acids.

Visualizing Workflows and Pathways

Clear visualization of experimental workflows and biological pathways is essential for understanding complex processes.

Caption: Workflow for assessing alkylating agent specificity.

The long hydrophobic undecyl chain of Undecyl methanesulfonate may influence its interaction with proteins, potentially leading to a different specificity profile compared to shorter-chain analogues like methyl methanesulfonate. The hydrophobic nature could favor alkylation of residues within hydrophobic pockets of proteins.

Caption: Key factors that determine alkylation specificity.

Conclusion

Validating the specificity of an alkylating agent is a critical step before its application in research and drug development. While specific experimental data on Undecyl methanesulfonate is currently lacking, the principles and protocols outlined in this guide provide a robust framework for its evaluation. By comparing it to well-characterized agents and employing rigorous mass spectrometry-based analysis, researchers can elucidate its reactivity and specificity, ultimately enabling its effective and reliable use. The long alkyl chain of Undecyl methanesulfonate suggests that its hydrophobic properties may play a significant role in its interaction with biomolecules, a factor that should be carefully considered in its experimental validation.

References

• 1. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 2. mdpi.com [mdpi.com]
• 3. Mutational specificity of alkylating agents and the influence of DNA repair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alkylating Agents - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Alkylation of protein by methyl methanesulfonate and 1-methyl-1-nitrosourea in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Methyl methanesulfonate - Wikipedia [en.wikipedia.org]
• 10. selleckchem.com [selleckchem.com]
• 11. The Impact of Different Alkylation Quenching Methods on Tryptic Activity and Protein Identification in Proteomics Sample Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]

Dose-Response Analysis of Alkyl Methanesulfonates in Mammalian Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the dose-response effects of alkylating agents, with a focus on methanesulfonates, in mammalian cells. Due to a lack of specific published data for Undecyl methanesulfonate (B1217627) (UMS), this document leverages extensive research on well-characterized, shorter-chain analogues, Methyl methanesulfonate (MMS) and Ethyl methanesulfonate (EMS), to provide a comparative framework. This guide is intended to inform researchers on the potential toxicological profiles and experimental considerations for studying this class of compounds.

Alkyl methanesulfonates are monofunctional alkylating agents known for their genotoxic properties.[1] They exert their effects by transferring an alkyl group to nucleophilic sites on cellular macromolecules, most notably DNA.[1] This action can lead to DNA damage, mutations, and ultimately, cell death.[2][3] The length of the alkyl chain can influence the compound's physical properties, such as lipophilicity, which in turn may affect its cellular uptake, distribution, and reactivity.

Comparative Dose-Response Data

Table 1: Cytotoxicity of Methyl Methanesulfonate (MMS) in Mammalian Cells

Cell Line	Exposure Time	Assay	Endpoint	Effective Concentration Range	Reference
H1299 (Human non-small cell lung carcinoma)	Not specified	Apoptosis Assay	Apoptosis Induction	400 - 800 µM	[4]
Hep3B (Human hepatocellular carcinoma)	Not specified	Apoptosis Assay	Apoptosis Induction	400 - 800 µM	[4]
AHH-1 (Human lymphoblastoid)	Not specified	HPRT Assay	No Observed Effect Level (NOEL) for mutation	Non-linear dose-response with a threshold	[3]
AHH-1 (Human lymphoblastoid)	Not specified	Cytokinesis-Block Micronucleus (CBMN) Assay	No Observed Effect Level (NOEL) for chromosomal damage	Non-linear dose-response with a threshold	[3]

Table 2: Genotoxicity and Cytotoxicity of Ethyl Methanesulfonate (EMS) in Mammalian Cells

Cell Line/Organism	Exposure Time	Assay	Endpoint	Effective Concentration Range	Reference
AHH-1 (Human lymphoblastoid)	Not specified	HPRT Assay	No Observed Effect Level (NOEL) for mutation	Non-linear dose-response with a threshold	[3]
AHH-1 (Human lymphoblastoid)	Not specified	Cytokinesis-Block Micronucleus (CBMN) Assay	No Observed Effect Level (NOEL) for chromosomal damage	Non-linear dose-response with a threshold	[3]
gpt-delta transgenic mice	28 days (in vivo)	gpt gene mutation assay, Micronucleus assay	Genotoxicity	5 - 100 mg/kg/day	[5][6]
Muta™Mouse	Not specified (in vivo)	LacZ mutation assay	Sublinear dose-response	Threshold observed	[6]
CD1 mice	Not specified (in vivo)	Micronucleus assay	Sublinear dose-response	Threshold observed	[6]

Experimental Protocols

Detailed methodologies for key experiments cited in the dose-response analysis of alkylating agents are provided below.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[7][8]

Materials:

• Mammalian cells of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the alkyl methanesulfonate for a specified duration (e.g., 24, 48, or 72 hours). Include untreated and vehicle-treated controls.

• MTT Addition: After the incubation period, remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.[7]

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals by viable cells.[7]

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Genotoxicity Assay (Comet Assay)

The Comet Assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA damage at the level of individual cells.[9][10]

Materials:

• Mammalian cells of interest

• Phosphate-buffered saline (PBS), ice-cold

• Low melting point (LMP) agarose (B213101)

• Normal melting point (NMP) agarose

• Lysis solution (high salt and detergent)

• Alkaline electrophoresis buffer (pH > 13)

• Neutralization buffer

• DNA staining solution (e.g., SYBR Green, propidium (B1200493) iodide)

• Microscope slides

• Electrophoresis tank

• Fluorescence microscope with appropriate filters

Procedure:

• Cell Preparation: Harvest and resuspend cells in ice-cold PBS.

• Slide Preparation: Coat microscope slides with a layer of NMP agarose.

• Cell Encapsulation: Mix the cell suspension with LMP agarose and layer it onto the pre-coated slides.

• Lysis: Immerse the slides in lysis solution to remove cell membranes and proteins, leaving behind the nuclear DNA.[11]

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Subject the slides to electrophoresis, allowing the fragmented DNA to migrate out of the nucleus, forming a "comet tail."[11]

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye.

• Visualization and Analysis: Visualize the comets using a fluorescence microscope and quantify the extent of DNA damage by measuring the length and intensity of the comet tail relative to the head.

Cell Cycle Analysis (Propidium Iodide Staining and Flow Cytometry)

This method is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[12]

Materials:

• Mammalian cells of interest

• Phosphate-buffered saline (PBS)

• 70% ethanol (B145695), ice-cold

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Harvesting and Fixation: Harvest the cells and wash them with PBS. Fix the cells by slowly adding them to ice-cold 70% ethanol while vortexing.[12]

• Storage: Store the fixed cells at 4°C for at least 2 hours or up to several weeks.

• Staining: Centrifuge the fixed cells to remove the ethanol and resuspend them in PI staining solution.[13]

• Incubation: Incubate the cells at room temperature for 15-30 minutes in the dark.[13]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The fluorescence intensity of the PI is directly proportional to the DNA content.

• Data Analysis: Generate a histogram of DNA content to quantify the percentage of cells in each phase of the cell cycle.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells based on the externalization of phosphatidylserine (B164497) (PS) and membrane integrity.[14]

Materials:

• Mammalian cells of interest

• Phosphate-buffered saline (PBS)

• 1X Binding Buffer

• Annexin V-FITC conjugate

• Propidium Iodide (PI) solution

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest the treated and control cells.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer.[15]

• Staining: Add Annexin V-FITC and PI to the cell suspension.[15]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[16]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

Visualizations

The following diagrams illustrate the experimental workflows and a generalized signaling pathway associated with the dose-response analysis of alkylating agents.

References

• 1. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 2. Methyl Methanesulfonate (IARC Summary & Evaluation, Volume 71, 1999) [inchem.org]
• 3. Non-linear dose-response of DNA-reactive genotoxins: recommendations for data analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methyl methanesulfonate induces apoptosis in p53-deficient H1299 and Hep3B cells through a caspase 2- and mitochondria-associated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of life stage and target tissue on dose-response assessment of ethyl methane sulfonate-induced genotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative dose-response analysis of ethyl methanesulfonate genotoxicity in adult gpt-delta transgenic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. The comet assay: a sensitive genotoxicity test for the detection of DNA damage and repair. | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. 21stcenturypathology.com [21stcenturypathology.com]
• 12. ucl.ac.uk [ucl.ac.uk]
• 13. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 14. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 15. assets.fishersci.com [assets.fishersci.com]
• 16. Annexin V Staining Protocol [bdbiosciences.com]

Reproducibility of Experiments Using Alkyl Methanesulfonates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide, therefore, provides a comparative analysis based on well-studied analogous alkyl methanesulfonates, primarily Ethyl methanesulfonate (B1217627) (EMS) and Methyl methanesulfonate (MMS) . The principles of reproducibility and the factors influencing experimental outcomes with these agents are likely applicable to UMS and other longer-chain alkyl methanesulfonates.

Factors Influencing Reproducibility in Alkyl Methanesulfonate Experiments

The consistency of results in experiments involving alkylating agents can be influenced by several factors. One of the primary challenges is the inherent instability of alkylated DNA adducts, which can significantly affect the reproducibility of assays measuring DNA damage and repair[1]. Careful control of experimental conditions is paramount to achieving reproducible outcomes.

Key factors include:

• Dose and Concentration: The dose-response relationship for alkylating agents is not always linear. For instance, studies with EMS have shown both sublinear and threshold effects, where the mutagenic impact may not be directly proportional to the dose[2][3]. Precise and consistent dosing is therefore critical.

• Experimental Model: The choice of cell line, organism, or in vivo model can significantly impact the results. Different biological systems may exhibit varying sensitivities and repair capacities for DNA alkylation damage[1].

• Protocol Standardization: Minor variations in experimental protocols, such as incubation times, temperature, and media composition, can lead to significant differences in results.

• Purity of the Compound: The purity of the alkylating agent used is a critical factor. Impurities can have their own biological effects, confounding the results.

Comparative Analysis of Alkylating Agents

While specific data for Undecyl methanesulfonate is scarce, we can draw comparisons with its better-known counterparts, EMS and MMS. These compounds are all monofunctional alkylating agents that introduce alkyl groups into DNA, leading to mutations and cell death.

Feature	Methyl methanesulfonate (MMS)	Ethyl methanesulfonate (EMS)	Undecyl methanesulfonate (UMS)
Primary DNA Adducts	N7-methylguanine, N3-methyladenine	O6-ethylguanine, N7-ethylguanine	Presumed to form undecyl adducts at similar sites
Mutagenic Potency	Potent mutagen and carcinogen	Potent mutagen and carcinogen	Data not available
Common Applications	Induction of DNA damage in studies of DNA repair and cell cycle checkpoints.	Chemical mutagenesis in genetic screens (e.g., in Drosophila, C. elegans, plants).	Data not available
Known Reproducibility Issues	High sensitivity to experimental conditions in DNA damage assays.	Dose-response variability, influence of DNA repair pathways on mutation spectrum.	Not documented in available literature.

Experimental Protocols: A Generalized Approach for Alkylating Agents

Detailed experimental protocols are essential for reproducibility. Below is a generalized workflow for a cell-based DNA damage assay using an alkylating agent, based on common practices with MMS and EMS.

Caption: Generalized workflow for a cell-based DNA alkylation experiment.

Signaling Pathways Activated by Alkylating Agents

Alkylating agents trigger a complex cellular response, primarily through the DNA Damage Response (DDR) pathway. Understanding this pathway is crucial for interpreting experimental results.

Caption: Simplified signaling pathway of the DNA damage response induced by alkylating agents.

Logical Relationships in Reproducibility Assessment

To assess the reproducibility of experiments with alkylating agents, a logical approach is necessary, considering multiple levels of investigation.

Caption: Logical flow for evaluating the reproducibility of experimental findings.

Conclusion and Recommendations

While direct data on the reproducibility of Undecyl methanesulfonate experiments is not currently available, the extensive research on analogous compounds like EMS and MMS provides a valuable framework for researchers. To enhance the likelihood of reproducible findings with UMS or any other alkylating agent, the following practices are recommended:

• Thorough Documentation: Maintain detailed records of all experimental parameters, including the source and purity of the compound, lot numbers of reagents, and specific cell culture conditions.

• Use of Positive and Negative Controls: Always include appropriate controls to ensure the assay is performing as expected. For example, MMS or EMS could serve as positive controls in genotoxicity assays[4].

• Pilot Studies: Conduct small-scale pilot studies to establish optimal concentrations and time points before embarking on large-scale experiments.

• Data Transparency: When publishing results, provide detailed methodologies and raw data to allow for independent verification and replication.

By adhering to these principles, the scientific community can work towards ensuring the robustness and reliability of research involving this important class of chemical compounds.

References

• 1. Versatile cell-based assay for measuring DNA alkylation damage and its repair - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of the in vivo mutagenicity of isopropyl methanesulfonate in acute and 28-day studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. accessdata.fda.gov [accessdata.fda.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Undecyl Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantitative analysis of Undecyl methanesulfonate (B1217627). As a potential genotoxic impurity (PGI), accurate and sensitive quantification of Undecyl methanesulfonate is critical for ensuring the safety and quality of pharmaceutical products. The information presented here, including objective performance comparisons and supporting experimental data from analogous compounds, is intended to aid in the selection of the most appropriate analytical methodology.

Introduction to Analytical Method Validation for Genotoxic Impurities

The validation of analytical methods is a cornerstone of pharmaceutical development and quality control. It ensures that a chosen analytical procedure is fit for its intended purpose, delivering reliable, reproducible, and accurate data. For genotoxic impurities, which can pose a significant safety risk even at trace levels, highly sensitive and specific analytical methods are required.

Key validation parameters, as stipulated by the International Council for Harmonisation (ICH) guidelines, include accuracy, precision, specificity, linearity, range, limit of detection (LOD), and limit of quantification (LOQ).[1][2] Cross-validation of different analytical methods provides a comprehensive understanding of a method's capabilities and limitations, ensuring robust and reliable analytical results across different platforms.

Undecyl methanesulfonate belongs to the class of alkyl sulfonates, which are known to be potential alkylating agents and are therefore often classified as PGIs. Due to its chemical structure, both GC-MS and LC-MS/MS present viable analytical approaches. GC-MS is well-suited for the analysis of volatile or semi-volatile compounds, while LC-MS/MS is a powerful tool for a wider range of compounds, including those that are less volatile or thermally labile.

Comparative Analysis of Analytical Techniques

The selection between GC-MS and LC-MS/MS for the analysis of Undecyl methanesulfonate will depend on several factors, including the required sensitivity, the nature of the sample matrix, and the available instrumentation. While specific validated methods for Undecyl methanesulfonate are not widely published, data from shorter-chain alkyl methanesulfonates can provide a strong basis for method development and comparison.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique for the analysis of alkylating agents like methanesulfonate esters.[3][4] For longer-chain compounds such as Undecyl methanesulfonate, a direct injection approach is typically necessary due to its lower volatility compared to shorter-chain analogues.

Strengths:

• High chromatographic resolution.

• Good sensitivity, especially with selective ion monitoring (SIM).

• Well-established and widely available technique.

Considerations:

• Requires sufficient volatility and thermal stability of the analyte.

• Potential for matrix interference, which may necessitate more extensive sample preparation.

• Derivatization may be required in some cases to improve volatility or detectability, although direct analysis is often feasible for alkyl mesylates.[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become an indispensable tool for trace-level quantification of genotoxic impurities due to its high sensitivity and selectivity. For alkyl sulfonates that may be challenging to analyze by GC, or for complex matrices, LC-MS/MS offers a powerful alternative. Often, derivatization is employed to enhance ionization efficiency and chromatographic retention.

Strengths:

• Exceptional sensitivity and selectivity, particularly with multiple reaction monitoring (MRM).

• Applicable to a broad range of compounds, including those with low volatility.

• Derivatization can be used to improve performance and overcome challenging analytical issues.[1]

Considerations:

• Matrix effects (ion suppression or enhancement) can be a significant issue and must be carefully managed.

• Derivatization adds a step to the sample preparation process, which can increase variability.

• Access to tandem mass spectrometry instrumentation is required.

Quantitative Performance Data for Alkyl Methanesulfonates (Analogous Compounds)

The following tables summarize typical performance data for the analysis of various alkyl methanesulfonates using GC-MS and LC-MS/MS. This data, derived from published studies on similar compounds, can serve as a benchmark for the development and validation of methods for Undecyl methanesulfonate.

Table 1: GC-MS Performance Data for Alkyl Methanesulfonates

Analyte	Method	LOD	LOQ	Linearity (r²)	Accuracy/Recovery (%)	Reference
Methyl, Ethyl, Isopropyl, n-Butyl Methanesulfonate	GC-MS (SIM)	-	188 ppm (relative to API)	>0.99	-	[4]
Methyl, Ethyl, Isopropyl Methanesulfonate	GC-MS/MS	0.11-0.13 ppm	0.34-0.38 ppm	>0.99	70-130%	[5]
9 Commonly Encountered Sulfonate Esters	GC-MS/MS (MRM)	-	0.10-1.05 ng/mL	>0.9993	75-120%	[6]

Table 2: LC-MS/MS Performance Data for Alkyl Methanesulfonates

Analyte	Method	LOD	LOQ	Linearity (r²)	Accuracy/Recovery (%)	Reference
Various Alkyl Sulfonates	Derivatization LC-MS	-	1-2 ppm (relative to API)	>0.99	>85%	[1][7]

Disclaimer: The data presented above is for analogous short-chain alkyl methanesulfonates and should be used for guidance purposes only. Method performance for Undecyl methanesulfonate must be established through specific method validation studies.

Experimental Protocols

Detailed methodologies for both GC-MS and a proposed LC-MS/MS method are provided below. These protocols are based on established methods for other alkyl sulfonates and serve as a starting point for the development of a validated method for Undecyl methanesulfonate.

GC-MS Method (Direct Injection)

This protocol is adapted from methods developed for the analysis of various alkyl methanesulfonates in active pharmaceutical ingredients (APIs).[4][8]

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the API sample into a suitable volumetric flask.

• Dissolve the sample in a suitable solvent (e.g., N,N-dimethylformamide, dichloromethane) to a final concentration of 20-50 mg/mL.

• Prepare calibration standards by spiking known amounts of Undecyl methanesulfonate into the chosen solvent.

2. GC-MS Conditions:

• GC System: Agilent 7890B or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar capillary column.

• Inlet: Splitless mode, 250°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

  • (Note: The temperature program will need to be optimized to ensure proper elution of Undecyl methanesulfonate.)

• MS System: Agilent 5977B or equivalent single quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Specific ions for Undecyl methanesulfonate would need to be determined (likely including fragments related to the undecyl chain and the methanesulfonate group).

3. Validation Procedure:

• The validation parameters (Linearity, Accuracy, Precision, LOD, LOQ) would be assessed following ICH guidelines.

LC-MS/MS Method (with Derivatization)

This protocol is based on a derivatization approach that has been successfully applied to a range of alkyl sulfonates.[1]

1. Derivatization and Sample Preparation:

• Derivatizing Reagent: Prepare a solution of a suitable nucleophile, such as trimethylamine (B31210) or a thiol-containing compound, in a compatible solvent.

• Sample Derivatization:

  • Accurately weigh approximately 25 mg of the API sample into a vial.

  • Add a defined volume of the derivatizing reagent solution.

  • Heat the mixture at a specified temperature (e.g., 60°C) for a defined period (e.g., 30 minutes) to complete the derivatization reaction.

  • After cooling, dilute the sample with the mobile phase to a final concentration of approximately 5 mg/mL.

• Standard Preparation: Prepare calibration standards by derivatizing known amounts of Undecyl methanesulfonate under the same conditions.

2. LC-MS/MS Conditions:

• LC System: Waters ACQUITY UPLC or equivalent.

• Column: A suitable column for retaining the derivatized analyte, such as a HILIC column for polar derivatives or a C18 column for less polar derivatives.

• Mobile Phase: A gradient of water and acetonitrile (B52724) with a suitable modifier (e.g., ammonium (B1175870) formate (B1220265) or formic acid) to ensure good peak shape and ionization.

• Flow Rate: 0.3-0.5 mL/min.

• Column Temperature: 40°C.

• MS/MS System: Sciex Triple Quad 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on the derivative.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). The precursor and product ion transitions for the derivatized Undecyl methanesulfonate would need to be optimized.

3. Validation Procedure:

• The validation parameters would be assessed following ICH guidelines, with particular attention to the consistency and efficiency of the derivatization reaction.

Workflow Visualizations

The following diagrams illustrate the general experimental workflows for the GC-MS and LC-MS/MS analysis of Undecyl methanesulfonate.

Caption: Generalized workflow for the GC-MS analysis of Undecyl methanesulfonate.

Caption: Generalized workflow for the LC-MS/MS analysis of Undecyl methanesulfonate.

Conclusion

Both GC-MS and LC-MS/MS are powerful techniques that can be successfully applied to the trace-level analysis of Undecyl methanesulfonate. The choice between these methods will be guided by the specific requirements of the analysis, including sensitivity needs, sample matrix complexity, and instrument availability.

• GC-MS offers a straightforward approach, particularly for cleaner sample matrices, and is a widely accessible technique.

• LC-MS/MS , especially when coupled with derivatization, provides exceptional sensitivity and selectivity, making it ideal for challenging applications where very low detection limits are required.

Regardless of the chosen technique, rigorous method development and validation in accordance with ICH guidelines are essential to ensure the generation of accurate and reliable data for the control of Undecyl methanesulfonate as a potential genotoxic impurity in pharmaceutical products.

References

• 1. A practical derivatization LC/MS approach for determination of trace level alkyl sulfonates and dialkyl sulfates genotoxic impurities in drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rroij.com [rroij.com]
• 3. rroij.com [rroij.com]
• 4. Determination of Alkyl Methanesulfonates in Doxazosin Mesylate by Gas Chromatography-mass Spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rroij.com [rroij.com]
• 6. Development and validation of a sensitive method for alkyl sulfonate genotoxic impurities determination in drug substances using gas chromatography coupled to triple quadrupole mass spectrometry. | Sigma-Aldrich [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. Determination of genotoxic alkyl methane sulfonates and alkyl paratoluene sulfonates in lamivudine using hyphenated techniques - PMC [pmc.ncbi.nlm.nih.gov]

Undecyl Methanesulfonate: A Comparative Guide to its Predicted Cellular Effects

For Researchers, Scientists, and Drug Development Professionals

Undecyl methanesulfonate (B1217627) is an alkylating agent belonging to the alkyl sulfonate class of compounds. While direct experimental data on the specific effects of undecyl methanesulfonate on various cell lines and organisms is limited in publicly available literature, its biological activity can be inferred from the well-documented actions of other alkyl methanesulfonates, such as ethyl methanesulfonate (EMS) and methyl methanesulfonate (MMS), as well as other clinically relevant alkylating agents like Busulfan (B1668071) and Chlorambucil. This guide provides a comparative overview of the predicted effects of undecyl methanesulfonate, supported by experimental data from these related compounds.

Mechanism of Action: The Hallmarks of Alkylating Agents

Alkylating agents exert their cytotoxic and genotoxic effects primarily by covalently attaching alkyl groups to nucleophilic sites on cellular macromolecules, with DNA being the most critical target.[1] This process, known as alkylation, can lead to a cascade of cellular events, ultimately resulting in cell death or mutation.

Undecyl methanesulfonate, as an alkyl sulfonate, is predicted to function as a monofunctional alkylating agent. The methanesulfonate group is an excellent leaving group, facilitating the transfer of the undecyl group to electron-rich atoms in biological molecules.[1] The primary mechanism of action involves the alkylation of DNA bases, particularly at the N7 position of guanine (B1146940) and the N3 position of adenine.[2] This alkylation can lead to several downstream consequences:

• DNA Damage: The addition of a bulky undecyl group can distort the DNA double helix, interfering with DNA replication and transcription.[3]

• Depurination: Alkylated purine (B94841) bases can become unstable and detach from the deoxyribose sugar, creating an apurinic (AP) site. These AP sites are non-coding lesions and can stall DNA polymerase during replication.[4]

• Mispairing and Mutation: While less common with monofunctional alkylating agents compared to bifunctional ones, mispairing of bases can occur during DNA repair or replication, leading to point mutations. For instance, O6-alkylguanine, a less frequent but highly mutagenic lesion, can mispair with thymine (B56734) instead of cytosine, resulting in a G:C to A:T transition mutation.[4]

• Induction of Apoptosis: The accumulation of DNA damage triggers cellular stress responses, often leading to the activation of programmed cell death, or apoptosis.[5]

Comparative Mechanism of Action

Feature	Undecyl Methanesulfonate (Predicted)	Busulfan	Chlorambucil
Classification	Monofunctional Alkyl Sulfonate	Bifunctional Alkyl Sulfonate	Bifunctional Nitrogen Mustard
Primary Target	DNA (N7-guanine, N3-adenine)	DNA (N7-guanine)	DNA (N7-guanine)
Key Lesion	Single base alkylation, AP sites	Interstrand and intrastrand DNA cross-links	Interstrand and intrastrand DNA cross-links
Functional Outcome	DNA strand breaks, point mutations, cell cycle arrest, apoptosis	Inhibition of DNA replication and transcription, apoptosis	Inhibition of DNA replication and transcription, apoptosis[6][7]

Quantitative Cytotoxicity Data

One study on novel long-chain busulfan analogues found that 2-tetradecylbutane-1,4-diol dimethanesulphonate exhibited IC50 values between 20.82 and 26.36 µM across six different solid tumor cell lines.[8] While structurally different, this suggests that long-chain alkyl sulfonates can possess significant cytotoxic activity.

Comparative in vitro Cytotoxicity of Alkylating Agents (IC50 Values)

Compound	Cell Line	IC50 (µM)	Reference
2-Tetradecylbutane-1,4-diol dimethanesulphonate	A2780 (ovarian)	20.82	[8]
H322 (lung)	22.15	[8]
LL (lung)	26.36	[8]
WiDr (colon)	23.44	[8]
C26-10 (colon)	24.88	[8]
UMSCC-22B (head and neck)	21.97	[8]
Chlorambucil	MCF-7 (breast)	> 130	[9]
A549 (lung)	> 130	[9]
SGC-7901 (gastric)	> 130	[9]
Busulfan	P39 (myeloid)	AUC-dependent cytotoxicity observed with concentrations from 10 to 100 µg/ml	[5]

Experimental Protocols

To assess the effects of undecyl methanesulfonate and compare it to other alkylating agents, standardized experimental protocols are crucial. Below are detailed methodologies for key assays.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[10]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of undecyl methanesulfonate or the comparative alkylating agents for a specific duration (e.g., 24, 48, or 72 hours). Include untreated and solvent-only controls.

• MTT Addition: After the incubation period, add MTT solution (typically 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[10]

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.[10]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Genotoxicity Assessment: Comet Assay (Single-Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA damage at the level of individual cells.[11]

Protocol:

• Cell Treatment and Harvesting: Treat cells with the test compounds, then harvest them.

• Embedding in Agarose (B213101): Mix the cell suspension with low-melting-point agarose and layer it onto a microscope slide pre-coated with normal-melting-point agarose.[11]

• Cell Lysis: Immerse the slides in a cold lysing solution to remove cell membranes and proteins, leaving behind the nuclear material (nucleoids).[11]

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.[12]

• Electrophoresis: Subject the slides to electrophoresis. Damaged DNA (containing strand breaks) will migrate out of the nucleoid, forming a "comet" shape.[12]

• Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., ethidium (B1194527) bromide, SYBR Green) and visualize the comets using a fluorescence microscope.

• Data Analysis: Quantify the extent of DNA damage by measuring the length and intensity of the comet tail using specialized software.

Apoptosis Assessment: Annexin V/Propidium (B1200493) Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[13]

Protocol:

• Cell Treatment and Harvesting: Treat cells with the compounds and harvest both adherent and floating cells.

• Cell Washing: Wash the cells with cold PBS.[13]

• Resuspension in Binding Buffer: Resuspend the cells in Annexin V binding buffer.[13]

• Staining: Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.[13]

• Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes.[13]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

• Data Analysis: Quantify the percentage of cells in each quadrant to determine the level of apoptosis and necrosis induced by the treatment.

Visualizing Cellular Effects and Workflows

Signaling Pathway of Alkylating Agent-Induced Apoptosis

Caption: Predicted signaling pathway of undecyl methanesulfonate.

Experimental Workflow for Cellular Assays

Caption: General workflow for in vitro assays.

References

• 1. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 2. Specificity of mutations induced by methyl methanesulfonate in mismatch repair-deficient human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. A review of the genetic effects of ethyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The pharmacodynamic effect of busulfan in the P39 myeloid cell line in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Chlorambucil? [synapse.patsnap.com]
• 7. Chlorambucil: mechanism of action, clinical applications and hepatotoxicity_Chemicalbook [chemicalbook.com]
• 8. Synthesis and in vitro cytotoxicity of novel long chain busulphan analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chlorambucil-Bearing Hybrid Molecules in the Development of Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. merckmillipore.com [merckmillipore.com]
• 11. researchgate.net [researchgate.net]
• 12. 21stcenturypathology.com [21stcenturypathology.com]
• 13. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Undecyl Methanesulfonate: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. Undecyl methanesulfonate (B1217627), an alkylating agent, requires careful management due to its potential hazards. This guide provides essential, step-by-step procedures for its safe disposal, drawing upon established protocols for similar chemical compounds.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle undecyl methanesulfonate with appropriate personal protective equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat. All handling should be performed in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any vapors.

In the event of a spill, immediate action is necessary. For minor spills, absorb the material with an inert substance such as sand, earth, or vermiculite. The absorbed material should then be collected and placed in a suitable, labeled container for hazardous waste disposal. For major spills, it is critical to evacuate the area and alert emergency responders.[1]

Disposal Procedures for Undecyl Methanesulfonate

As an alkyl methanesulfonate, undecyl methanesulfonate should be treated as a hazardous waste. The following steps outline the recommended disposal protocol:

• Waste Identification and Segregation: Clearly label the waste container as "Hazardous Waste: Undecyl Methanesulfonate." Do not mix with other waste streams to avoid incompatible chemical reactions.[2]

• Consult Regulations: All waste disposal must be conducted in strict accordance with local, state, and federal regulations.[1][3] Consult your institution's Environmental Health and Safety (EHS) office or a licensed waste management authority for specific guidance.

• Neutralization of Small Quantities (for experienced personnel only): For small residual amounts, chemical neutralization may be an option prior to disposal. Studies on similar alkylating agents, such as methyl and ethyl methanesulfonate, have shown that treatment with a 1 M solution of sodium thiosulfate (B1220275) (Na₂S₂O₃) can effectively neutralize their mutagenic activity.[4] This procedure should only be carried out by trained personnel with a thorough understanding of the chemical reaction and associated risks.

• Professional Disposal: For bulk quantities or when in doubt, the primary and safest method of disposal is to engage a licensed professional hazardous waste disposal company. These companies are equipped to handle and transport hazardous chemicals safely and in compliance with all regulatory requirements.

• Container Management: Once the container is empty, it should be managed as hazardous waste itself unless properly decontaminated. If decontamination is feasible, rinse the container thoroughly with a suitable solvent (e.g., acetone (B3395972) or ethanol), collecting the rinsate as hazardous waste. Puncturing the container to prevent reuse is a recommended practice before final disposal in an authorized landfill.[1]

Summary of Disposal and Safety Information for Related Alkyl Methanesulfonates

To provide a clearer understanding of the handling of this chemical class, the following table summarizes key information for related methanesulfonate compounds.

Characteristic	Methyl Methanesulfonate	Ethyl Methanesulfonate	General Alkyl Methanesulfonates
Primary Hazard	Toxic, Mutagenic, Carcinogenic	Harmful, Mutagenic, Carcinogenic[5]	Potential Alkylating Agents, Hazardous Waste[4]
PPE	Safety goggles, gloves, lab coat, respirator[6]	Safety goggles, gloves, protective clothing[7]	Safety goggles, chemical-resistant gloves, lab coat
Spill Cleanup	Absorb with inert material, place in a labeled container for disposal[1]	Cover with dry lime, sand, or soda ash; place in covered containers for disposal[7]	Absorb with inert material, collect as hazardous waste
Disposal Method	Dispose of as hazardous waste in accordance with regulations[6][8]	Dispose of as hazardous waste (EPA waste number U119)[3]	Consult Waste Management Authority; use a licensed disposal service
Incompatible Materials	Oxidizing agents, strong acids, strong bases[8]	Strong bases, oxidizing agents[3]	Strong oxidizing agents, strong bases, strong acids

Experimental Protocol: Neutralization of Alkylating Agents with Sodium Thiosulfate

This protocol is adapted from a study on the destruction of methyl and ethyl methanesulfonate and should only be performed by qualified personnel.[4]

Objective: To neutralize the hazardous properties of residual undecyl methanesulfonate.

Materials:

• Undecyl methanesulfonate waste

• 1 M Sodium Thiosulfate (Na₂S₂O₃) solution

• Stir plate and stir bar

• Appropriate reaction vessel (e.g., beaker or flask)

• pH meter or pH paper

• Personal Protective Equipment (PPE)

Procedure:

• In a well-ventilated fume hood, place the undecyl methanesulfonate waste in the reaction vessel.

• Slowly add the 1 M sodium thiosulfate solution to the waste while stirring continuously. A general recommendation is to use a molar excess of sodium thiosulfate.

• Allow the reaction to proceed for a sufficient amount of time. For similar, more reactive compounds, half-lives with sodium thiosulfate were on the order of minutes.[4] A longer reaction time (e.g., several hours to 24 hours) is advisable for ensuring complete neutralization.

• After the reaction is complete, check the pH of the resulting solution and neutralize if necessary by adding a suitable acid or base.

• The final solution should be disposed of as hazardous waste, in accordance with institutional and regulatory guidelines.

Logical Workflow for Undecyl Methanesulfonate Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of undecyl methanesulfonate.

Caption: Decision workflow for the safe disposal of undecyl methanesulfonate.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. engineering.purdue.edu [engineering.purdue.edu]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Evaluation of methods for destruction of some alkylating agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. nucleoestudo.ufla.br [nucleoestudo.ufla.br]
• 7. nj.gov [nj.gov]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal protective equipment for handling Undecyl methanesulfonate

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for researchers, scientists, and drug development professionals working with Undecyl methanesulfonate (B1217627).

Immediate Safety and Hazard Information

Alkyl methanesulfonates are a class of chemicals that require careful handling due to their potential health risks. While specific data for Undecyl methanesulfonate is limited, related compounds are known to be toxic if swallowed, cause skin and eye irritation, and may cause genetic defects and cancer.[1]

Hazard Summary for Alkyl Methanesulfonates:

Hazard Statement	Classification	Source
Toxic if swallowed	Acute toxicity, Oral (Category 3 or 4)	[1]
Causes skin irritation	Skin irritation (Category 2)	[1]
Causes serious eye irritation	Eye irritation (Category 2A)	[1]
May cause an allergic skin reaction	Skin sensitization (Category 1)	[1]
May cause genetic defects	Germ cell mutagenicity (Category 1B)
Suspected of causing cancer	Carcinogenicity (Category 2)	[3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following table outlines the recommended PPE for handling Undecyl methanesulfonate, categorized by the level of protection required for different laboratory procedures.

PPE Level	Recommended Equipment	Typical Activities
Level C	- Full-face or half-mask air-purifying respirator with appropriate cartridges- Chemical-resistant gloves (double-gloving recommended)- Chemical-resistant lab coat or coveralls- Safety glasses or goggles- Closed-toe shoes	- Handling small quantities in a well-ventilated fume hood- Weighing and preparing solutions- Routine analytical procedures
Level B	- Supplied-air respirator (SAR) or self-contained breathing apparatus (SCBA)- Hooded chemical-resistant clothing- Chemical-resistant gloves (outer and inner)- Chemical-resistant boots- Face shield	- Handling large quantities- Procedures with a high risk of aerosolization- Responding to spills

Note: The selection of appropriate PPE is task-dependent. A thorough risk assessment should be conducted before beginning any work with Undecyl methanesulfonate.

Operational Plan: Step-by-Step Handling Procedures

A meticulous and well-documented operational plan is crucial for the safe handling of Undecyl methanesulfonate.

1. Preparation and Pre-Work Checklist:

• Ensure the chemical fume hood is certified and functioning correctly.

• Verify that an emergency shower and eyewash station are accessible and operational.

• Assemble all necessary PPE and ensure it is in good condition.

• Prepare all necessary equipment and reagents before handling the compound.

• Review the Safety Data Sheet (SDS) for any related compounds, if a specific one for Undecyl methanesulfonate is not available.

2. Handling the Compound:

• All work with Undecyl methanesulfonate must be conducted within a certified chemical fume hood.

• Wear the appropriate PPE as outlined in the table above.

• When weighing the solid compound, use a balance inside the fume hood or in a ventilated enclosure.

• To prepare solutions, slowly add the compound to the solvent to avoid splashing.

• Keep all containers of Undecyl methanesulfonate tightly sealed when not in use.

3. Post-Handling Procedures:

• Decontaminate all surfaces and equipment that may have come into contact with the compound.

• Carefully remove and dispose of contaminated PPE in a designated hazardous waste container.

• Wash hands and any exposed skin thoroughly with soap and water after completing work.

Disposal Plan

Proper disposal of Undecyl methanesulfonate and any contaminated materials is essential to prevent environmental contamination and accidental exposure.

• Chemical Waste: All unused Undecyl methanesulfonate and solutions containing the compound must be disposed of as hazardous chemical waste.

• Contaminated Materials: All disposable items that have come into contact with Undecyl methanesulfonate, including gloves, bench paper, and pipette tips, must be collected in a designated, sealed hazardous waste container.

• Waste Labeling: All waste containers must be clearly labeled with the contents, including the full chemical name and associated hazards.

• Disposal Vendor: Follow your institution's guidelines for hazardous waste disposal and use a licensed disposal company.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for the safe handling of a hazardous chemical like Undecyl methanesulfonate in a laboratory setting.

Caption: A logical workflow for the safe handling of hazardous chemicals.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Methyl Methanesulfonate (IARC Summary & Evaluation, Volume 71, 1999) [inchem.org]
• 3. chemicalbook.com [chemicalbook.com]